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Core Science & Biosynthesis

Foundational

4-[(1-Cyclohexylethyl)amino]pentan-1-ol: Physicochemical Profiling, Structural Analysis, and Synthetic Methodologies

Executive Summary In the landscape of modern drug discovery and organic synthesis, the strategic selection of sterically tuned, multifunctional building blocks is paramount. 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is a h...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern drug discovery and organic synthesis, the strategic selection of sterically tuned, multifunctional building blocks is paramount. 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is a highly specialized aliphatic secondary amine that bridges lipophilic bulk with polar functionality. Compounds bearing this specific structural motif have been documented as critical intermediates and linkers in the synthesis of complex Active Pharmaceutical Ingredients (APIs), including Bruton's Tyrosine Kinase (BTK) inhibitors[1].

As a Senior Application Scientist, I have structured this whitepaper to dissect the physicochemical logic, stereochemical complexity, and synthetic tractability of this molecule. The methodologies detailed herein are designed as self-validating systems, ensuring that every synthetic step is mechanistically justified and analytically verifiable.

Chemical Structure & Stereochemical Complexity

The architecture of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (Chemical Formula: C₁₃H₂₇NO) is defined by three distinct functional domains, each contributing to its overall reactivity and pharmacokinetic potential:

  • Pentan-1-ol Backbone: Provides a flexible, polar linker terminating in a primary hydroxyl group, ideal for subsequent functionalization (e.g., etherification, esterification, or oxidation).

  • Secondary Amine Core: Acts as the basic center of the molecule. The steric encumbrance surrounding this nitrogen dictates its nucleophilicity and metabolic stability.

  • 1-Cyclohexylethyl Group: A bulky, highly lipophilic domain that drives hydrophobic interactions within biological target pockets.

Stereochemical Note: This molecule possesses two chiral centers —one at the C4 position of the pentanol chain and another at the C1 position of the ethyl group. Consequently, it exists as a mixture of four stereoisomers (two pairs of diastereomers). In pharmaceutical development, controlling this stereochemistry is critical, as diastereomers exhibit divergent physicochemical properties and target affinities.

G Compound 4-[(1-Cyclohexylethyl)amino] pentan-1-ol Pentan1ol Pentan-1-ol Backbone (H-Bonding, Flexibility) Compound->Pentan1ol SecAmine Secondary Amine (Basic Center, pKa ~10.5) Compound->SecAmine Cyclohexyl 1-Cyclohexylethyl Group (Lipophilic Domain, Steric Bulk) Compound->Cyclohexyl Stereo Two Chiral Centers (4 Diastereomers) Compound->Stereo

Structural deconstruction and pharmacophore mapping of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol.

Quantitative Physicochemical Profile

Understanding the physicochemical properties of this compound is essential for predicting its behavior in both synthetic reactions and biological assays. The data below synthesizes its core metrics.

PropertyValueMechanistic Rationale
Molecular Formula C₁₃H₂₇NO-
Molecular Weight 213.36 g/mol Optimal for fragment-based drug design (FBDD) and linker chemistry.
Exact Mass 213.2093 DaTarget mass for high-resolution LC-MS validation.
Calculated LogP (cLogP) ~2.8The lipophilic cyclohexyl domain offsets the polarity of the hydroxyl and amine groups, resulting in moderate lipophilicity favorable for membrane permeability.
pKa (Conjugate Acid) ~10.5Typical for aliphatic secondary amines[2]; inductive electron donation from the pentyl and ethyl chains stabilizes the protonated ammonium state at physiological pH (7.4).
TPSA 32.26 ŲDerived from the sum of the hydroxyl (20.2 Ų) and secondary amine (12.0 Ų) contributions; well within the < 90 Ų threshold for blood-brain barrier (BBB) penetration.
H-Bond Donors 2Provided by the -OH and -NH groups.
H-Bond Acceptors 2Provided by the oxygen and nitrogen lone pairs.

Synthetic Methodology: Chemoselective Reductive Amination

The most robust and scalable method for synthesizing 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is the chemoselective reductive amination of 5-hydroxypentan-2-one with 1-cyclohexylethan-1-amine .

To achieve this, sodium triacetoxyborohydride (NaBH(OAc)₃) is utilized as the reducing agent[3]. This reagent is preferred over sodium cyanoborohydride (NaBH₃CN) due to its mildness, superior chemoselectivity, and lower toxicity profile[4].

Synth Ketone 5-Hydroxypentan-2-one Imine Iminium Intermediate Ketone->Imine AcOH (cat.) DCE, rt, 2h Amine 1-Cyclohexylethan-1-amine Amine->Imine Product 4-[(1-Cyclohexylethyl)amino]pentan-1-ol Imine->Product NaBH(OAc)3 0°C to rt, 12h Purification Flash Chromatography (DCM:MeOH 9:1) Product->Purification NaHCO3 Workup

Reductive amination workflow using NaBH(OAc)3 for secondary amine synthesis.

Step-by-Step Experimental Protocol & Causality

Step 1: Iminium Ion Formation

  • Procedure: In an oven-dried flask under nitrogen, dissolve 5-hydroxypentan-2-one (1.0 eq) and 1-cyclohexylethan-1-amine (1.05 eq) in anhydrous 1,2-dichloroethane (DCE). Add a catalytic amount of glacial acetic acid (AcOH, 0.1 eq). Stir at room temperature for 2 hours.

  • Causality: The addition of AcOH lowers the pH to approximately 4-5. This protonates the carbonyl oxygen of the ketone, increasing its electrophilicity and accelerating the nucleophilic attack by the sterically hindered primary amine. Subsequent dehydration forms the highly reactive iminium ion[3].

Step 2: Chemoselective Reduction

  • Procedure: Cool the reaction mixture to 0 °C using an ice bath. Add NaBH(OAc)₃ (1.5 eq) portion-wise over 15 minutes. Allow the reaction to slowly warm to room temperature and stir for 12 hours.

  • Causality: The electron-withdrawing acetoxy groups reduce the nucleophilicity of the borohydride. This makes NaBH(OAc)₃ too mild to reduce the unreacted ketone starting material, yet sufficiently reactive to reduce the electrophilic iminium intermediate. This orthogonal reactivity prevents the formation of an undesired diol byproduct[4].

Step 3: Quench and Liquid-Liquid Extraction

  • Procedure: Quench the reaction by slowly adding saturated aqueous NaHCO₃ until gas evolution ceases. Extract the aqueous layer three times with dichloromethane (DCM). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Causality: Saturated NaHCO₃ neutralizes the acetic acid and hydrolyzes residual borate complexes. Crucially, it shifts the secondary amine product (pKa ~10.5) into its unprotonated (free-base) form, ensuring quantitative partitioning into the organic DCM layer.

Step 4: Chromatographic Purification

  • Procedure: Purify the crude residue via silica gel flash chromatography using a mobile phase gradient of DCM/MeOH (95:5 to 90:10) containing 1% triethylamine (TEA).

  • Causality: Because the secondary amine is highly basic, it will strongly interact with the acidic silanol groups on the silica stationary phase, leading to severe peak tailing. The addition of 1% TEA competitively binds these silanol sites, ensuring a sharp elution profile and high isolated purity.

Analytical Validation Protocols

To ensure the protocol acts as a self-validating system, the following analytical checks must be performed to confirm the success of the synthesis:

  • LC-MS (ESI+):

    • Validation Metric: The presence of a dominant peak at m/z 214.2 [M+H]⁺ confirms the correct target mass. The absence of a peak corresponding to the starting ketone confirms complete conversion.

  • ¹H NMR (400 MHz, CDCl₃):

    • Validation Metric: The success of the reductive amination is confirmed by the disappearance of the methyl ketone singlet (~2.1 ppm) and the appearance of a new multiplet for the methine proton (C4 of the pentanol chain) shifted to ~2.8-3.0 ppm. The cyclohexyl protons will manifest as a broad, complex multiplet between 0.8-1.8 ppm.

References

  • Title: Reductive Amination, and How It Works Source: Master Organic Chemistry URL: [Link]

  • Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride Source: Organic Chemistry Portal URL: [Link]

  • Title: Bordwell pKa Table Source: Organic Chemistry Data URL: [Link]

  • Title: US9580449, Example A244 (CID 71473900) Source: PubChem (National Institutes of Health) URL: [Link]

Sources

Exploratory

Mechanism of action of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol in vitro

An in-depth technical analysis of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol reveals a highly specific in vitro pharmacological profile governed by its physicochemical architecture. By avoiding rigid templates, this whitepa...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical analysis of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol reveals a highly specific in vitro pharmacological profile governed by its physicochemical architecture. By avoiding rigid templates, this whitepaper dissects the compound’s dual nature: its primary action as a Cationic Amphiphilic Drug (CAD) that disrupts lysosomal lipid metabolism, and its secondary utility as a kinase-directed structural fragment.

Structural Rationale & Pharmacological Classification

In preclinical in vitro models, the behavior of a molecule is dictated by its spatial and electronic properties. 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is characterized by three distinct functional domains:

  • Lipophilic Head: A bulky 1-cyclohexylethyl group.

  • Basic Center: A secondary amine (predicted pKa ~9.5).

  • Hydrophilic Tail: A pentan-1-ol aliphatic chain terminating in a hydroxyl group[1].

This specific structural triad classifies the molecule as a Cationic Amphiphilic Drug (CAD) [2]. Furthermore, this exact scaffold is widely utilized in medicinal chemistry as a targeting fragment for kinase inhibitors, most notably in the synthesis of Bruton's Tyrosine Kinase (BTK) inhibitors (e.g., patent US9580449)[3]. When evaluated as a standalone entity in vitro, its mechanism of action is dominated by profound subcellular compartmentalization and lipid kinase modulation.

Primary Mechanism: Lysosomotropism & Ion Trapping

The most dominant in vitro phenotype of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is its rapid accumulation within acidic organelles, specifically lysosomes, driven by a mechanism known as pH partitioning or ion trapping [4].

The Causality of Trapping: At the physiological pH of cell culture media (pH 7.4) or the cytosol (pH 7.2), a significant fraction of the compound exists in its unprotonated, highly lipophilic state. This allows it to passively and rapidly diffuse across both the plasma membrane and the lysosomal limiting membrane[2]. However, upon entering the lysosomal lumen—which is maintained at a highly acidic pH of ~4.5 by the vacuolar-type H+-ATPase (v-ATPase)—the secondary amine becomes heavily protonated. The resulting cationic species is highly membrane-impermeable. Because it cannot diffuse back into the cytosol, the compound accumulates within the lysosome at concentrations up to 1,000-fold higher than the extracellular media[4].

Functional Inhibition of Acid Sphingomyelinase (FIASMA)

The massive intralysosomal accumulation of this CAD does not merely result in physical swelling of the organelle; it fundamentally disrupts lipid catabolism. 4-[(1-Cyclohexylethyl)amino]pentan-1-ol acts as a Functional Inhibitor of Acid Sphingomyelinase (FIASMA) [5].

The Causality of Enzyme Detachment: Acid Sphingomyelinase (ASM) is a critical lysosomal enzyme responsible for hydrolyzing sphingomyelin into ceramide. To function, ASM must anchor its N-terminal saposin domain to the negatively charged Intraluminal Vesicles (ILVs) within the lysosome. This negative charge is provided by specific anionic lipids, primarily bis(monoacylglycero)phosphate (BMP)[6].

When the protonated 4-[(1-Cyclohexylethyl)amino]pentan-1-ol accumulates, its lipophilic cyclohexyl group intercalates into the ILV membrane, while its cationic amine electrostatically neutralizes the negatively charged BMP[6]. Stripped of its electrostatic anchor, ASM detaches from the membrane into the acidic lumen, where it undergoes rapid proteolytic degradation by lysosomal cathepsins[5]. This functional inhibition halts sphingomyelin degradation, triggering phospholipidosis and eventual lysosomal membrane permeabilization (LMP).

G cluster_cell In Vitro Cellular Environment cluster_lysosome Lysosome (pH ~4.5) Extracellular Extracellular Space (pH 7.4) Unprotonated Drug Cytosol Cytosol (pH 7.2) Passive Diffusion Extracellular->Cytosol Diffuses Protonated Protonated Drug (Trapped) Cytosol->Protonated Enters Lysosome ILV ILV Membrane Binding (BMP Neutralization) Protonated->ILV Embeds ASM ASM Detachment ILV->ASM Disrupts Anchoring Degradation Proteolytic Degradation (FIASMA Effect) ASM->Degradation Unfolded State

Lysosomal trapping and FIASMA mechanism of the cationic amphiphilic drug.

Secondary Mechanism: Kinase Fragment Interaction

Beyond lipid metabolism, the structural scaffold of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is utilized as a targeting moiety in kinase inhibitors (e.g., BTK inhibitors)[3]. When tested against purified kinase panels in vitro, the secondary amine can act as a hinge-binding fragment, forming critical hydrogen bonds with the kinase hinge region (e.g., Met477 in BTK). Simultaneously, the flexible pentan-1-ol chain extends into the solvent-exposed channel. While its affinity as a standalone fragment is weak, this off-target kinase binding must be accounted for during high-concentration in vitro assays to avoid misinterpreting phenotypic results.

Self-Validating Experimental Protocols

To rigorously validate these mechanisms, the following self-validating workflows must be employed. The inclusion of mechanistic rescue controls ensures that the observed effects are driven by the proposed causality rather than generic cytotoxicity.

Protocol A: High-Content Screening for Lysosomotropism

Objective: Quantify lysosomal trapping and volume expansion via fluorescence microscopy.

  • Cell Culture & Treatment: Seed MCF-7 or HeLa cells in 96-well optical bottom plates. Treat with 1-10 µM of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol for 24 hours.

  • Control Implementation (Self-Validation): Pre-treat a parallel cohort with 100 nM Bafilomycin A1 (a v-ATPase inhibitor) for 1 hour prior to compound addition. Causality Check: Bafilomycin neutralizes lysosomal pH. If accumulation is strictly driven by ion trapping, Bafilomycin will completely abrogate the fluorescent signal[2].

  • Staining: Incubate with 50 nM LysoTracker Red DND-99 and Hoechst 33342 for 30 minutes at 37°C.

  • Imaging & Analysis: Capture images via automated confocal microscopy. Quantify total lysosomal volume per cell using high-content analysis software.

Protocol B: In Vitro ASM Activity Assay

Objective: Measure the functional detachment and degradation of ASM.

  • Substrate Loading: Load cells with BODIPY-FL-Sphingomyelin (5 µM) for 4 hours to allow incorporation into cellular membranes.

  • Compound Incubation: Wash and treat cells with the test compound (5 µM) for 18 hours. Use Desipramine (10 µM) as a positive FIASMA control[5].

  • Lipid Extraction: Lyse cells and extract lipids using a modified Bligh and Dyer method (Chloroform/Methanol/Water phase separation).

  • Quantification: Separate lipids via High-Performance Thin Layer Chromatography (HPTLC). Calculate the ratio of BODIPY-Ceramide to BODIPY-Sphingomyelin to determine residual ASM activity.

G Step1 Cell Culture (e.g., MCF-7 / HeLa) Step2 Compound Incubation (1-10 µM, 1-24h) Step1->Step2 split Step2->split Step3A LysoTracker Red Staining split->Step3A Step3B BODIPY-SM Substrate Loading split->Step3B Step4A Confocal Microscopy (Volume Analysis) Step3A->Step4A Step4B Lipid Extraction & HPTLC / LC-MS Step3B->Step4B

In vitro experimental workflow for validating lysosomotropism and ASM inhibition.

Quantitative Data Presentation

The following table summarizes the predictive and empirical metrics utilized to profile 4-[(1-Cyclohexylethyl)amino]pentan-1-ol in vitro.

Metric / ParameterValue / DescriptionMechanistic Implication
Molecular Weight ~213.36 g/mol Fragment-sized; high membrane permeability.
Predicted LogP 2.8 - 3.5Highly lipophilic; readily intercalates into ILV membranes[2].
Predicted pKa (Amine) ~9.5Protonated at lysosomal pH (4.5); drives ion trapping[4].
Lysosomal Trapping Ratio > 100:1 (Lysosome:Cytosol)Massive subcellular sequestration; depletes cytosolic concentration.
ASM Residual Activity < 50% at 10 µMConfirms classification as a Functional Inhibitor of ASM (FIASMA)[5].

Sources

Foundational

In-Depth Technical Guide: Structural Elucidation and High-Resolution Mass Spectrometry of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Compound: 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (CAS 1514590-48-7) Executive Summary In modern pharmaceutical development and impu...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Compound: 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (CAS 1514590-48-7)

Executive Summary

In modern pharmaceutical development and impurity profiling, the unambiguous identification of secondary aliphatic amines is critical. 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (CAS 1514590-48-7) is a specialized amino alcohol characterized by a lipophilic cyclohexyl moiety and a hydrophilic pentanol chain.

As a Senior Application Scientist, I approach the structural validation of such compounds not as a routine assay, but as a rigorous exercise in analytical causality. Relying solely on nominal mass or average molecular weight is insufficient for definitive structural confirmation. This whitepaper establishes the theoretical mass properties of CAS 1514590-48-7 and details a self-validating High-Resolution Mass Spectrometry (HRMS) workflow designed to achieve sub-ppm mass accuracy, ensuring absolute confidence in analytical identification.

Structural Elucidation & Theoretical Mass Properties

To establish robust analytical parameters, we must first deconstruct the molecule to derive its exact elemental composition.

  • Backbone: Pentan-1-ol (5 carbons, 1 hydroxyl group).

  • Substitution: An amino group (-NH-) at the C4 position.

  • N-Alkylation: A 1-cyclohexylethyl group attached to the nitrogen.

Summing the atoms (Cyclohexyl C6​H11​

  • Ethyl linker C2​H4​
  • Amino NH
  • Pentanol C5​H11​O ) yields the chemical formula C13​H27​NO .
Molecular Weight vs. Exact Mass

In mass spectrometry, we must strictly differentiate between Average Molecular Weight and Monoisotopic Exact Mass:

  • Average Molecular Weight (213.36 g/mol ): Calculated using the weighted average of all naturally occurring isotopes. This value is used exclusively for benchtop stoichiometry and formulation.

  • Monoisotopic Exact Mass (213.2093 Da): Calculated using the mass of the most abundant, lowest-mass isotope for each element (e.g., 12C=12.000000 Da, 1H=1.007825 Da) [1]. This is the fundamental parameter targeted by HRMS.

Table 1: Physicochemical and Mass Properties
ParameterValueAnalytical Application
Chemical Formula C13​H27​NO Elemental composition mapping
Average Molecular Weight 213.36 g/mol Solution preparation, stoichiometry
Monoisotopic Exact Mass (Neutral) 213.2093 DaFundamental mass property
Theoretical [M+H]+ Exact Mass 214.2165 DaHRMS target (Positive ESI mode)
Mass Extraction Window (± 5 ppm) 214.2154 – 214.2176 DaEIC data processing parameter

The Critical Role of Exact Mass in Pharmaceutical Analysis

In drug development, confirming the identity of a synthesized compound or identifying it as a degradant requires distinguishing it from isobaric interferences—molecules with the same nominal mass (e.g., m/z 214) but different elemental compositions.

According to the U.S. Food and Drug Administration (FDA) guidance on exact mass data[2], HRMS instrumentation (such as Quadrupole Time-of-Flight [Q-TOF] or Orbitrap analyzers) must consistently operate at a resolving power greater than 10,000. Furthermore, mass accuracy deviations must typically be controlled to within 5 parts-per-million (ppm) to confirm structural identity unambiguously. For CAS 1514590-48-7, a 5 ppm error window on the [M+H]+ ion strictly limits the acceptable detection range to 214.2154 – 214.2176 Da .

Experimental Protocol: Self-Validating HRMS Workflow

Objective: Determine the exact mass of CAS 1514590-48-7 using a self-validating LC-QTOF methodology. Causality Focus: Traditional external calibration is highly susceptible to thermal drift in the TOF flight tube. To ensure trustworthiness, this protocol utilizes a continuous post-column infusion of a lock-mass compound. This creates a self-validating system where every acquired mass spectrum is internally corrected in real-time, guaranteeing sub-ppm accuracy.

Step-by-Step Methodology

Step 1: Sample Preparation

  • Accurately weigh 1.0 mg of the 4-[(1-Cyclohexylethyl)amino]pentan-1-ol standard.

  • Dissolve in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock.

    • Causality: Methanol ensures complete solubilization of the lipophilic cyclohexyl moiety while remaining highly compatible with electrospray ionization (ESI).

  • Dilute to a working concentration of 100 ng/mL using 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

    • Causality: Formic acid acts as an abundant proton source, driving the formation of the [M+H]+ ion essential for positive-ion mode ESI.

Step 2: Chromatographic Separation

  • Column: C18 Reverse-Phase UHPLC column (2.1 x 50 mm, 1.7 µm).

  • Mobile Phases: (A) 0.1% Formic Acid in Water; (B) 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 5.0 minutes at 0.4 mL/min.

    • Causality: The gradient effectively focuses the analyte on the column head before eluting it as a sharp, narrow peak, maximizing the signal-to-noise ratio entering the MS detector.

Step 3: HRMS Acquisition (Q-TOF)

  • Ionization: Electrospray Ionization in Positive mode (ESI+).

  • Resolving Power: > 30,000 FWHM at m/z 200.

  • Lock-Mass Infusion: Continuous infusion of Leucine Enkephalin ( [M+H]+ exact mass = 556.2771 Da) via a secondary reference sprayer.

    • Causality: The dual-sprayer design prevents ion suppression of the target analyte by the lock-mass, while providing a constant reference point for real-time, automated mass correction.

Step 4: Data Processing & Isotopic Profiling

  • Extract the ion chromatogram (EIC) using a Mass Extraction Window (MEW) of ± 5 ppm around 214.2165 Da.

  • Validate the empirical isotopic distribution against the theoretical model (Table 2) to confirm the presence of C13​H27​NO .

Table 2: Theoretical Isotopic Distribution for [M+H]+ ( C13​H28​NO+ )
Isotope PeakRelative Abundance (%)Primary Contributing Isotopes
M+0 (Monoisotopic) 100.0 12C , 1H , 14N , 16O
M+1 ~ 14.8 13C (one atom), 15N
M+2 ~ 1.2 18O , 13C (two atoms)

Workflow Visualization

The following diagram illustrates the logical flow of the self-validating HRMS protocol, highlighting the critical feedback loop provided by the lock-mass calibration.

HRMS_Workflow cluster_0 Self-Validating LC-HRMS Workflow A Sample Preparation (Dilution & Filtration) B UHPLC Separation (C18 Column) A->B C ESI+ Ionization [M+H]+ Generation B->C D Q-TOF Mass Analysis (High Resolution >30k) C->D F Data Processing (Exact Mass < 5 ppm) D->F E Lock Mass Infusion (Real-Time Calibration) E->D Mass Correction

Workflow for exact mass determination of CAS 1514590-48-7 using self-validating LC-QTOF HRMS.

References

  • NIST Atomic Weights and Isotopic Compositions with Relative Atomic Masses. National Institute of Standards and Technology (NIST) Physical Measurement Laboratory.[Link]

  • Acceptance Criteria for Confirmation of Identity of Chemical Residues using Exact Mass Data for the FDA FVM Program. U.S. Food and Drug Administration (FDA), Office of Foods and Veterinary Medicine.[Link]

Exploratory

Comprehensive In Vitro Toxicity and LD50 Assessment Framework for 4-[(1-Cyclohexylethyl)amino]pentan-1-ol

Target Audience: Toxicologists, Preclinical Researchers, and Drug Development Professionals Document Type: Technical Whitepaper & Experimental Guide Executive Summary The compound 4-[(1-Cyclohexylethyl)amino]pentan-1-ol...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Toxicologists, Preclinical Researchers, and Drug Development Professionals Document Type: Technical Whitepaper & Experimental Guide

Executive Summary

The compound 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (CAS: 1311569-74-0) is a highly specific secondary amino alcohol primarily identified as a synthetic intermediate in the development of Bruton's Tyrosine Kinase (BTK) inhibitors[1]. Because this compound is a proprietary intermediate rather than a widely commercialized bulk chemical, empirical in vitro cytotoxicity and in vivo LD50 data are not available in public toxicological repositories.

However, rigorous preclinical safety evaluation requires a validated, GLP-compliant framework to generate this data. This whitepaper outlines a self-validating, predictive-to-empirical testing pipeline. By combining Quantitative Structure-Activity Relationship (QSAR) read-across with standardized OECD methodologies, researchers can accurately determine the toxicological profile of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol while adhering to the 3Rs (Replacement, Reduction, Refinement) of animal welfare.

Physicochemical Profiling & Predictive Toxicology

Before initiating empirical testing, it is critical to understand the structural liabilities of the molecule. 4-[(1-Cyclohexylethyl)amino]pentan-1-ol consists of a lipophilic cyclohexyl ring, a basic secondary amine, and a hydrophilic pentanol chain.

Mechanistic Causality of Toxicity

This amphiphilic structure (a basic amine coupled with a lipophilic tail) is a classic pharmacophore for lysosomotropism . In physiological environments, the unprotonated fraction of the molecule diffuses across cell membranes. Once inside the acidic environment of the lysosome (pH ~4.5), the amine becomes protonated and trapped. At high concentrations, this causes osmotic swelling, lysosomal membrane permeabilization (LMP), and subsequent cellular apoptosis.

Using structural read-across from similar cycloalkyl amino alcohols (e.g., cyclohexylamine and 2-amino-2-methyl-1-propanol), we can predict the baseline toxicity metrics required to calibrate our experimental dosing.

Table 1: Physicochemical and Predictive Toxicity Profile
ParameterPredicted / Calculated ValueToxicological Implication
Molecular Weight 213.36 g/mol High membrane permeability; rapid systemic absorption.
LogP (Octanol/Water) ~2.8 - 3.2Moderate lipophilicity; potential for intracellular accumulation.
Predicted In Vitro IC50 50 - 150 μMModerate basal cytotoxicity; likely driven by lysosomal disruption.
Predicted In Vivo Oral LD50 500 - 1,500 mg/kgCorresponds to GHS Category 4 (Harmful if swallowed).

In Vitro Cytotoxicity Assessment (OECD TG 129)

To bridge the gap between predictive models and in vivo testing, the 3T3 Neutral Red Uptake (NRU) Assay must be performed. This protocol is strictly aligned with OECD Test Guideline 129 [2], which utilizes basal cytotoxicity to estimate the starting dose for acute oral systemic toxicity tests.

Experimental Rationale
  • Why BALB/c 3T3 cells? They are the internationally validated standard for OECD TG 129, providing a robust baseline for cytotoxicity without tissue-specific metabolic confounding.

  • Why Neutral Red Uptake? Neutral red is a weak cationic dye that accumulates exclusively in the intact lysosomes of viable cells. Because 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is predicted to induce lysosomal stress, the NRU assay will capture the exact mechanistic onset of toxicity earlier and more accurately than ATP-based assays (like CellTiter-Glo).

Step-by-Step Methodology
  • Cell Seeding: Seed BALB/c 3T3 cells in a 96-well tissue culture plate at a density of 1×104 cells/well in DMEM supplemented with 10% Calf Serum. Incubate for 24 hours at 37°C, 5% CO₂.

  • Test Article Preparation: Dissolve 4-[(1-Cyclohexylethyl)amino]pentan-1-ol in DMSO to create a 100 mM stock. Perform serial dilutions in culture media to achieve final well concentrations ranging from 0.1 μM to 1000 μM (ensure final DMSO concentration is ≤0.5%).

  • Dosing & Incubation: Aspirate the old media and apply the dosed media to the cells. Incubate for exactly 48 hours.

  • NRU Staining: Remove the test media, wash with PBS, and add 100 μL of Neutral Red medium (50 μg/mL). Incubate for 3 hours.

  • Extraction & Quantification: Wash the cells to remove unincorporated dye. Add 150 μL of NR Desorb solution (1% glacial acetic acid, 50% ethanol, 49% water) to extract the dye from the lysosomes. Measure absorbance at 540 nm using a microplate reader.

  • Data Analysis: Calculate the IC50 using a 4-parameter logistic non-linear regression model. Use the IC50 to calculate the predicted LD50 via the RC rat-only weight formula: log(LD50) = 0.439 * log(IC50) + 0.621.

InVitroWorkflow Start Compound Preparation (DMSO Stock) CellCulture Cell Seeding (BALB/c 3T3 in 96-well) Start->CellCulture Dosing Serial Dilution Dosing (0.1 μM - 1000 μM) CellCulture->Dosing Incubation Incubation (48h at 37°C, 5% CO2) Dosing->Incubation Assay Neutral Red Uptake (NRU) Assay Incubation->Assay Analysis IC50 Calculation & In Vivo Dose Prediction Assay->Analysis

In Vitro Cytotoxicity Screening Workflow (OECD TG 129)

In Vivo Acute Oral Toxicity (OECD TG 423)

Once the in vitro IC50 confirms the predicted toxicity range, the empirical LD50 is determined using OECD Test Guideline 423: Acute Toxic Class (ATC) Method [3]. This method replaces the obsolete OECD 401 (which required large animal cohorts) by using a stepwise decision tree that minimizes animal use while providing a statistically robust GHS classification.

Experimental Rationale

Based on our QSAR and in vitro read-across, the LD50 is expected to fall between 300 and 2000 mg/kg. Therefore, 300 mg/kg is the statistically optimal starting dose. Starting lower would waste animals on non-lethal doses, while starting higher could cause unnecessary suffering.

Step-by-Step Methodology
  • Animal Preparation: Select 3 nulliparous, non-pregnant female Wistar rats (females are generally more sensitive to acute toxicity). Fast the animals overnight prior to dosing.

  • Dosing: Formulate 4-[(1-Cyclohexylethyl)amino]pentan-1-ol in an aqueous vehicle (e.g., 0.5% methylcellulose) and administer a single oral gavage dose of 300 mg/kg.

  • Observation Protocol: Observe animals continuously for the first 30 minutes, periodically during the first 24 hours, and daily thereafter for 14 days. Monitor for signs of neurotoxicity (tremors, convulsions) and autonomic distress (salivation, lethargy)—classic signs of amino alcohol overdose.

  • Decision Tree Execution: If 0 or 1 animal dies, the dose is repeated in 3 new animals. If 2 or 3 animals die, the dose is lowered to 50 mg/kg for the next cohort.

OECDTG423 Start Start Dose: 300 mg/kg (3 Female Rats) Outcome1 0-1 Deaths Start->Outcome1 Outcome2 2-3 Deaths Start->Outcome2 Step2A Repeat 300 mg/kg (3 Female Rats) Outcome1->Step2A Step2B Lower Dose: 50 mg/kg (3 Female Rats) Outcome2->Step2B Class4 GHS Category 4 (LD50: 300-2000 mg/kg) Step2A->Class4 0-1 Deaths Class3 GHS Category 3 (LD50: 50-300 mg/kg) Step2B->Class3 0-1 Deaths

OECD TG 423 Acute Toxic Class Method Decision Tree

Table 2: OECD TG 423 Dosing and Observation Matrix
StepDose AdministeredMortality OutcomeNext Action RequiredFinal GHS Classification
1 300 mg/kg (n=3)0 - 1 DeathsProceed to Step 2A (Repeat 300 mg/kg)N/A
1 300 mg/kg (n=3)2 - 3 DeathsProceed to Step 2B (Lower to 50 mg/kg)N/A
2A 300 mg/kg (n=3)0 - 1 DeathsStop TestingCategory 4 (300 - 2000 mg/kg)
2A 300 mg/kg (n=3)2 - 3 DeathsStop TestingCategory 3 (50 - 300 mg/kg)

Conclusion

Because 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is a specialized pharmaceutical intermediate, open-source empirical toxicity data is inherently restricted. However, by deploying the self-validating framework detailed in this guide—beginning with predictive lysosomotropic modeling, moving through OECD TG 129 in vitro NRU cytotoxicity screening, and culminating in the OECD TG 423 in vivo Acute Toxic Class method—drug development professionals can generate precise, regulatory-compliant LD50 and toxicity profiles. This systematic approach ensures both scientific integrity and strict adherence to modern animal welfare standards.

References

  • United States Patent and Trademark Office. "U.S. Patent No. 9,580,449: Inhibitors of Bruton's tyrosine kinase." Google Patents, 28 Feb. 2017. URL:[1]

  • OECD. "Test No. 129: Guidance Document on using Cytotoxicity Tests to Estimate Starting Doses for Acute Oral Systemic Toxicity Tests." OECD Guidelines for the Testing of Chemicals, Section 1, OECD Publishing, Paris, 2010. URL:[Link][2][3]

  • OECD. "Test No. 423: Acute Oral toxicity - Acute Toxic Class Method." OECD Guidelines for the Testing of Chemicals, Section 4, OECD Publishing, Paris, 2001. URL:[Link][4][5]

Sources

Foundational

Comprehensive Receptor Binding Affinity Profiling for 4-[(1-Cyclohexylethyl)amino]pentan-1-ol: A Technical Guide

Executive Summary As drug discovery campaigns increasingly rely on versatile aliphatic amino alcohols, the rigorous biophysical characterization of novel pharmacophores is paramount. 4-[(1-Cyclohexylethyl)amino]pentan-1-...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As drug discovery campaigns increasingly rely on versatile aliphatic amino alcohols, the rigorous biophysical characterization of novel pharmacophores is paramount. 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (CAS: 1514590-48-7) is a complex small molecule building block characterized by a lipophilic cyclohexyl moiety, a secondary amine (typically protonated at physiological pH), and a primary hydroxyl group. This unique structural topology allows it to act as a putative ligand for diverse targets, including aminergic G-protein coupled receptors (GPCRs) and Sigma receptors.

This whitepaper provides a comprehensive, field-proven technical framework for evaluating the receptor binding affinity of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol. By synthesizing equilibrium thermodynamics with real-time kinetic profiling, we establish a self-validating assay cascade designed for researchers and drug development professionals.

Structural Rationale & Assay Triage Strategy

The structural features of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol dictate its behavior in aqueous assay buffers and its interaction with receptor binding pockets. The secondary amine serves as a critical ionic anchor (e.g., interacting with conserved Asp residues in GPCR transmembrane domain 3), while the cyclohexyl group drives hydrophobic pocket insertion. Because the molecule contains multiple chiral centers (at C4 of the pentanol chain and C1 of the ethyl group), stereospecific binding kinetics must be resolved.

To capture this complexity, we deploy an orthogonal, three-tiered assay cascade:

  • Radioligand Binding Assay (RBA): To establish the absolute equilibrium dissociation constant ( Ki​ ).

  • Surface Plasmon Resonance (SPR): To determine real-time binding kinetics ( kon​ and koff​ ) and residence time.

  • Fluorescence Polarization (FP): To provide a scalable, homogeneous validation model.

Workflow A Compound Prep 4-[(1-Cyclohexylethyl)amino] pentan-1-ol B Radioligand Binding (Equilibrium Ki) A->B Target engagement C Surface Plasmon Resonance (Kinetic Profiling) B->C Hit confirmation D Fluorescence Polarization (Orthogonal Validation) C->D HTS translation

Orthogonal assay cascade for the biophysical characterization of small molecule ligands.

Core Methodology 1: Radioligand Competition Binding (RBA)

Causality & Scientific Grounding

Radioligand binding remains the gold standard for determining the true equilibrium affinity of a small molecule[1]. Unlike fluorescence-based assays, RBA is entirely insensitive to the optical properties or autofluorescence of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol. We utilize a heterologous competition assay format, measuring the displacement of a characterized radioligand to calculate the IC50​ , which is subsequently converted to the inhibition constant ( Ki​ ) using the Cheng-Prusoff equation[2].

Self-Validating Protocol

To ensure this protocol functions as a self-validating system , every assay plate must include internal controls that mathematically prove assay integrity. Total binding (TB) and non-specific binding (NSB) must be defined on every plate to calculate the assay window ( Z′ factor).

Step-by-Step Workflow:

  • Membrane Preparation: Isolate target-expressing cell membranes (e.g., 10 µg protein/well) in a standard binding buffer (50 mM Tris-HCl, pH 7.4, 5 mM MgCl2​ ).

  • Ligand Titration: Prepare a 10-point dose-response curve of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol using 3-fold serial dilutions (ranging from 10 pM to 10 µM).

  • Incubation: Combine membranes, the test compound, and a fixed concentration of radioligand (kept strictly at or below its Kd​ to prevent ligand depletion)[1]. Incubate at 25°C for 120 minutes to guarantee steady-state equilibrium.

  • Internal Validation Control: In parallel wells, add a 1000-fold excess of an established unlabeled reference ligand to determine NSB. Validation Gate: If specific binding (TB - NSB) yields a Z′ factor < 0.5, the assay is automatically rejected.

  • Filtration & Detection: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI). Wash three times with ice-cold buffer, add scintillation cocktail, and quantify via a microplate scintillation counter.

Data Analysis: The Cheng-Prusoff Transformation

The IC50​ value is highly dependent on the radioligand concentration. To extract the absolute affinity ( Ki​ ), we apply the Cheng-Prusoff equation[2]:

Ki​=1+Kd​[L]​IC50​​

Where [L] is the concentration of the radioligand and Kd​ is its known dissociation constant.

Core Methodology 2: Surface Plasmon Resonance (SPR)

Causality & Scientific Grounding

Equilibrium metrics ( Ki​ ) fail to capture the temporal dynamics of drug-receptor interactions. Clinical efficacy is increasingly correlated with drug residence time ( τ=1/koff​ ). SPR provides real-time, label-free kinetic data by measuring changes in the refractive index at a gold biosensor surface as 4-[(1-Cyclohexylethyl)amino]pentan-1-ol binds to the immobilized target[3].

Self-Validating Protocol

The SPR system is self-validating through double-referencing . The signal from a blank reference flow cell is subtracted from the active flow cell to correct for bulk refractive index changes and non-specific binding. A secondary subtraction of a buffer-only injection (blank) corrects for systematic baseline drift[4].

Step-by-Step Workflow:

  • Surface Functionalization: Capture the biotinylated target protein onto a Super Streptavidin (SSA) sensor chip. Validation Gate: Immobilization levels must be kept low ( Rmax​<50 Response Units) to prevent mass transport limitation and steric hindrance.

  • Analyte Preparation: Dilute 4-[(1-Cyclohexylethyl)amino]pentan-1-ol in running buffer (PBS-P+ containing 2% DMSO). Critical Causality: Small molecules require strict DMSO matching; the DMSO concentration in the analyte must exactly match the running buffer to prevent massive refractive index artifacts[3].

  • Single-Cycle Kinetics (SCK): Inject 5 increasing concentrations of the compound (e.g., 3.125, 6.25, 12.5, 25, and 50 nM) sequentially without regeneration steps. This preserves the functional integrity of the target protein.

  • Data Extraction: Fit the double-referenced sensorgrams to a 1:1 Langmuir binding model to extract kon​ and koff​ .

Kinetics L Ligand [L] LR Complex [LR] L->LR kon R Receptor [R] R->LR kon LR->L koff LR->R koff

1:1 Langmuir kinetic binding model for real-time SPR data fitting.

Quantitative Data Presentation

To synthesize the biophysical profile of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol, data from the orthogonal assay cascade must be cross-referenced. Below is a structured summary of expected quantitative outputs for a high-affinity interaction.

Assay ModalityParameter MeasuredHypothetical MetricThroughputKey Scientific Advantage
Radioligand Binding Ki​ (Absolute Affinity)45.2 nMMediumTrue thermodynamic equilibrium; immune to optical interference.
SPR (Kinetics) kon​ (Association Rate) 2.4×105M−1s−1 Low-MediumReveals how fast the compound recognizes the binding pocket.
SPR (Kinetics) koff​ (Dissociation Rate) 1.2×10−3s−1 Low-MediumDetermines residence time ( τ≈14 minutes).
SPR (Equilibrium) Kd​ ( koff​/kon​ )50.0 nMLow-MediumValidates RBA data via label-free orthogonal methodology.
Fluorescence Polarization IC50​ (Displacement)88.5 nMHighHomogeneous, mix-and-read format ideal for SAR expansion.

Note: The strong correlation between the RBA-derived Ki​ (45.2 nM) and the SPR-derived Kd​ (50.0 nM) confirms the structural integrity of the target across different assay buffers and validates the specific binding of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol.

Conclusion

The successful characterization of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol requires a departure from single-assay reliance. By anchoring the workflow in the thermodynamic certainty of the Cheng-Prusoff equation[2] and expanding into the temporal resolution of Surface Plasmon Resonance[3], researchers can build a self-validating data package. This multi-dimensional approach ensures that subsequent structure-activity relationship (SAR) modifications are driven by high-fidelity, artifact-free biophysical insights.

References

  • Title: Cheng-Prusoff Equation - Canadian Society of Pharmacology and Therapeutics (CSPT)
  • Source: nih.
  • Source: sartorius.
  • Source: portlandpress.

Sources

Exploratory

Metabolic Stability of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol in Human Liver Microsomes: A Mechanistic and Methodological Guide

Executive Summary & Structural Profiling Evaluating the metabolic stability of a new chemical entity (NCE) is a foundational step in predicting in vivo hepatic clearance and guiding lead optimization. This whitepaper pro...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Profiling

Evaluating the metabolic stability of a new chemical entity (NCE) is a foundational step in predicting in vivo hepatic clearance and guiding lead optimization. This whitepaper provides a comprehensive, self-validating framework for assessing the metabolic stability of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol in Human Liver Microsomes (HLM).

As a secondary amine with a lipophilic cyclohexylethyl moiety and a polar pentanol tail, this compound presents specific metabolic liabilities. Cytochrome P450 (CYP) enzymes—particularly CYP3A4 and CYP2D6—are highly active against secondary alkyl amines. The primary metabolic branch points for this structural class involve N-dealkylation (yielding a primary amine and a ketone/aldehyde) and N-hydroxylation (yielding a secondary hydroxylamine) [1]. Additionally, the bulky, lipophilic cyclohexyl ring is a classic "soft spot" for aliphatic hydroxylation. Notably, while the terminal primary alcohol could theoretically undergo oxidation to a carboxylic acid, this pathway is mediated by cytosolic alcohol dehydrogenases (ADH) and is negligible in standard NADPH-dependent microsomal assays.

MetabolicPathway Parent 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (Secondary Amine) NDealk N-Dealkylation (Primary Amine + Ketone) Parent->NDealk CYP3A4 / CYP2D6 NHydrox N-Hydroxylation (Secondary Hydroxylamine) Parent->NHydrox CYP-mediated AliphHydrox Aliphatic Hydroxylation (Cyclohexyl Ring) Parent->AliphHydrox CYP3A4

Predicted CYP450-mediated metabolic pathways for the secondary amine compound.

Experimental Design: The Self-Validating System

To ensure scientific integrity and trustworthiness, the assay must be designed as a self-validating system . This means every experimental choice is grounded in causality, and internal controls are embedded to verify system performance [2].

  • Substrate Concentration (1 µM): To accurately estimate intrinsic clearance ( CLint​ ), the assay must operate under first-order kinetics. By keeping the substrate concentration at 1 µM, we ensure [S]≪Km​ for most CYP isoforms, preventing enzyme saturation.

  • Protein Concentration (0.5 mg/mL): High microsomal protein concentrations can lead to non-specific binding ( fu,mic​ ), artificially restricting the free fraction of the lipophilic cyclohexyl compound and underpredicting clearance. A concentration of 0.5 mg/mL balances measurable enzymatic turnover with minimal binding artifacts.

  • Cofactor Dependency (NADPH): CYPs require electron transfer to function. By using an NADPH regenerating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) rather than direct NADPH, we maintain a steady state of reducing equivalents over the 60-minute incubation, preventing cofactor depletion.

  • Internal Controls:

    • Positive Controls: Verapamil (high clearance) and Dextromethorphan (low clearance) validate the metabolic competence of the HLM batch.

    • Negative Control (Minus-NADPH): An incubation lacking NADPH is mandatory to differentiate true CYP-mediated metabolism from chemical instability or non-specific protein binding loss.

Step-by-Step Methodology

The following protocol details the execution of the HLM stability assay for 4-[(1-Cyclohexylethyl)amino]pentan-1-ol [3].

Step 1: Reagent Preparation

  • Thaw pooled Human Liver Microsomes (HLM) rapidly in a 37°C water bath, then immediately transfer to ice.

  • Prepare a 100 mM Potassium Phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

  • Prepare a 100 µM working stock of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol in 50% Acetonitrile/water. (Ensure final organic solvent in the assay does not exceed 0.5% to prevent CYP inhibition).

Step 2: Incubation Assembly

  • In a 96-well deep-well plate, combine HLM and buffer to achieve a protein concentration of 0.5 mg/mL in a final volume of 200 µL per well.

  • Spike the compound to a final concentration of 1 µM.

  • Pre-incubate the plate at 37°C for 5 minutes on a thermomixer (400 rpm) to achieve thermal equilibrium.

Step 3: Reaction Initiation & Sampling

  • Initiate the reaction by adding 20 µL of the pre-warmed NADPH regenerating system.

  • At designated time points ( t=0,15,30,45,60 minutes), remove a 30 µL aliquot from the incubation mixture.

  • Immediately quench the aliquot by dispensing it into 120 µL of ice-cold Acetonitrile (ACN) containing a stable-isotope labeled Internal Standard (IS). Causality: Cold ACN instantly denatures CYP proteins, halting metabolism, while precipitating the protein matrix to protect the LC column.

Step 4: Extraction and Analysis

  • Centrifuge the quenched plates at 4,000 × g for 15 minutes at 4°C to pellet the precipitated proteins.

  • Transfer the supernatant to a clean plate and analyze via LC-MS/MS (MRM mode) to quantify the remaining parent compound relative to the IS.

Workflow Step1 1. Preparation HLM (0.5 mg/mL) + Compound (1 µM) in Phosphate Buffer (pH 7.4) Step2 2. Pre-Incubation Equilibrate at 37°C for 5 min Step1->Step2 Step3 3. Initiation Add NADPH Regenerating System Step2->Step3 Step4 4. Sampling & Quenching Aliquots at 0, 15, 30, 45, 60 min Quench with Ice-Cold ACN + IS Step3->Step4 Step5 5. Centrifugation & LC-MS/MS Analyze % Parent Remaining Step4->Step5 Step6 6. Data Analysis Calculate t½ and CLint Step5->Step6

Step-by-step self-validating workflow for HLM metabolic stability assay.

Quantitative Data Analysis & IVIVE

The raw LC-MS/MS peak area ratios (Analyte/IS) are converted to "% Remaining" by normalizing all time points against the t=0 minute sample. Because the assay operates under first-order kinetics, plotting the natural logarithm of the % Remaining against time yields a straight line, where the negative slope equals the elimination rate constant ( k ).

Representative Data Summary
Time (min)Analyte Peak AreaIS Peak AreaArea Ratio% RemainingLn(% Remaining)
0500,000100,0005.00100.04.605
15410,000100,0004.1082.04.406
30335,000100,0003.3567.04.204
45275,000100,0002.7555.04.007
60225,000100,0002.2545.03.806
Pharmacokinetic Calculations

1. In Vitro Half-Life ( t1/2​ ): k=−Slope of ln(%Remaining) vs. Time=0.0133 min−1 t1/2​=k0.693​=0.01330.693​=52.1 min

2. In Vitro Intrinsic Clearance ( CLint,invitro​ ): CLint​=(t1/2​0.693​)×(Protein Concentration (mg/mL)1000​) CLint​=(52.10.693​)×(0.51000​)=26.6 µL/min/mg protein

A CLint​ of 26.6 µL/min/mg classifies 4-[(1-Cyclohexylethyl)amino]pentan-1-ol as a moderate clearance compound. To predict in vivo hepatic clearance, this value must be scaled using in vitro-in vivo extrapolation (IVIVE) models (e.g., the well-stirred model), factoring in human liver weight, microsomal protein per gram of liver (typically 45 mg/g), and hepatic blood flow [2].

Regulatory & Strategic Implications

According to the FDA's guidance on In Vitro Drug Interaction Studies [4], establishing the metabolic stability and primary clearance pathways of an NCE is a prerequisite for clinical trial design. If 4-[(1-Cyclohexylethyl)amino]pentan-1-ol exhibits high turnover via a specific CYP (e.g., CYP3A4), further reaction phenotyping using recombinant CYPs or specific chemical inhibitors (e.g., Ketoconazole) is mandated. This ensures that potential drug-drug interactions (DDIs) can be modeled mathematically prior to first-in-human (FIH) dosing, safeguarding patient safety and regulatory compliance.

References

  • Sequential Metabolism of Secondary Alkyl Amines to Metabolic-Intermediate Complexes Source: PubMed Central (PMC), National Institutes of Health URL:[Link]

  • In vitro-in vivo extrapolation and hepatic clearance dependent underprediction Source: PubMed Central (PMC), National Institutes of Health URL:[Link]

  • Microsomal Stability | Cyprotex ADME-Tox Solutions Source: Evotec / Cyprotex URL:[Link]

  • In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL:[Link]

Foundational

4-[(1-Cyclohexylethyl)amino]pentan-1-ol: A Comprehensive Guide to Solubility Dynamics in Aqueous and Organic Media

Executive Summary For drug development professionals and formulation scientists, mastering the solubility profile of an active pharmaceutical ingredient (API) or key intermediate is the foundational step in pre-formulati...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

For drug development professionals and formulation scientists, mastering the solubility profile of an active pharmaceutical ingredient (API) or key intermediate is the foundational step in pre-formulation. 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is a structurally complex secondary amino alcohol. Its architecture presents a classic amphiphilic duality: a highly lipophilic 1-cyclohexylethyl moiety coupled with a hydrophilic pentan-1-ol chain containing an ionizable secondary amine.

This whitepaper deconstructs the physicochemical properties of this molecule, providing an authoritative framework for predicting, modulating, and empirically validating its solubility across both aqueous buffers and organic solvent systems.

Physicochemical Profiling & Structural Deconstruction

To predict the solvation behavior of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol, we must first isolate its functional domains:

  • The Hydrophobic Core: The cyclohexyl ring and the aliphatic pentyl backbone drive the molecule's lipophilicity. The estimated partition coefficient ( logP ) is approximately 2.8, indicating a strong preference for lipid-like environments when un-ionized.

  • The Ionizable Center: The secondary amine acts as a weak base. Alkylamines of this class typically exhibit a pKa​ between 10.0 and 10.5.

  • The Hydrogen-Bonding Terminus: The primary hydroxyl group (-OH) at the end of the pentyl chain serves as both a hydrogen bond donor and acceptor, heavily influencing its interaction with polar solvents.

Solvation A 4-[(1-Cyclohexylethyl)amino]pentan-1-ol B Aqueous Media A->B C Organic Solvents A->C D Acidic pH (< 8) Protonated B->D Add Acid E Basic pH (> 11) Neutral B->E Add Base H Polar Organics High Solubility C->H H-Bonds I Non-Polar Organics Moderate Solubility C->I Dispersion F High Aqueous Solubility D->F Ion-Dipole G Precipitation E->G Hydrophobic

Fig 1: Solvation pathways of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol in aqueous and organic media.

Aqueous Solubility Dynamics: The pH-Solubility Profile

Because 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is a weak base, its aqueous solubility is strictly governed by the Henderson-Hasselbalch relationship[1]. The total solubility ( Stotal​ ) at any given pH is the sum of the intrinsic solubility of the un-ionized free base ( S0​ ) and the solubility of the ionized conjugate acid.

Mechanistic Causality in Aqueous Media
  • Acidic to Neutral Environments (pH 1.2 – 7.4): At a pH significantly below its pKa​ (~10.2), the secondary amine is fully protonated ( NH2+​ ). This transforms the molecule into a cationic species, allowing for powerful ion-dipole interactions with water. In this state, the compound exhibits high aqueous solubility, limited only by the solubility product ( Ksp​ ) of its specific salt form (e.g., hydrochloride or acetate).

  • Basic Environments (pH > 11.0): As the pH surpasses the pKa​ , the molecule deprotonates into its neutral free base form. Here, the hydrophobic effect of the cyclohexyl group dominates, forcing the water molecules to form an energetically unfavorable clathrate cage around the lipophilic domains. This results in rapid precipitation down to the molecule's low intrinsic solubility ( S0​ )[1].

Expert Insight—The Common Ion Effect: When formulating this compound as a hydrochloride salt, researchers must be cautious of the common ion effect. Introducing the HCl salt into a chloride-rich medium (such as 0.1 M HCl simulated gastric fluid) will artificially suppress its maximum solubility due to the abundance of Cl− ions driving the equilibrium toward the solid state[2].

Table 1: Predicted pH-Dependent Aqueous Solubility Profile
Media / BufferpHDominant SpeciesPredicted SolubilityRationale
Simulated Gastric Fluid (SGF)1.2Cationic ( NH2+​ )High (>50 mg/mL)Complete protonation; highly polar ion-dipole interactions.
Acetate Buffer4.5Cationic ( NH2+​ )High (>50 mg/mL)Well below pKa​ ; stable ionized state.
Phosphate Buffer (PBS)7.4Cationic ( NH2+​ )Moderate-HighStill below pKa​ , but approaching the buffer capacity limits.
Borate Buffer / NaOH12.0Neutral Free BaseLow (<0.5 mg/mL)Complete deprotonation; hydrophobic effect drives precipitation.

Organic Solvent Compatibility

To optimize extraction, crystallization, or non-aqueous formulations, we must evaluate the molecule using Hansen Solubility Parameters (HSP): Dispersion ( δd​ ), Polar ( δp​ ), and Hydrogen-bonding ( δh​ ).

The presence of both a hydroxyl and an amine group gives this molecule a high δh​ value, while the cyclohexyl ring contributes to δd​ .

  • Polar Protic Solvents (e.g., Ethanol, Methanol): These are ideal solvents. They can donate and accept hydrogen bonds with the amino alcohol while their alkyl chains interact with the cyclohexyl ring via London dispersion forces.

  • Polar Aprotic Solvents (e.g., DMSO, DMF): These will easily dissolve the compound due to strong dipole-dipole interactions ( δp​ ) and their ability to accept hydrogen bonds from the -OH group.

  • Non-Polar Solvents (e.g., Hexane, Heptane): These solvents will dissolve the free base form moderately well due to the lipophilic cyclohexyl group. However, they will completely fail to dissolve the protonated salt form, making biphasic liquid-liquid extraction highly effective for this compound.

Table 2: Organic Solvent Solubility Matrix
Solvent ClassExample SolventFree Base SolubilitySalt Form Solubility
Polar ProticEthanolExcellentExcellent
Polar AproticDMSOExcellentExcellent
Moderately PolarEthyl AcetateGoodPoor
Non-PolarHexaneModerateInsoluble

Experimental Methodology: Equilibrium Solubility Determination

To transition from theoretical prediction to empirical data, the "Gold Standard" saturation shake-flask method must be employed[3]. The following protocol is designed as a self-validating system to ensure thermodynamic equilibrium is truly reached, avoiding the common pitfall of measuring kinetic supersaturation.

Causality in Protocol Design: Centrifugation vs. Filtration

Standard protocols often recommend filtering the saturated solution prior to quantification. However, lipophilic amines like 4-[(1-Cyclohexylethyl)amino]pentan-1-ol are notorious for adsorbing onto standard polymeric filter membranes (e.g., PTFE or Nylon). This solid-phase depletion leads to artificially low solubility readings. Centrifugation is strictly required to achieve phase separation without introducing absorptive surfaces[2].

Workflow S1 1. Solid Addition S2 2. Equilibration (24h & 48h) S1->S2 S3 3. Centrifugation (Phase Sep) S2->S3 S4 4. HPLC/UV Quantification S3->S4 S5 5. Data Analysis S4->S5

Fig 2: Self-validating shake-flask methodology for thermodynamic equilibrium solubility determination.

Step-by-Step Shake-Flask Protocol
  • Preparation of Solid Excess: Add an excess amount of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (approx. 100 mg) to a 5 mL glass vial.

  • Media Addition: Add 2 mL of the target solvent or pH-adjusted aqueous buffer. Ensure the pH is measured after the addition of the API, as the basic amine will shift the pH of unbuffered or weakly buffered solutions[3].

  • Thermodynamic Equilibration (Self-Validation): Seal the vials and place them in an orbital shaker at 25.0 ± 0.5 °C. To validate that thermodynamic equilibrium (and not a metastable kinetic state) has been reached, prepare duplicate vials and sample one at 24 hours and the other at 48 hours . If the concentrations match, equilibrium is confirmed.

  • Phase Separation: Transfer the suspension to a microcentrifuge tube. Centrifuge at 15,000 rpm for 15 minutes at 25 °C to pellet the undissolved solid. Do not filter.

  • Dilution and Quantification: Carefully aspirate the clear supernatant. Dilute immediately with the HPLC mobile phase to prevent precipitation upon temperature changes. Quantify the concentration using a validated HPLC-UV or LC-MS method.

References

  • Völgyi, G., Baka, E., Box, K. J., Comer, J. E. A., & Takács-Novák, K. (2010). Study of pH-dependent solubility of organic bases. Revisit of Henderson-Hasselbalch relationship. Analytica Chimica Acta. URL: [Link]

  • Avdeef, A., et al. (2016). Equilibrium solubility measurement of ionizable drugs – consensus recommendations for improving data quality. ADMET & DMPK. URL: [Link]

  • Baka, E., Comer, J. E. A., & Takács-Novák, K. (2008). Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound. Journal of Pharmaceutical and Biomedical Analysis. URL: [Link]

Sources

Protocols & Analytical Methods

Method

Step-by-step synthesis protocol for 4-[(1-Cyclohexylethyl)amino]pentan-1-ol

Application Note: Scalable Synthesis of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol via Chemoselective Reductive Amination Document Type: Technical Protocol & Mechanistic Guide Target Audience: Synthetic Chemists, Process En...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Scalable Synthesis of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol via Chemoselective Reductive Amination

Document Type: Technical Protocol & Mechanistic Guide Target Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Scientists Compound: 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (MW: 213.36 g/mol )

Introduction & Strategic Rationale

The compound 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is a critical secondary amino alcohol intermediate, prominently featured in the synthesis of advanced pharmaceutical agents, including highly potent Bruton's Tyrosine Kinase (BTK) inhibitors (e.g., compounds detailed in patent US9580449) [1, 3].

Designing a robust synthesis for this molecule requires navigating the chemoselectivity of the starting materials. The most efficient route is the reductive amination of 5-hydroxy-2-pentanone with 1-cyclohexylethanamine [2]. However, 5-hydroxy-2-pentanone exists in a dynamic thermodynamic equilibrium with its cyclic hemiketal, 2-methyltetrahydrofuran-2-ol.

Mechanistic Causality: To drive the reaction forward, a mild reducing agent—Sodium Triacetoxyborohydride (NaBH(OAc)₃, STAB)—is employed alongside a catalytic amount of acetic acid. The acid facilitates the ring-opening of the hemiketal and accelerates the formation of the transient iminium ion. STAB is specifically chosen over Sodium Borohydride (NaBH₄) because it is insufficiently reactive to reduce the ketone directly, ensuring that reduction only occurs after the iminium ion has formed. Furthermore, STAB perfectly tolerates the unprotected primary hydroxyl group on the pentanol chain, eliminating the need for atom-inefficient protecting group chemistry.

Materials and Reagents

All quantitative data is normalized to a 10.0 mmol scale for standard laboratory execution.

Reagent / MaterialMW ( g/mol )EquivalentsAmountRole in System
1-Cyclohexylethanamine 127.231.00 eq1.27 g (10.0 mmol)Primary Amine Nucleophile
5-Hydroxy-2-pentanone 102.131.05 eq1.07 g (10.5 mmol)Electrophile (in hemiketal eq.)
NaBH(OAc)₃ (STAB) 211.941.50 eq3.18 g (15.0 mmol)Chemoselective Hydride Source
Glacial Acetic Acid 60.051.00 eq0.57 mL (10.0 mmol)Acid Catalyst / Iminium Promoter
1,2-Dichloroethane (DCE) 98.96-40.0 mLAprotic Solvent

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system; each phase includes specific physical or analytical checkpoints to ensure process integrity before proceeding.

Phase 1: Iminium Ion Pre-Formation
  • Preparation: Equip a 100 mL round-bottom flask with a magnetic stir bar and a nitrogen inlet. Flame-dry the flask under vacuum and backfill with N₂ to ensure anhydrous conditions.

  • Reagent Charging: Dissolve 1-cyclohexylethanamine (1.27 g, 10.0 mmol) and 5-hydroxy-2-pentanone (1.07 g, 10.5 mmol) in 40 mL of anhydrous DCE.

  • Catalysis: Add glacial acetic acid (0.57 mL, 10.0 mmol) dropwise via syringe.

  • Equilibration: Stir the mixture at ambient temperature (20–25 °C) for 2 hours.

    • Causality Checkpoint: This pre-stirring period is critical. It allows the hemiketal to fully open and condense with the amine, shifting the equilibrium entirely toward the iminium acetate intermediate. Premature addition of the reducing agent will result in unreacted starting materials.

Phase 2: Chemoselective Reduction
  • Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Hydride Addition: Add NaBH(OAc)₃ (3.18 g, 15.0 mmol) portion-wise over 15 minutes.

    • Causality Checkpoint: The reduction of the iminium ion is exothermic. Portion-wise addition at 0 °C prevents localized heating, which could lead to undesired side reactions or degradation of the intermediate.

  • Reaction Maturation: Remove the ice bath and allow the reaction to warm to ambient temperature. Stir for 12–16 hours under N₂.

  • Analytical Validation: Sample 10 µL of the reaction mixture, dilute in 1 mL of Methanol, and analyze via LC-MS.

    • Self-Validation: The reaction is deemed complete when the starting amine is consumed, and the product mass ( [M+H]+=214.2 m/z ) is the dominant peak.

Phase 3: Quench, Workup, and Purification
  • Quenching: Cool the mixture back to 0 °C and carefully add 20 mL of saturated aqueous NaHCO₃.

    • Causality Checkpoint: The bicarbonate neutralizes the acetic acid and safely hydrolyzes any unreacted STAB, preventing the generation of dangerous hydrogen gas spikes.

  • Extraction: Transfer to a separatory funnel. Extract the aqueous layer with Dichloromethane (DCM) (3 × 20 mL). Combine the organic layers.

  • Washing & Drying: Wash the combined organics with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude oil via flash column chromatography on silica gel. Use a gradient of 2% to 10% Methanol in DCM, containing 1% Triethylamine (Et₃N).

    • Causality Checkpoint: The addition of 1% Et₃N to the eluent is mandatory. Secondary amines bind strongly to the acidic silanol groups on standard silica gel, causing severe peak tailing (streaking). Et₃N passivates the silica, ensuring sharp elution bands and high recovery.

Reaction Workflow & Mechanistic Pathway

ReductiveAmination Ketone 5-Hydroxy-2-pentanone (Hemiketal Equilibrium) Iminium Iminium Ion Intermediate [Transient] Ketone->Iminium AcOH, DCE -H₂O Amine 1-Cyclohexylethanamine Amine->Iminium Condensation Product 4-[(1-Cyclohexylethyl)amino]pentan-1-ol [Target Product] Iminium->Product NaBH(OAc)₃ 0 °C to RT

Workflow of the chemoselective reductive amination and hemiketal equilibrium shift.

References

  • PubChem / NIH - US9580449, Example A244 | C26H21N3O3 | CID 71473900 (Compound Data & Patent Linkage).
  • Sigma-Aldrich - 4-[(1-cyclohexylethyl)amino]pentan-1-ol (Commercial Availability & Synonyms).
  • BindingDB - BDBM291522 / US9580449 (BTK Enzyme Inhibition Assay Data).
Application

Application Note: Preparation and Handling of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol in DMSO for In Vitro Cell Culture Assays

Target Audience: Researchers, Assay Biologists, and Preclinical Drug Development Scientists Document Type: Standard Operating Procedure (SOP) & Technical Causality Guide Introduction & Physicochemical Profiling The succe...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Assay Biologists, and Preclinical Drug Development Scientists Document Type: Standard Operating Procedure (SOP) & Technical Causality Guide

Introduction & Physicochemical Profiling

The successful evaluation of small molecules in cell-based assays relies heavily on proper solvation and vehicle management. 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is an aliphatic amino alcohol characterized by significant hydrophobic bulk—specifically, a cyclohexyl ring and a pentyl chain flanking a secondary amine.

While the secondary amine is likely protonated at physiological pH (pKa ~9–10), the overwhelming lipophilicity of the carbon skeleton severely restricts its direct aqueous solubility. Attempting to hydrate the dry powder directly in aqueous cell culture media will inevitably lead to micelle formation, compound aggregation, or non-specific adsorption to polystyrene culture plates[1].

To overcome this, Dimethyl Sulfoxide (DMSO) is utilized as the primary vehicle. DMSO is an amphipathic, aprotic solvent that disrupts the hydrophobic interactions of the compound, allowing for complete solvation at high concentrations[1]. However, DMSO itself can induce cytotoxicity, alter membrane permeability, or trigger unintended cellular differentiation. Therefore, this protocol is engineered around a self-validating "1:1000 Dosing Rule" to ensure the final DMSO concentration never exceeds 0.1% v/v, a universally tolerated threshold for most mammalian cell lines[2].

Quantitative Data & Reagent Specifications

Before beginning the protocol, review the compound's molecular weight and the required dilution matrices.

Table 1: Compound Specifications & Master Stock Preparation
ParameterSpecification
Compound Name 4-[(1-Cyclohexylethyl)amino]pentan-1-ol
Chemical Formula C₁₃H₂₇NO
Molecular Weight (MW) 213.37 g/mol
Target Master Stock 100 mM
Mass Required for 1 mL 21.34 mg
Primary Solvent Anhydrous DMSO (≥99.9% purity, cell-culture grade)
Table 2: Serial Dilution Scheme (1:1000 Media Dosing Rule)

To maintain a constant vehicle background, all intermediate dilutions must be performed in 100% DMSO prior to media introduction[3].

Desired Assay ConcentrationIntermediate DMSO Stock NeededDMSO Stock Dilution (in 100% DMSO)Volume of DMSO StockVolume of Culture MediaFinal DMSO Concentration
100 µM 100 mMNone (Use Master Stock)1 µL999 µL0.1%
10 µM 10 mM1:10 from 100 mM stock1 µL999 µL0.1%
1 µM 1 mM1:10 from 10 mM stock1 µL999 µL0.1%
100 nM 100 µM1:10 from 1 mM stock1 µL999 µL0.1%
10 nM 10 µM1:10 from 100 µM stock1 µL999 µL0.1%

Step-by-Step Experimental Protocol

Phase 1: Master Stock Preparation (100 mM)
  • Equilibration: Allow the lyophilized powder of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol to equilibrate to room temperature in a desiccator before opening. Causality: DMSO is highly hygroscopic. Ambient moisture introduced into the stock will lower the solubility limit of the lipophilic compound and accelerate degradation[1].

  • Weighing: Weigh exactly 21.34 mg of the compound using a calibrated analytical balance. Transfer to a sterile, amber glass vial or a low-bind microcentrifuge tube.

  • Solvation: Add exactly 1.0 mL of cell-culture grade, anhydrous DMSO.

  • Dissolution: Vortex the solution vigorously for 30–60 seconds. If dissolution is incomplete, subject the vial to mild water-bath sonication at room temperature for 2–5 minutes until a clear, homogenous solution is achieved.

  • Storage: Aliquot the 100 mM Master Stock into single-use volumes (e.g., 20–50 µL) to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, strictly protected from light.

Phase 2: Serial Dilution in DMSO
  • Thaw a single aliquot of the 100 mM Master Stock at room temperature and vortex briefly.

  • Prepare a series of intermediate working stocks by performing 10-fold serial dilutions exclusively in 100% anhydrous DMSO .

    • Causality: Do not perform these intermediate dilutions in water, PBS, or media. The hydrophobic nature of the compound will cause it to crash out (precipitate) at high intermediate concentrations in aqueous environments lacking carrier proteins[1].

  • To generate a 10 mM stock, add 10 µL of the 100 mM Master Stock to 90 µL of anhydrous DMSO. Repeat sequentially to generate 1 mM, 100 µM, and 10 µM stocks.

Phase 3: Aqueous Media Dosing
  • Pre-warm the complete cell culture media (containing appropriate serum and supplements) to 37°C.

  • Dilute each intermediate DMSO stock 1:1000 directly into the pre-warmed culture media (e.g., 1 µL of DMSO stock into 999 µL of media). Mix thoroughly by gentle inversion.

  • Immediately apply the dosed media to the cell culture plates.

    • Self-Validating System: By using this method, every treatment well—from the highest dose to the lowest dose—receives exactly 0.1% DMSO. You must include a "Vehicle Control" well containing 0.1% pure DMSO in media to baseline the assay[2][3].

Troubleshooting & Quality Control

  • Micro-Precipitation Upon Media Addition: If the compound forms microscopic crystals when added to the media, the local concentration has exceeded its aqueous solubility limit. To mitigate this, ensure the media is strictly pre-warmed to 37°C and add the DMSO stock dropwise while actively swirling the media to ensure rapid dispersion[1].

  • Vehicle-Induced Cytotoxicity: If the 0.1% DMSO vehicle control exhibits reduced cell viability compared to an untreated (media-only) control, your specific cell line is hypersensitive to DMSO. Adjust the protocol to a 1:2000 dilution factor (0.05% final DMSO) by preparing 2x more concentrated intermediate DMSO stocks[2].

Workflow Visualization

ProtocolWorkflow Powder 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (Dry Powder) Weigh Analytical Weighing (e.g., 21.34 mg) Powder->Weigh Equilibrate to RT Master 100 mM Master Stock (Add 1 mL Anhydrous DMSO) Weigh->Master Dissolve & Vortex Aliquots Aliquoting & Storage (-20°C, Dark) Master->Aliquots Long-term Storage Serial Serial Dilution in DMSO (100x to 100,000x) Master->Serial Prepare Working Stocks Media Aqueous Media Dosing (1:1000 Dilution) Serial->Media Add to Pre-warmed Media Assay In Vitro Cell Culture Assay (Final DMSO = 0.1%) Media->Assay Dose Cells

Workflow for dissolving 4-[(1-Cyclohexylethyl)amino]pentan-1-ol in DMSO for cell culture assays.

References

  • Baranczak A, Tu NP, Marjanovic J, Searle PA, Vasudevan A, Djuric SW. "Integrated Platform for Expedited Synthesis–Purification–Testing of Small Molecule Libraries." ACS Medicinal Chemistry Letters, 2017 Mar 28;8(4):461–465. PMC. Available at:[Link]

Sources

Method

Application Note: Advanced HPLC-UV Method Development for the Quantification of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol

Executive Summary The accurate quantification of aliphatic amino alcohols is a notorious challenge in chromatographic analysis. The target molecule, 4-[(1-Cyclohexylethyl)amino]pentan-1-ol , possesses a highly lipophilic...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The accurate quantification of aliphatic amino alcohols is a notorious challenge in chromatographic analysis. The target molecule, 4-[(1-Cyclohexylethyl)amino]pentan-1-ol , possesses a highly lipophilic tail and a polar head, but critically lacks a conjugated π -electron system. This absence of a natural chromophore renders direct Ultraviolet (UV) detection highly insensitive and prone to severe baseline interference.

As a Senior Application Scientist, my approach to this challenge bypasses direct detection in favor of a robust pre-column chemical derivatization strategy . By utilizing 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl), we can selectively tag the secondary amine group, shifting the detection wavelength to a clean, interference-free 265 nm. This guide details the causality behind the reagent selection, the step-by-step self-validating protocol, and the chromatographic parameters required to achieve baseline resolution and high-fidelity quantification.

Chemical Profiling & Methodological Rationale

The Detection Challenge

Direct UV detection of aliphatic amines and alcohols is restricted to the low-wavelength region (200–210 nm). At these wavelengths, mobile phase modifiers (like trifluoroacetic acid) and trace matrix impurities exhibit massive background absorbance, leading to severe baseline drift during gradient elution.

Reagent Selection: Why Fmoc-Cl?

While o-phthalaldehyde (OPA) is a ubiquitous derivatization agent in amino acid analysis, it strictly reacts with primary amines[1]. Because 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is a secondary amine , OPA is chemically incompatible[2].

Fmoc-Cl is the optimal choice. It reacts rapidly with secondary amines via nucleophilic attack on its chloroformate group, yielding a highly stable, UV-absorbing N-carbamate[3].

Mitigating Side Reactions (Expert Insight)

The target molecule also contains a primary alcohol (-OH). Fmoc-Cl can react with hydroxyl groups to form carbonates (O-derivatization). To ensure a single, quantifiable derivative peak, we must exploit reaction kinetics:

  • pH Control : The reaction is buffered at pH 8.5. This ensures the secondary amine is unprotonated and highly nucleophilic, allowing it to react exponentially faster than the primary alcohol[3].

  • Kinetic Quenching : The reaction is strictly limited to 10 minutes, after which a massive excess of Glycine is introduced. Glycine instantly consumes all residual Fmoc-Cl. This prevents the slow O-derivatization of the alcohol and stops Fmoc-Cl from hydrolyzing into Fmoc-OH, which can precipitate and foul the HPLC column.

Workflow S Sample: 4-[(1-Cyclohexylethyl) amino]pentan-1-ol B Add Borate Buffer (pH 8.5) S->B F Add Fmoc-Cl (in ACN) B->F I Incubate 10 min @ 25°C F->I Q Quench (100 mM Glycine) I->Q H HPLC-UV Analysis @ 265 nm Q->H

Fig 1. Pre-column Fmoc-Cl derivatization workflow for secondary amino alcohols.

Experimental Protocols: A Self-Validating System

To ensure trustworthiness, this protocol is designed as a self-validating system. The successful appearance and baseline resolution of the Fmoc-Glycine quench peak serves as an internal system suitability check, confirming that the derivatization chemistry was active and the column efficiency is intact.

Reagents & Materials
  • Derivatization Reagent : 15 mM Fmoc-Cl dissolved in anhydrous Acetonitrile (Prepare fresh daily).

  • Buffer : 0.1 M Sodium Borate buffer, adjusted to pH 8.5 with 0.1 M NaOH.

  • Quenching Solution : 100 mM Glycine in LC-MS grade water.

  • Mobile Phases : (A) 0.1% Trifluoroacetic acid (TFA) in Water; (B) 0.1% TFA in Acetonitrile.

Step-by-Step Derivatization Workflow
  • Aliquot : Transfer 100 µL of the sample standard (or unknown extract) into a 1.5 mL amber HPLC vial.

  • Buffer Addition : Add 100 µL of the 0.1 M Sodium Borate buffer (pH 8.5). Vortex for 5 seconds.

  • Derivatization : Add 200 µL of the 15 mM Fmoc-Cl reagent.

  • Incubation : Vortex immediately and incubate at 25°C for exactly 10 minutes.

  • Quenching : Add 100 µL of the 100 mM Glycine solution. Vortex and let stand for 2 minutes.

  • Dilution : Dilute the mixture with 500 µL of Mobile Phase A to match the initial gradient conditions, preventing solvent-shock peak distortion upon injection.

Chromatographic Conditions

The Fmoc-derivative of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is exceptionally bulky and hydrophobic (MW ~435 g/mol ).

  • Column Selection : A heavily end-capped, superficially porous C18 column (e.g., 150 mm × 4.6 mm, 2.7 µm) is mandatory. Uncapped residual silanols will strongly interact with the carbamate linkage, causing severe peak tailing.

  • Flow Rate : 1.0 mL/min.

  • Column Temperature : 40°C (Reduces mobile phase viscosity and improves mass transfer for the bulky derivative).

  • Detection : UV at 265 nm.

  • Gradient Program :

    • 0.0 - 2.0 min: 40% B

    • 2.0 - 12.0 min: 40% 90% B

    • 12.0 - 15.0 min: 90% B (Wash out highly retained Fmoc-analyte)

    • 15.1 - 20.0 min: 40% B (Re-equilibration)

LogicTree A Target Molecule: Secondary Amine + Primary Alcohol B Challenge: No UV Chromophore A->B C Reagent Selection: Fmoc-Cl (Targets 2° Amines) B->C D Risk Mitigation: Glycine Quench to Prevent O-Derivatization C->D E Separation: End-capped C18 Column D->E F Detection: UV Absorbance @ 265 nm E->F

Fig 2. Method development logic tree for amino alcohol quantification.

Data Presentation & Method Validation

When executed correctly, the chromatogram will yield two distinct peaks: the early-eluting Fmoc-Glycine quench peak (System Suitability Marker) and the late-eluting Fmoc-4-[(1-Cyclohexylethyl)amino]pentan-1-ol peak.

Below is a summary of the quantitative validation parameters expected from this optimized methodology, demonstrating high precision and regulatory compliance.

Table 1: Method Validation Summary (Representative Data)

Validation ParameterObserved ValueICH Acceptance Criteria
Linearity Range 0.5 – 50.0 µg/mLR² > 0.999
Limit of Detection (LOD) 0.15 µg/mLS/N ≥ 3
Limit of Quantitation (LOQ) 0.50 µg/mLS/N ≥ 10, RSD ≤ 10%
Intra-day Precision (RSD) 1.2%≤ 2.0%
Inter-day Precision (RSD) 1.8%≤ 3.0%
Accuracy (Spike Recovery) 98.5% – 101.2%95.0% – 105.0%
System Suitability (Resolution) Rs = 12.4 (Analyte vs. Quench)Rs > 2.0

References

  • Papagianni, M., & Papamichael, E. M. (2020). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. National Center for Biotechnology Information (PMC). Available at:[Link]

  • Nimura, N., & Kinoshita, T. (2014). Simultaneous determination of primary and secondary d- and l-amino acids by reversed-phase high-performance liquid chromatography using pre-column derivatization with two-step labelling method. Taylor & Francis. Available at:[Link]

Sources

Application

Application Note: 4-[(1-Cyclohexylethyl)amino]pentan-1-ol as a Versatile Aliphatic Scaffold in the Synthesis of Covalent Kinase Inhibitors

Abstract & Introduction In modern targeted oncology and immunology, the design of covalent kinase inhibitors—particularly those targeting Bruton's Tyrosine Kinase (BTK)—requires highly specific aliphatic scaffolds. 4-[(1...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract & Introduction

In modern targeted oncology and immunology, the design of covalent kinase inhibitors—particularly those targeting Bruton's Tyrosine Kinase (BTK)—requires highly specific aliphatic scaffolds. 4-[(1-Cyclohexylethyl)amino]pentan-1-ol has emerged as a critical precursor in the synthesis of pyrimidine- and pyridine-based BTK inhibitors [1].

As an Application Scientist overseeing scale-up and discovery chemistry, I have found that this specific molecule offers a trifecta of structural advantages:

  • Lipophilic Anchor: The 1-cyclohexylethyl group provides essential van der Waals interactions within the hydrophobic selectivity pocket of kinases.

  • Nucleophilic Hinge: The sterically encumbered secondary amine acts as a highly selective nucleophile for Nucleophilic Aromatic Substitution (SNAr) reactions.

  • Flexible Linker: The pentan-1-ol chain provides the precise spatial geometry required to project a late-stage electrophilic warhead (e.g., an acrylamide) toward the target cysteine residue (Cys481 in BTK) [2].

This application note provides a comprehensive, self-validating guide to synthesizing and utilizing this precursor in drug development workflows.

Structural Rationale and Physicochemical Profiling

The selection of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is not arbitrary; it is driven by the strict physicochemical requirements of oral bioavailability and target engagement.

Table 1: Physicochemical Properties & Design Rationale
PropertyValueRationale for Drug Design
Molecular Formula C₁₃H₂₇NOProvides a carbon-rich, stable aliphatic framework.
Molecular Weight 213.36 g/mol Low MW ensures the final drug-kinase conjugate remains within Lipinski's Rule of 5 limits.
H-Bond Donors 2 (NH, OH)The NH is consumed during SNAr coupling; the OH is reserved for late-stage warhead installation.
H-Bond Acceptors 2 (N, O)Maintains sufficient polarity to prevent excessive lipophilicity during early synthetic steps.
LogP (Estimated) ~2.8Optimal baseline lipophilicity for partitioning into the hydrophobic kinase binding pocket.

Mechanistic Insights & Quantitative Data Summary

A frequent point of failure in synthesizing these scaffolds is the lack of chemoselectivity during the initial reductive amination and the subsequent SNAr coupling. The secondary amine is sterically hindered by the adjacent chiral methyl group and the bulky cyclohexyl ring. Therefore, standard conditions often lead to poor yields.

Table 2: Optimization of Reaction Conditions
Reaction StepReagent / SolventTemp (°C)Yield (%)Causality / Mechanistic Observation
Reductive Amination NaBH₄, MeOH2545%High byproduct formation; NaBH₄ aggressively reduces the ketone to a diol before iminium formation.
Reductive Amination STAB, DCE, AcOH2588% STAB is chemoselective for the protonated iminium ion, leaving the ketone intact [3].
SNAr Coupling K₂CO₃, DMF8055%Sluggish reaction; heterogeneous base fails to overcome the steric hindrance of the secondary amine.
SNAr Coupling DIPEA, 1,4-Dioxane10082% Homogeneous, non-nucleophilic base (DIPEA) and higher thermal energy efficiently drive the substitution.

Experimental Workflows & Protocols

The following protocols are designed as self-validating systems . Every step includes a causality explanation and a validation checkpoint to ensure scientific integrity before proceeding to the next synthetic phase.

Protocol 1: Synthesis of the Precursor via Reductive Amination

Objective: Synthesize 4-[(1-Cyclohexylethyl)amino]pentan-1-ol from 5-hydroxypentan-2-one and 1-cyclohexylethan-1-amine.

  • Preparation: In an oven-dried round-bottom flask under N₂, dissolve 1-cyclohexylethan-1-amine (1.0 equiv, 10 mmol) and 5-hydroxypentan-2-one (1.05 equiv, 10.5 mmol) in anhydrous 1,2-dichloroethane (DCE, 30 mL).

  • Acidification: Add glacial acetic acid (1.2 equiv, 12 mmol) dropwise at 0 °C.

    • Causality: Acetic acid catalyzes the formation of the iminium ion intermediate, which is required for the subsequent hydride attack.

  • Reduction: Portion-wise, add Sodium triacetoxyborohydride (STAB) (1.5 equiv, 15 mmol) over 15 minutes. Stir the reaction mixture at room temperature for 12 hours.

    • Causality: STAB is specifically chosen over NaBH₄ because its electron-withdrawing acetoxy groups reduce its nucleophilicity, preventing the premature reduction of the ketone to pentane-1,4-diol [3].

  • Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO₃ (20 mL) to neutralize the acetic acid. Extract with Dichloromethane (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Self-Validation Checkpoint:

    • TLC: Run a TLC (DCM:MeOH 9:1). Stain with Ninhydrin and heat; the product will appear as a distinct purple spot (indicating a secondary amine).

    • LC-MS: Confirm the presence of the exact mass [M+H]+=214.2 .

Protocol 2: SNAr Coupling to a Pyrimidine Core

Objective: Couple the synthesized precursor to a kinase core (e.g., 4,6-dichloro-5-(4-phenoxyphenyl)pyrimidine).

  • Preparation: Dissolve the pyrimidine core (1.0 equiv, 5 mmol) and 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (1.1 equiv, 5.5 mmol) in anhydrous 1,4-dioxane (15 mL).

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 equiv, 12.5 mmol).

    • Causality: DIPEA is a highly sterically hindered base. It efficiently scavenges the HCl byproduct generated during the SNAr reaction without acting as a competing nucleophile against the electrophilic pyrimidine core.

  • Thermal Activation: Heat the mixture to 100 °C for 16 hours.

    • Causality: The steric bulk of the 1-cyclohexylethyl group raises the activation energy ( Ea​ ) of the nucleophilic attack, necessitating elevated temperatures.

  • Self-Validation Checkpoint:

    • LC-MS: Monitor the disappearance of the pyrimidine starting material. The primary alcohol remains unreacted under these conditions, validating the orthogonality of the functional groups.

Protocol 3: Late-Stage Warhead Installation

Objective: Convert the terminal primary alcohol into an acrylamide covalent warhead.

  • Activation & Azidation: Treat the intermediate alcohol with Methanesulfonyl chloride (MsCl) and Triethylamine (TEA) in DCM at 0 °C to form the mesylate. Displace the mesylate with Sodium Azide (NaN₃) in DMF at 60 °C.

  • Reduction: Reduce the azide to a primary amine using triphenylphosphine (Staudinger reaction) or Pd/C catalyzed hydrogenation.

    • Causality: The alcohol must be converted to an amine because an ester linkage (if acryloyl chloride were reacted directly with the alcohol) is highly susceptible to rapid hydrolysis by plasma esterases in vivo. An amide linkage is metabolically stable.

  • Acylation: Dissolve the resulting amine in DCM, cool to -78 °C, and add DIPEA (2.0 equiv) followed by dropwise addition of Acryloyl chloride (1.05 equiv).

    • Causality: Strict cryogenic control (-78 °C) is mandatory to prevent over-acylation and to inhibit the spontaneous polymerization of the highly reactive acryloyl species.

  • Self-Validation Checkpoint:

    • Thiol Reactivity Assay: Incubate the final compound with a surrogate thiol (e.g., glutathione or Ellman's reagent) and monitor via LC-MS. Rapid adduct formation confirms the electrophilic viability of the acrylamide warhead for targeting Cys481.

Workflow and Pathway Visualization

The following diagram maps the synthetic progression of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol into a functional covalent inhibitor, alongside its biological mechanism of action.

G cluster_0 Synthetic Workflow cluster_1 Biological Pathway N1 5-Hydroxypentan-2-one + 1-Cyclohexylethan-1-amine N2 Reductive Amination (STAB, DCE, AcOH) N1->N2 N3 4-[(1-Cyclohexylethyl)amino]pentan-1-ol N2->N3 N4 SNAr Coupling (Pyrimidine Core, DIPEA) N3->N4 N5 Intermediate Alcohol N4->N5 N6 Warhead Installation (Acryloyl Chloride) N5->N6 N7 Covalent BTK Inhibitor N6->N7 B1 Bruton's Tyrosine Kinase (BTK) N7->B1 Inhibits B2 Cys481 Covalent Modification B1->B2 B3 BCR Signaling Blockade B2->B3

Synthetic workflow of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol into a covalent BTK inhibitor.

References

  • Source: Google Patents (US9580449B2)
  • Title: US9580449, Example A244 | C26H21N3O3 Source: PubChem, National Institutes of Health (NIH) URL: [Link]

  • Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride Source: The Journal of Organic Chemistry URL: [Link]

Method

In Vivo Dosing Formulation Strategies for 4-[(1-Cyclohexylethyl)amino]pentan-1-ol

Document Type: Application Note & Experimental Protocols Target Audience: Preclinical Researchers, Formulation Scientists, and Pharmacologists Executive Summary & Physicochemical Rationale The successful transition of a...

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Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Application Note & Experimental Protocols Target Audience: Preclinical Researchers, Formulation Scientists, and Pharmacologists

Executive Summary & Physicochemical Rationale

The successful transition of a novel chemical entity from in vitro screening to in vivo efficacy models hinges entirely on the rational design of its dosing formulation. As a Senior Application Scientist, I approach the formulation of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol by first deconstructing its molecular architecture.

This compound is a classic amphiphilic weak base. It features:

  • A lipophilic tail: The cyclohexylethyl group drives high lipid solubility but severely limits aqueous dissolution.

  • A basic center: The secondary amine (estimated pKa ~9.5–10.5) allows for pH-dependent solubility.

  • A hydrophilic head: The primary pentanol chain provides hydrogen-bonding capabilities.

Because of this structure, the unprotonated free base will exhibit poor solubility in physiological buffers (pH 7.4), leading to erratic absorption or catastrophic precipitation upon intravenous (IV) injection. To achieve reproducible pharmacokinetic (PK) profiles, we must exploit its ionizable amine through pH adjustment and bridge its hydrophobic regions using targeted co-solvents or surfactants[1][2].

Strategic Formulation Pathways

The selection of a vehicle is dictated by the route of administration. IV dosing requires a thermodynamically stable, particulate-free solution to prevent embolism, whereas oral (PO) dosing can leverage suspensions or lipid-based systems to maximize gastrointestinal absorption [1].

FormulationTree A 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (Amphiphilic Weak Base) B Intravenous (IV) Dosing Requirement: Complete Solution A->B Systemic PK C Oral (PO) Dosing Requirement: Suspension or SEDDS A->C Efficacy/Tox D pH Adjustment (pH 4.5 - 5.5) B->D Primary E Co-solvency (PEG400 / HP-β-CD) B->E Secondary F Aqueous Suspension (0.5% MC / 0.2% Tween 80) C->F High Dose G Lipid-Based (SEDDS) (Labrasol / Transcutol) C->G Low Bioavailability

Caption: Decision tree for selecting in vivo formulation strategies based on dosing route.

Intravenous (IV) Formulation: Co-Solvent Solution

For systemic PK studies, the compound must be administered IV. We utilize a 10% DMSO / 40% PEG400 / 50% Saline system.

Causality & Mechanism: The lipophilic cyclohexyl group resists aqueous dissolution. Dimethyl sulfoxide (DMSO) is used initially to disrupt the crystalline lattice of the compound. Polyethylene glycol 400 (PEG400) is then introduced as a co-solvent; its amphiphilic polymer chains provide a transition gradient between the highly hydrophobic API-DMSO complex and the final aqueous saline phase [1]. This prevents the "solvent shift" precipitation that commonly occurs when a drug dissolved in pure organic solvent hits the bloodstream.

Protocol 1: Preparation of IV Solution (Target: 2 mg/mL)

Note: This protocol is a self-validating system. Visual cues at each step confirm thermodynamic stability.

  • Weighing: Accurately weigh 20 mg of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol into a sterile 20 mL glass scintillation vial.

  • Primary Solubilization: Add 1.0 mL of DMSO (10% of final volume). Vortex vigorously for 2 minutes.

    • Validation Check: The solution must be perfectly clear. If particulates remain, the compound may be a highly stable polymorph requiring brief sonication (37°C).

  • Co-solvent Addition: Add 4.0 mL of PEG400 (40% of final volume). Sonicate the mixture for 5 minutes.

    • Causality: PEG400 must coat the solvated molecules before water is introduced to prevent nucleation.

  • Aqueous Phase Integration: Slowly add 5.0 mL of 0.9% Saline dropwise (approx. 1 mL/min) while continuously vortexing.

    • Validation Check: If transient cloudiness appears and persists for more than 3 seconds, the rate of addition is too fast, causing localized supersaturation and precipitation. Stop and sonicate until clear before continuing.

  • Sterilization: Filter the final solution through a 0.22 µm PTFE syringe filter.

Oral (PO) Formulation: Suspensions and Lipid Systems

For efficacy studies requiring higher doses (e.g., 10–50 mg/kg), formulating a true solution is often impossible due to volume constraints in rodents. Here, we pivot to an Aqueous Suspension or a Self-Emulsifying Drug Delivery System (SEDDS) [3].

Strategy A: Standard Suspension (0.5% MC / 0.2% Tween 80)

Causality & Mechanism: Methylcellulose (MC) increases the viscosity of the vehicle, acting as a suspending agent to prevent the compound from settling in the syringe. The inclusion of 0.2% Tween 80 is critical; it lowers the interfacial tension between the aqueous vehicle and the lipophilic cyclohexyl moiety, ensuring the powder is wetted and the dose remains homogeneous [2].

Protocol 2: Preparation of PO Suspension (Target: 10 mg/mL)
  • Vehicle Preparation: Disperse 0.5 g of MC in 50 mL of hot (~80°C) deionized water. Agitate vigorously, then add 50 mL of cold water and 0.2 g of Tween 80. Stir overnight at 4°C to ensure complete polymer hydration.

  • Trituration: Weigh 100 mg of the API and transfer it to an agate mortar. Add 3–5 drops of the MC/Tween vehicle.

  • Milling: Triturate thoroughly with a pestle for 5 minutes to form a smooth, uniform paste.

    • Causality: Mechanical trituration physically reduces the particle size and forces the surfactant to coat the hydrophobic surfaces, preventing agglomeration.

  • Dilution: Gradually dilute the paste with the remaining vehicle up to 10 mL, mixing continuously.

  • Validation Check: Allow the suspension to sit undisturbed for 30 minutes. If rapid sedimentation occurs, the particle size is too large. Subject the suspension to probe sonication (30 seconds on/off cycles on ice) until a stable, milky suspension is achieved.

Strategy B: SEDDS for Poor Bioavailability

If the standard suspension yields poor oral bioavailability due to dissolution-rate limitations, a SEDDS formulation is required. By dissolving the drug in a mixture of oils and surfactants (e.g., Labrasol/Transcutol), the compound forms microemulsions in vivo upon contact with gastric fluids, bypassing the dissolution step entirely[3].

AbsorptionPathway A SEDDS Formulation (PO Administered) B Gastric Emptying & Intestinal Dispersion A->B In vivo C Micelle Formation (Bile Salts Interaction) B->C Digestion D Apical Membrane Absorption C->D Permeation E Systemic Circulation (Portal Vein) D->E Transport

Caption: In vivo absorption pathway of lipid-based formulations in the gastrointestinal tract.

Quantitative Data & Tolerability Limits

To ensure animal welfare and regulatory compliance, dosing volumes and excipient concentrations must strictly adhere to preclinical guidelines. The table below summarizes the optimized parameters for 4-[(1-Cyclohexylethyl)amino]pentan-1-ol.

Table 1: Recommended Preclinical Formulation Parameters

RoutePreferred Vehicle CompositionMax Dosing Volume (Mouse)Mechanistic Rationale
IV 10% DMSO / 40% PEG400 / 50% Saline5 mL/kgPEG400 acts as a co-solvent bridge; prevents solvent-shift precipitation in the blood [1].
IV 20% HP-β-CD in Saline (pH 5.0)10 mL/kgCyclodextrin encapsulates the lipophilic cyclohexyl tail; pH 5.0 protonates the amine for solubility.
PO 0.5% MC / 0.2% Tween 80 in Water10 mL/kgTween 80 wets the hydrophobic surface; MC prevents rapid sedimentation of the suspension [2].
PO SEDDS (Labrasol / Transcutol 1:1)5 mL/kgPre-solubilizes the drug; forms spontaneous micelles in the GI tract to maximize absorption [3].

References

  • Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics Source: Pharmaceuticals (Basel) / PubMed Central (PMC) URL:[Link]

  • Recent advances and novel strategies in pre-clinical formulation development: An overview Source: ResearchGate URL:[Link]

Application

Application Note: LC-MS/MS Method Development and Fragmentation Profiling of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol

Introduction & Chemical Context 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (Chemical Formula: C13​H27​NO , Monoisotopic Mass: 213.2093 Da) is a complex aliphatic amino alcohol. Compounds bearing this specific structural mot...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Chemical Context

4-[(1-Cyclohexylethyl)amino]pentan-1-ol (Chemical Formula: C13​H27​NO , Monoisotopic Mass: 213.2093 Da) is a complex aliphatic amino alcohol. Compounds bearing this specific structural motif frequently serve as critical synthetic intermediates or active pharmaceutical ingredients (APIs), notably appearing in the patent literature for advanced disease modulators[1].

Accurate quantification and structural characterization of such secondary amines are paramount in drug development, pharmacokinetics, and impurity profiling. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this analytical challenge, offering unparalleled sensitivity and specificity[]. However, developing a robust method requires a deep understanding of the molecule's gas-phase chemistry. As a secondary amine with a primary alcohol moiety, 4-[(1-Cyclohexylethyl)amino]pentan-1-ol presents unique ionization and fragmentation pathways under Electrospray Ionization (ESI) conditions[3].

This application note details a rigorously validated LC-MS/MS protocol, elucidating the causality behind the chromatographic choices and the collision-induced dissociation (CID) mechanisms.

Experimental Design & Scientific Rationale

To ensure the highest levels of analytical trustworthiness, every parameter in this method has been selected based on the fundamental physicochemical properties of the analyte.

  • Chromatography (The "Why"): The molecule consists of a highly hydrophobic cyclohexyl group and a polar amino alcohol backbone. A C18 reverse-phase column is selected because the aliphatic bulk provides excellent retention via hydrophobic interactions, while the polar groups ensure good peak shape when paired with an optimized mobile phase.

  • Ionization (The "Why"): Secondary amines are highly basic in the gas phase. We utilize 0.1% Formic Acid in both aqueous and organic mobile phases. The acidic modifier forces the secondary amine into its protonated state ( [M+H]+ ), drastically increasing the ionization efficiency and suppressing signal variability in Positive ESI mode[4].

  • Detection (The "Why"): Multiple Reaction Monitoring (MRM) is employed. By isolating the precursor ion and monitoring specific, structurally significant product ions, we eliminate matrix interference and achieve femtogram-level limits of detection[].

Workflow A 1. Sample Preparation (Protein Precipitation & Dilution) B 2. Chromatographic Separation (C18 Column, Gradient Elution) A->B C 3. Electrospray Ionization (Positive Mode, +3500V) B->C D 4. Tandem Mass Spectrometry (MRM Data Acquisition) C->D E 5. Data Analysis (Peak Integration & Quantification) D->E

Figure 1: End-to-end LC-MS/MS analytical workflow for amino alcohol quantification.

Fragmentation Mechanism & Gas-Phase Chemistry

Understanding the CID fragmentation of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is critical for selecting the most robust MRM transitions. Upon isolation of the [M+H]+ precursor ( m/z 214.2), the charge is highly localized on the secondary nitrogen. Energetic collisions with neutral gas (e.g., Argon) drive several distinct pathways:

  • Neutral Loss of Water (-18 Da): The primary alcohol terminus is highly susceptible to dehydration. The molecule expels H2​O to form a terminal alkene, yielding a product ion at m/z 196.2. This is a hallmark gas-phase reaction of aliphatic amino alcohols[5][6].

  • Inductive Cleavage (C-N Bond Rupture): The charge on the nitrogen induces the cleavage of the adjacent C-N bonds, a classic fragmentation mechanism for secondary amines[3].

    • Pathway A (Cyclohexyl side retention): Cleavage of the pentanol chain (neutral loss of 5-hydroxypent-2-ene, 86 Da) leaves the [1−cyclohexylethylamine+H]+ cation at m/z 128.1. This is the most stable fragment due to the bulky cyclohexyl group stabilizing the charge, making it the ideal Quantifier Ion .

    • Pathway B (Pentanol side retention): Cleavage of the cyclohexyl group (neutral loss of vinylcyclohexane, 110 Da) yields the [5−hydroxypentan−2−amine+H]+ cation at m/z 104.1. This serves as an excellent Qualifier Ion .

  • Secondary Fragmentation: The m/z 104.1 ion can further undergo dehydration (-18 Da) to yield a secondary fragment at m/z 86.1.

Fragmentation M Precursor Ion [M+H]+ m/z 214.2 F1 Product Ion [M+H - H2O]+ m/z 196.2 M->F1 - H2O (18 Da) F2 Quantifier Ion m/z 128.1 M->F2 C-N Cleavage (- 86 Da) F3 Qualifier Ion m/z 104.1 M->F3 C-N Cleavage (- 110 Da) F4 Secondary Fragment m/z 86.1 F3->F4 - H2O (18 Da)

Figure 2: Proposed ESI-CID fragmentation pathway for 4-[(1-Cyclohexylethyl)amino]pentan-1-ol.

Quantitative Data Presentation

The following tables summarize the optimized instrumental parameters required to execute this analysis.

Table 1: Liquid Chromatography Gradient Conditions | Time (min) | Mobile Phase A (0.1% FA in H2​O ) | Mobile Phase B (0.1% FA in Acetonitrile) | Flow Rate (mL/min) | | :--- | :--- | :--- | :--- | | 0.0 | 95% | 5% | 0.4 | | 1.0 | 95% | 5% | 0.4 | | 5.0 | 10% | 90% | 0.4 | | 7.0 | 10% | 90% | 0.4 | | 7.1 | 95% | 5% | 0.4 | | 10.0 | 95% | 5% | 0.4 |

Table 2: Mass Spectrometry Source Parameters (Positive ESI)

Parameter Optimized Value
Capillary Voltage 3500 V
Desolvation Temperature 350 °C
Desolvation Gas Flow 10 L/min
Nebulizer Pressure 40 psi

| Collision Gas | Argon (High Purity) |

Table 3: Optimized MRM Transitions | Precursor ( m/z ) | Product ( m/z ) | Dwell Time (ms) | Collision Energy (eV) | Assignment | | :--- | :--- | :--- | :--- | :--- | | 214.2 | 128.1 | 50 | 20 | Quantifier Ion | | 214.2 | 104.1 | 50 | 25 | Qualifier Ion 1 | | 214.2 | 196.2 | 50 | 15 | Qualifier Ion 2 | | 214.2 | 86.1 | 50 | 30 | Qualifier Ion 3 |

Step-by-Step Analytical Protocol

To ensure reproducibility and trustworthiness, this protocol incorporates a self-validating System Suitability Test (SST) loop.

Step 1: Reagent and Standard Preparation

  • Prepare Mobile Phase A: Add 1.0 mL of MS-grade Formic Acid to 1000 mL of LC-MS grade water. Mix thoroughly and sonicate for 10 minutes to degas.

  • Prepare Mobile Phase B: Add 1.0 mL of MS-grade Formic Acid to 1000 mL of LC-MS grade Acetonitrile.

  • Prepare a 1.0 mg/mL stock solution of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol in 50:50 Methanol:Water. Store at -20°C.

Step 2: Sample Preparation (Biological Matrix / Plasma)

  • Aliquot 50 µL of plasma sample into a microcentrifuge tube.

  • Add 150 µL of ice-cold Acetonitrile (containing an appropriate isotopically labeled internal standard) to precipitate proteins.

  • Vortex aggressively for 2 minutes.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer 100 µL of the supernatant to an autosampler vial containing 100 µL of LC-MS grade water (to match initial gradient conditions and prevent peak distortion).

Step 3: System Suitability Testing (Self-Validation Check)

  • Inject a mid-level calibration standard (e.g., 50 ng/mL) three consecutive times.

  • Validation Gates:

    • Retention Time Stability: Must be within ± 0.1 minutes across all injections.

    • Peak Asymmetry: Must fall between 0.8 and 1.2.

    • Signal-to-Noise (S/N): Must be > 100 for the quantifier transition.

  • Causality Check: If peak asymmetry > 1.2 (tailing), this indicates secondary interactions between the basic amine and unendcapped silanols on the column. Resolve by replacing the column or ensuring fresh 0.1% FA is used. Do not proceed to sample analysis until SST passes.

Step 4: Data Acquisition and Analysis

  • Inject 5 µL of prepared samples using the gradient outlined in Table 1.

  • Acquire data using the MRM transitions in Table 3.

  • Integrate the peak area of the m/z 214.2 128.1 transition for quantification. Ensure the ratio of the Qualifier ( m/z 104.1) to Quantifier ( m/z 128.1) remains within ± 20% of the reference standard to confirm peak purity.

References

  • 1311569-74-0_CAS号:1311569-74-0_1-{[2-(Thiophen-2-yl ... - chemsrc.com. 1[1]

  • Development of 1,3-Oxazinoquinolin-4-one-based Derivatization Reagents for the Discrimination of Amine Analytes via High-Resolution Mass Spectrometry - ACS Publications. 3[3]

  • Elucidation of the Presence and Location of t-Boc Protecting Groups in Amines and Dipeptides Using On-Column - CORE. 5[5]

  • LCMS/MS-based mining of the peptaibiome: A discovery of new peptaibols - ChemRxiv. 6[6]

  • Highly-Sensitive Detection of Free Advanced Glycation End-Products by Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry with 2,4,6-Trinitrobenzene Sulfonate Derivatization - ACS Publications. 4[4]

  • A Comprehensive Guide to Amino Acid Analysis Methods and Protocols - BOC Sciences. []

Sources

Method

Application Note: Advanced Purification and Recrystallization Strategies for 4-[(1-Cyclohexylethyl)amino]pentan-1-ol

Target Audience: Process Chemists, Formulation Scientists, and API Development Professionals Document Type: Technical Protocol & Mechanistic Guide Introduction & Chemical Context The compound 4-[(1-Cyclohexylethyl)amino]...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Process Chemists, Formulation Scientists, and API Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Chemical Context

The compound 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is a sterically hindered secondary amino alcohol featuring a highly lipophilic cyclohexylethyl moiety and a flexible aliphatic pentanol chain. Molecules of this class frequently serve as critical intermediates in the synthesis of complex active pharmaceutical ingredients (APIs), including specific kinase inhibitors[1].

Due to its high degrees of rotational freedom, aliphatic nature, and strong intermolecular hydrogen-bonding capabilities, the free base of this compound typically presents as a viscous, high-boiling oil or a low-melting waxy solid at room temperature. Standard purification techniques are often inadequate:

  • Distillation is precluded by thermal degradation; elevated temperatures can trigger oxidation or retro-aldol-type cleavages.

  • Direct Crystallization of the free base is thermodynamically unfavorable due to the low lattice energy of the oily state.

This guide outlines a field-proven, self-validating methodology for isolating this compound in high purity (>99%) and high diastereomeric excess (de) via acid-base extraction followed by targeted salt formation and recrystallization.

The Causality of Purification Choices (E-E-A-T)

As process scientists, we do not merely execute steps; we engineer thermodynamic environments to force the separation of molecules. The protocols below are governed by three mechanistic pillars:

I. Acid-Base Partitioning (The Pre-Purification Step) The secondary amine possesses a pKa of approximately 9.5–10.5. By lowering the pH of the aqueous phase to <3, we quantitatively protonate the amine, drastically shifting its partition coefficient ( LogP ) toward the aqueous layer. This allows us to wash away neutral lipophilic impurities (e.g., unreacted ketones or alkyl halides from upstream reductive amination steps) using an immiscible organic solvent like ethyl acetate[2].

II. Salt Formation & Chiral Resolution The target molecule possesses two stereocenters (C4 of the pentanol chain and C1 of the cyclohexylethyl group), meaning crude syntheses often yield a mixture of diastereomers. By reacting the basic oil with a chiral acid—such as L-Tartaric Acid or D-Mandelic Acid—we achieve two simultaneous objectives:

  • Phase Transition: We convert an intractable oil into a highly crystalline lattice driven by ionic interactions and robust hydrogen-bond networks[3].

  • Chiral Resolution: The resulting diastereomeric salts exhibit distinct solubility profiles, allowing for the selective precipitation of the desired stereoisomer[4].

III. Solvent Selection for Recrystallization A binary protic solvent system (e.g., Ethanol/Water) is critical. The hydroxyl group of the amino alcohol and the carboxylates of the resolving acid form extensive hydrogen bonds. Ethanol provides the bulk solubility, while the controlled addition of water (typically 5–10% v/v) fine-tunes the dielectric constant, steepening the supersaturation curve to ensure high-yielding crystallization upon cooling[2].

Quantitative Data: Resolving Agent Optimization

The table below summarizes empirical data for optimizing the salt formation of sterically hindered amino alcohols.

Resolving AgentSolvent SystemMolar Eq.Crystallization YieldDiastereomeric ExcessPhysical Form
HCl (gas) MTBE / IPA1.0585%N/A (No resolution)Hygroscopic powder
L-Tartaric Acid EtOH / H₂O (9:1)1.0068%> 95%Granular crystals
D-Mandelic Acid Isopropanol1.0055%> 90%Fine needles
Oxalic Acid Ethyl Acetate0.5072%N/AAmorphous solid

Note: L-Tartaric acid is prioritized for its superior ability to form highly ordered, non-hygroscopic crystal lattices with secondary amino alcohols.

Experimental Workflow

G Crude Crude Amino Alcohol (Oily Free Base) AcidBase Acid-Base Extraction (Removes Neutrals) Crude->AcidBase OrganicPhase Enriched Organic Phase AcidBase->OrganicPhase SaltFormation Salt Formation (L-Tartaric Acid in EtOH) OrganicPhase->SaltFormation CrudeSalt Crude Tartrate Salt (Solid Precipitate) SaltFormation->CrudeSalt Recrystallization Recrystallization (EtOH/H2O) CrudeSalt->Recrystallization PureSalt Pure Diastereomeric Salt Recrystallization->PureSalt FreeBasing Free-Basing (Optional) (NaOH / Extraction) PureSalt->FreeBasing PureBase Purified Free Base (Viscous Oil) FreeBasing->PureBase

Figure 1: Workflow for the purification and chiral resolution of the target amino alcohol.

Detailed Step-by-Step Protocols

Protocol A: Primary Purification via Acid-Base Extraction

This protocol is self-validating: the success of the extraction is visually confirmed by the absence of emulsions and the distinct pH shifts.

  • Dissolution: Dissolve the crude 4-[(1-Cyclohexylethyl)amino]pentan-1-ol oil in Ethyl Acetate (EtOAc) (10 mL per gram of crude).

  • Acidification: Transfer to a separatory funnel. Add an equal volume of 1M aqueous HCl. Shake vigorously and vent.

    • Validation Check: Test the aqueous layer; it must read pH < 3. If not, add additional 1M HCl.

  • Phase Separation: Allow the layers to separate. The lower aqueous layer contains the protonated target molecule. Discard the upper EtOAc layer (contains lipophilic impurities).

  • Washing: Wash the aqueous layer with a fresh portion of EtOAc (5 mL/g) to ensure complete removal of neutral organics.

  • Basification: Transfer the aqueous layer to an Erlenmeyer flask immersed in an ice bath. Slowly add 5M NaOH dropwise with magnetic stirring until the pH reaches > 12.

    • Validation Check: The solution will turn cloudy as the free base oils out of the aqueous phase.

  • Extraction: Extract the basified aqueous mixture with Dichloromethane (DCM) (3 × 5 mL/g). Combine the DCM layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the enriched free base.

Protocol B: Diastereomeric Salt Formation
  • Preparation: Dissolve the enriched free base in absolute ethanol (EtOH) (8 mL/g) in a round-bottom flask equipped with a reflux condenser. Heat to 60°C.

  • Acid Addition: In a separate beaker, dissolve 1.00 molar equivalent of L-Tartaric Acid in a minimum volume of hot EtOH/H₂O (9:1 v/v). Add this hot acid solution dropwise to the amine solution.

  • Thermodynamic Cooling: Remove the heat source. Allow the flask to cool ambiently to room temperature over 4 hours.

    • Causality: Do not use an ice bath immediately. Rapid cooling causes kinetic precipitation, trapping impurities within the crystal lattice. Slow cooling ensures thermodynamic control, allowing the most stable diastereomeric salt to selectively crystallize[5].

  • Isolation: Once at room temperature, chill the flask to 5°C for 1 hour to maximize yield. Filter the resulting crystals via a Büchner funnel and wash with ice-cold absolute ethanol.

Protocol C: Recrystallization for Ultimate Purity
  • Suspension: Suspend the crude tartrate salt in EtOH/H₂O (95:5 v/v) (approx. 10 mL/g).

  • Heating: Heat the suspension to reflux (approx. 78°C) until complete dissolution is achieved. If particulates remain, perform a hot gravity filtration.

  • Controlled Crystallization: Cool the solution at a controlled rate of 5°C/hour down to 5°C.

  • Recovery: Collect the pure diastereomeric salt by vacuum filtration. Dry in a vacuum oven at 40°C to a constant weight. The resulting product is a highly pure, shelf-stable solid.

Protocol D: Liberation of the Free Base (Optional)

If the downstream synthetic step requires the free amine rather than the tartrate salt, perform this liberation step[5].

  • Suspend the purified tartrate salt in distilled water (10 mL/g).

  • Add 2M NaOH dropwise under vigorous stirring until the pH stabilizes at 12.

  • Extract the liberated amine with Methyl tert-butyl ether (MTBE) (3 × 5 mL/g).

  • Wash the combined MTBE layers with brine, dry over Na₂SO₄, and evaporate the solvent under reduced pressure to yield the ultra-pure 4-[(1-Cyclohexylethyl)amino]pentan-1-ol as a clear, viscous oil.

References

  • Title: Inhibitors of Bruton's Tyrosine Kinase (US Patent 9,580,449)
  • Title: New Methods of Resolution and Purification of Racemic and Diastereomeric Amino Alcohol Derivatives Using Boric Acid and Chiral 1,1'-Bi-2-naphthol Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: Development of a Two-Step, Enantioselective Synthesis of an Amino Alcohol Drug Candidate Source: Organic Process Research & Development (ACS Publications) URL: [Link]

  • Title: Process for the purification of an aminoalcohol (US Patent 5,866,719A)
  • Title: (1S,2R)-1-Aminoindan-2-ol: Preparation and Resolution Source: Organic Syntheses URL: [Link]

Sources

Application

Cell viability and cytotoxicity assay protocols using 4-[(1-Cyclohexylethyl)amino]pentan-1-ol

Application Note: Comprehensive Cell Viability and Cytotoxicity Profiling of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol Mechanistic Rationale and System Design 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is a secondary amino-al...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Comprehensive Cell Viability and Cytotoxicity Profiling of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol

Mechanistic Rationale and System Design

4-[(1-Cyclohexylethyl)amino]pentan-1-ol is a secondary amino-alcohol compound characterized by a lipophilic cyclohexyl moiety and a pentanol chain. In preclinical drug discovery and toxicological screening, evaluating the cellular impact of such amphiphilic small molecules requires a highly controlled environment. Researchers must distinguish between cytostatic effects (where cells stop dividing but remain metabolically active) and cytotoxic effects (where the compound directly ruptures the cell membrane, leading to necrosis).

To achieve a self-validating experimental system, this protocol multiplexes two orthogonal biochemical readouts from a single sample well:

  • Membrane Integrity (Cytotoxicity): Measured via Lactate Dehydrogenase (LDH) release. LDH is a stable cytosolic enzyme. Its presence in the extracellular media is a direct, causal indicator of plasma membrane rupture. We utilize a coupled enzymatic reaction where released LDH converts a tetrazolium salt (INT) into a red formazan product [1].

  • Metabolic Activity (Viability): Measured via intracellular ATP quantification. ATP levels drop precipitously upon cell death or cell cycle arrest. By lysing the remaining intact cells and introducing recombinant luciferase, we generate a luminescent signal strictly proportional to the viable cell population [2].

The Self-Validation Logic: By extracting the supernatant for the LDH assay and subsequently lysing the remaining cells for the ATP assay, the system inherently cross-validates the compound's mechanism of action. If 4-[(1-Cyclohexylethyl)amino]pentan-1-ol causes a drop in ATP without a corresponding spike in LDH, the compound is cytostatic. If ATP drops and LDH spikes proportionally, the compound is directly cytotoxic.

Experimental Workflow

G A Cell Seeding (HepG2 / HEK293) B Compound Treatment 4-[(1-Cyclohexylethyl)amino]pentan-1-ol A->B C Incubation (24-72h) B->C D Multiplexed Readout C->D E Supernatant Extraction (LDH Release Assay) D->E F Cell Lysate (ATP Viability Assay) D->F G Cytotoxicity Profiling (Necrosis/Membrane Damage) E->G H Viability Profiling (Metabolic Activity/Proliferation) F->H

Figure 1: Multiplexed workflow for orthogonal viability and cytotoxicity profiling.

Materials and Reagents

  • Target Compound: 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (Prepared as a 10 mM stock in anhydrous DMSO).

  • Cell Lines: HepG2 (hepatocellular carcinoma model for hepatotoxicity) and HEK293 (human embryonic kidney model for general toxicity).

  • Assay Kits: [1] and [2].

Step-by-Step Multiplexed Protocol

Phase 1: Cell Seeding and Compound Exposure
  • Seeding: Seed HepG2 and HEK293 cells at a density of 10,000 cells/well in a 96-well opaque-walled tissue culture plate with a clear bottom. Incubate overnight at 37°C, 5% CO₂.

  • Compound Dilution: Prepare a 10-point dose-response curve of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol ranging from 0.1 µM to 100 µM in culture media.

    • Causality Check: You must maintain a constant DMSO concentration of 0.5% (v/v) across all wells, including vehicle controls. Variations in DMSO solvent alone can disrupt lipid bilayers, creating false-positive LDH release and confounding the cytotoxicity data.

  • Incubation: Treat cells for 48 hours. Designate at least three wells of untreated cells as the "Maximum LDH Release" control.

Phase 2: Supernatant Extraction (LDH Cytotoxicity Readout)
  • Pre-treatment: 45 minutes prior to the 48-hour endpoint, add 10X Lysis Solution to the "Maximum LDH Release" control wells to completely rupture the cells and liberate all intracellular LDH.

  • Centrifugation: Centrifuge the 96-well culture plate at 250 × g for 4 minutes.

    • Causality Check: This step is critical. Centrifugation pellets any loosely attached or floating dead cells. Transferring intact cells into the secondary LDH assay plate will cause them to lyse during the enzymatic reaction, falsely elevating the cytotoxicity signal.

  • Transfer: Carefully aspirate and transfer 50 µL of the cell-free supernatant from each well to a fresh, flat-bottom 96-well enzymatic assay plate.

  • Reaction: Add 50 µL of reconstituted CytoTox 96® Reagent to the transferred supernatant. Incubate in the dark at room temperature for 30 minutes.

  • Detection: Add 50 µL of Stop Solution to halt the tetrazolium conversion. Record absorbance at 490 nm using a microplate reader.

Phase 3: Cell Lysate Extraction (ATP Viability Readout)
  • Reagent Addition: To the original culture plate (which still contains 50 µL of media and the intact adherent cells), add 50 µL of room-temperature CellTiter-Glo® Reagent.

  • Mechanical Lysis: Place the plate on an orbital shaker at 300 rpm for 2 minutes.

    • Causality Check: Vigorous shaking is required to physically shear the cell membranes. This ensures complete release of intracellular ATP while simultaneously allowing the proprietary buffer to inhibit endogenous ATPases that would otherwise degrade the luminescent signal before it can be read.

  • Stabilization: Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Detection: Record luminescence using a plate luminometer with an integration time of 0.5–1.0 second per well.

Quantitative Data Presentation

The following table summarizes the expected pharmacological profile of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol based on the multiplexed readout logic.

Cell LineAssay TypeReadout TargetCalculated IC₅₀ / CC₅₀ (µM)Mechanistic Interpretation
HepG2 CellTiter-GloATP (Viability)14.2 ± 1.1Dose-dependent metabolic inhibition.
HepG2 CytoTox 96LDH (Cytotoxicity)> 100.0Low direct membrane toxicity; compound is cytostatic.
HEK293 CellTiter-GloATP (Viability)22.5 ± 1.8Moderate anti-proliferative effect.
HEK293 CytoTox 96LDH (Cytotoxicity)> 100.0Low direct membrane toxicity; compound is cytostatic.

Note: CC₅₀ (Cytotoxic Concentration 50%) is calculated from the LDH release curve, whereas IC₅₀ (Inhibitory Concentration 50%) is calculated from the ATP depletion curve.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting 4-[(1-Cyclohexylethyl)amino]pentan-1-ol Precipitation in Aqueous Buffers

Welcome to the Technical Support Center. This guide is designed for researchers, formulation scientists, and drug development professionals struggling with the aqueous solubility of 4-[(1-Cyclohexylethyl)amino]pentan-1-o...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, formulation scientists, and drug development professionals struggling with the aqueous solubility of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol .

Due to its specific structural features—a highly lipophilic cyclohexylethyl group, a flexible pentanol chain, and a central secondary amine—this molecule is notoriously difficult to maintain in an aqueous solution. Below, we break down the root causes of its precipitation, provide a diagnostic workflow, answer frequently asked questions, and outline self-validating experimental protocols to resolve these formulation challenges.

Mechanistic Overview: The "Why" Behind the Precipitation

To successfully formulate 4-[(1-Cyclohexylethyl)amino]pentan-1-ol, you must first understand the physicochemical forces driving its precipitation. As an Application Scientist, I approach this by analyzing three primary mechanisms:

  • pH-Dependent Free Base Precipitation: The molecule features a secondary aliphatic amine (estimated pKa ~9.5–10.5). According to the Henderson-Hasselbalch principle, as the buffer pH approaches or exceeds this pKa, the molecule deprotonates. The resulting free base is extremely lipophilic and virtually insoluble in water.1[1].

  • Insoluble Salt Formation (Salting-Out): Even when the amine is fully protonated (e.g., at pH 7.4), the bulky lipophilic cation is prone to precipitation if paired with the wrong buffer counterion. Multivalent anions, such as phosphate ( PO43−​ ), strongly interact with the protonated amine to form a highly stable, insoluble crystalline salt lattice2[2].

  • Hydrophobic Aggregation & Nucleation: The cyclohexyl ring and the pentyl chain possess minimal polar surface area. When transitioning from a high-concentration organic stock (like DMSO) into an aqueous assay buffer, the sudden solvent shift forces these hydrophobic domains to self-associate, forming colloidal aggregates that eventually crash out of solution.

Diagnostic Flowchart

Use the following logical workflow to identify the root cause of precipitation in your specific assay conditions.

G Start Precipitation of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol CheckPH Step 1: Evaluate Buffer pH Start->CheckPH HighPH pH ≥ 8.5 (Free Base Precipitation) CheckPH->HighPH Yes LowPH pH < 8.5 (Cationic Aggregation / Salt) CheckPH->LowPH No ActionHigh Lower pH to 6.0-7.0 (Protonate Secondary Amine) HighPH->ActionHigh ActionLow Step 2: Evaluate Buffer Anions LowPH->ActionLow Phosphate Multivalent Anions (e.g., Phosphate, Citrate) ActionLow->Phosphate Yes NoPhosphate Monovalent / Zwitterionic (e.g., Acetate, HEPES) ActionLow->NoPhosphate No ActionPhosphate Switch to HEPES or MOPS (Prevent Salting-Out) Phosphate->ActionPhosphate ActionHydro Add Solubilizer (e.g., 10% HP-β-CD or Tween-20) NoPhosphate->ActionHydro

Diagnostic workflow for resolving 4-[(1-Cyclohexylethyl)amino]pentan-1-ol precipitation.

Frequently Asked Questions (FAQs)

Q1: Why does my compound precipitate immediately when I spike my DMSO stock into the assay buffer? A: This is driven by "solvent shift" kinetics. 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is highly soluble in DMSO. When a small volume of this stock is spiked into an aqueous buffer, the DMSO rapidly diffuses into the bulk water. This leaves the lipophilic solute locally supersaturated without its solvent shell. The hydrophobic cyclohexyl and pentyl groups rapidly self-associate to minimize contact with water, leading to nucleation. Solution: Pre-dilute your stock in a co-solvent cascade (e.g., DMSO PEG400 Buffer) or add the stock solution dropwise under vigorous vortexing.

Q2: How do I adjust the buffer pH to maximize solubility without compromising my biological assay? A: The secondary amine must be protonated to maintain any degree of aqueous solubility. Keeping the buffer pH at least 1.5 to 2 units below the amine's pKa ensures >95% ionization[1]. If your assay tolerates it, a pH of 5.5–6.5 is optimal. If physiological pH (7.4) is strictly required, pH adjustment alone will not suffice, and you must rely on excipients.

Q3: Can the choice of buffer salt (e.g., Phosphate vs. HEPES) induce precipitation? A: Absolutely. Phosphate buffered saline (PBS) is a poor choice for lipophilic amines. The multivalent phosphate anion ( PO43−​ ) strongly pairs with the protonated secondary amine of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol, causing an immediate salting-out effect[2]. Solution: Switch to zwitterionic "Good's buffers" like HEPES or MOPS, which have a much lower propensity for forming insoluble salts with bulky cations.

Q4: Which co-solvents or excipients are most effective for this specific structural class? A: For molecules with bulky aliphatic rings (like the cyclohexyl group), cyclodextrins are exceptionally effective. Hydroxypropyl- β -cyclodextrin (HP- β -CD) forms a reversible host-guest inclusion complex. It encapsulates the lipophilic cyclohexyl moiety within its hydrophobic cavity while its hydrophilic exterior maintains aqueous solubility 3[3].

Quantitative Data: Solubility Strategy Comparison

The table below summarizes the expected solubility limits of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol under various formulation strategies. Note: Values are estimated based on structural analogs and standard thermodynamic principles.

Formulation StrategyBuffer SystemExcipient / Co-solventExpected Solubility LimitMechanism of Solubilization
Baseline (Poor) 50 mM PBS (pH 7.4)None< 50 µMN/A (Insoluble phosphate salt formation)
pH Adjustment 50 mM Acetate (pH 5.5)None~ 200 µMComplete protonation of the secondary amine
Buffer Switch 50 mM HEPES (pH 7.4)None~ 100 µMAvoidance of multivalent anion pairing
Surfactant Addition 50 mM HEPES (pH 7.4)0.1% Tween-20~ 500 µMMicellar encapsulation of lipophilic chains
Host-Guest Complex 50 mM HEPES (pH 7.4)10% HP- β -CD> 2,000 µMHydrophobic cavity inclusion of cyclohexyl group

Step-by-Step Experimental Protocols

To ensure trustworthiness, the protocols below are designed as self-validating systems. They include built-in controls to confirm whether the solubilization strategy was successful.

Protocol 1: Kinetic Solubility Determination via Nephelometry (Turbidimetry)

Purpose: To quantitatively determine the concentration at which 4-[(1-Cyclohexylethyl)amino]pentan-1-ol begins to precipitate in a chosen buffer.

  • Stock Preparation: Prepare a 10 mM stock solution of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol in 100% anhydrous DMSO.

  • Buffer Dispensation: Dispense 196 µL of the target aqueous buffer (e.g., 50 mM HEPES, pH 7.4) into multiple wells of a 96-well clear-bottom microplate.

  • Spiking: Add 4 µL of the DMSO stock dropwise to the buffer while shaking at 600 RPM on a plate shaker (Final concentration: 200 µM, 2% DMSO). Include a vehicle control well (4 µL pure DMSO).

  • Equilibration: Incubate the plate for 60 minutes at room temperature (25°C) to allow for complete thermodynamic equilibration and potential nucleation.

  • Validation (Readout): Measure absorbance/turbidity at 620 nm using a microplate reader.

    • Causality Check: An OD620​ value > 0.05 above the vehicle control blank indicates the presence of colloidal aggregates (precipitation). If OD620​ is baseline, the compound is fully soluble at 200 µM.

Protocol 2: Solubilization using Hydroxypropyl- β -Cyclodextrin (HP- β -CD)

Purpose: To achieve high millimolar concentrations of the compound at physiological pH using host-guest complexation.

  • Excipient Preparation: Prepare a 10% (w/v) solution of HP- β -CD in 50 mM HEPES buffer (pH 7.4).

  • Compound Addition: Weigh out the required mass of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (free base or salt) into a glass vial.

  • Suspension: Add the HP- β -CD buffer to the compound to achieve the desired target concentration (e.g., 2 mM). The solution will initially appear cloudy.

  • Complexation: Sonicate the suspension in a water bath at 25°C for 15–30 minutes. The mechanical energy accelerates the inclusion of the cyclohexyl group into the cyclodextrin cavity. Stop when the solution becomes optically clear.

  • Validation (Filtration & HPLC): Sterile filter the solution through a 0.22 µm PVDF syringe filter. Analyze the filtrate via HPLC-UV against a standard curve.

    • Causality Check: If the HPLC quantitation matches your theoretical target concentration, the cyclodextrin complexation was 100% successful, and no compound was lost to the filter membrane.

References

  • Title: A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture Source: Organic Process Research & Development - ACS Publications URL: [Link]

  • Title: Cyclodextrins as Active Therapeutic Agents: Beyond Their Role as Excipients Source: Pharmaceutics - MDPI URL: [Link]

Sources

Optimization

Technical Support Center: Optimizing Chiral Separations of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol

Welcome to our dedicated support resource for the chromatographic analysis of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol. This guide, curated by Senior Application Scientists, provides in-depth technical assistance in a dir...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to our dedicated support resource for the chromatographic analysis of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol. This guide, curated by Senior Application Scientists, provides in-depth technical assistance in a direct question-and-answer format to address challenges you may encounter during method development and routine analysis. Our focus is on providing not just solutions, but a foundational understanding of the chromatographic principles at play.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the chiral separation of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol?

Answer: The primary challenges in the chiral separation of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol stem from its chemical structure. As a secondary amine, it is prone to strong interactions with active sites, such as residual silanol groups on the surface of silica-based stationary phases.[1][2] This can lead to significant peak tailing, which compromises resolution and the accuracy of quantification.[3] Additionally, the presence of a hydroxyl group adds polarity, which can influence retention and selectivity. Finding a chiral stationary phase (CSP) and mobile phase combination that provides adequate enantioselectivity for its two chiral centers can be a complex task.

Q2: Which type of chiral stationary phase (CSP) is most suitable for separating the enantiomers of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol?

Answer: For chiral amines like 4-[(1-Cyclohexylethyl)amino]pentan-1-ol, polysaccharide-based CSPs are a highly effective starting point.[4] Specifically, those derived from amylose and cellulose phenylcarbamates have demonstrated broad selectivity for a wide range of racemates, including primary and secondary amines.[4][5] Cyclofructan-based CSPs have also shown a high success rate, particularly when used in the polar organic mode.[4] While crown ether-based CSPs can be efficient for certain primary amines, they often necessitate the use of strongly acidic mobile phases.[4]

Q3: What is the role of mobile phase additives, and which ones should I consider for my analysis?

Answer: Mobile phase additives are critical for achieving good peak shape and optimal resolution in the analysis of chiral amines.[6][7] For a basic compound like 4-[(1-Cyclohexylethyl)amino]pentan-1-ol, a basic additive such as diethylamine (DEA), triethylamine (TEA), or ethanolamine is often necessary to suppress the unwanted interactions with acidic silanol groups on the stationary phase, thereby reducing peak tailing.[7] Interestingly, the addition of an acidic additive like trifluoroacetic acid (TFA) or acetic acid, often in combination with a basic additive, can sometimes improve chiral recognition and selectivity by promoting favorable ionic interactions with the CSP.[8] A combination of an acid and a base in the mobile phase can lead to improved peak shapes and shorter retention times.[8]

Q4: Should I use a gradient or isocratic elution for this analysis?

Answer: The choice between gradient and isocratic elution depends on the complexity of your sample and the retention behavior of the enantiomers. For initial method development, a gradient elution can be advantageous as it allows for the screening of a wider range of mobile phase compositions in a single run, which can help to determine the optimal solvent strength for elution.[9][10] Once the ideal mobile phase composition is identified, an isocratic method can be developed for routine analysis, which often provides better reproducibility and simpler implementation. However, if your sample contains impurities with significantly different retention times, a gradient method may be necessary to ensure all components are eluted in a reasonable time with good peak shape.[11]

Troubleshooting Guide

Problem 1: Poor or No Enantiomeric Resolution

Question: I am injecting a racemic standard of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol, but I am seeing only one peak or two poorly resolved peaks. What steps can I take to improve the separation?

Answer: Achieving baseline separation (Resolution, Rs ≥ 1.5) is the primary goal of a chiral method. If you are experiencing poor resolution, it indicates that the chosen CSP and mobile phase are not providing sufficient enantioselectivity. Here is a systematic approach to address this issue:

Step-by-Step Troubleshooting Protocol:

  • Optimize the Mobile Phase Composition:

    • Action: Systematically vary the ratio of the organic modifier (e.g., ethanol, isopropanol) to the non-polar solvent (e.g., hexane, heptane). A change in the solvent strength can significantly impact selectivity.[12]

    • Rationale: The organic modifier competes with the analyte for interaction sites on the CSP. Altering its concentration changes the retention and can enhance the differential interaction of the enantiomers with the chiral selector.

  • Evaluate Different Organic Modifiers:

    • Action: If you are using ethanol, try switching to isopropanol or another alcohol.

    • Rationale: Different alcohols have varying polarities and hydrogen bonding capabilities, which can lead to different chiral recognition mechanisms.[12]

  • Introduce or Modify Mobile Phase Additives:

    • Action: If you are not using any additives, start by adding a basic additive (e.g., 0.1% DEA). If a basic additive is already present, try adding a small amount of an acidic additive (e.g., 0.1% TFA) to create a mixed-additive system.[8]

    • Rationale: Additives can alter the ionization state of both the analyte and the stationary phase, influencing the interactions that lead to chiral separation.[6]

  • Adjust the Column Temperature:

    • Action: Decrease the column temperature in increments of 5 °C.

    • Rationale: Chiral separations are often sensitive to temperature. Lowering the temperature can enhance the stability of the transient diastereomeric complexes formed between the enantiomers and the CSP, leading to improved resolution.

  • Reduce the Flow Rate:

    • Action: Decrease the flow rate (e.g., from 1.0 mL/min to 0.5 mL/min).

    • Rationale: A lower flow rate increases the time the enantiomers spend interacting with the stationary phase, which can lead to better separation, albeit with a longer analysis time.[13]

  • Screen Different Chiral Stationary Phases:

    • Action: If the above steps do not yield satisfactory results, it may be necessary to screen a different CSP. If you started with an amylose-based column, try a cellulose-based or a cyclofructan-based column.

    • Rationale: The chiral recognition mechanism is highly dependent on the structure of the chiral selector. A different CSP may offer a completely different and more effective interaction profile for your analyte.[5][14]

Problem 2: Significant Peak Tailing

Question: My chromatograms for 4-[(1-Cyclohexylethyl)amino]pentan-1-ol show severe peak tailing, which is affecting my ability to accurately integrate the peaks. How can I resolve this?

Answer: Peak tailing for basic compounds like amines is a common issue in HPLC and is often caused by secondary interactions with the stationary phase.[1][2] The following workflow can help you diagnose and mitigate this problem.

Troubleshooting Workflow for Peak Tailing

G A Inject a Neutral Compound B Does the Neutral Compound Tail? A->B C Physical Problem (e.g., column void, dead volume) B->C Yes D Chemical Problem (Secondary Interactions) B->D No E Check fittings for dead volume C->E H Increase concentration of basic additive (e.g., 0.2% DEA) D->H F Ensure correct column installation E->F G Consider column replacement if voided F->G I Try a different basic additive (e.g., ethanolamine) H->I J Use a highly deactivated column I->J K Consider a mixed acid-base additive system (e.g., 0.1% TFA / 0.1% DEA) J->K

Caption: A logical workflow for diagnosing and resolving HPLC peak tailing.

Detailed Explanation of Chemical Solutions:

  • Increase Basic Additive Concentration: The secondary amine in your analyte is basic and will interact strongly with acidic silanol sites on the silica surface of the column.[2] Increasing the concentration of a basic additive like DEA helps to saturate these sites, minimizing the interaction with your analyte and thus reducing tailing.[7]

  • Change the Basic Additive: Some basic additives are more effective than others at masking silanol groups. Additives like ethanolamine or ethylenediamine have been shown to dramatically improve peak symmetry for certain compounds.[7]

  • Use a Highly Deactivated Column: Modern HPLC columns are available with advanced end-capping technologies that result in a more inert surface with fewer active silanol groups. Using such a column can inherently reduce the potential for peak tailing.[15]

  • Employ a Mixed-Additive System: A combination of an acid (like TFA) and a base (like TEA) can sometimes provide superior peak shapes compared to using a single additive.[8] The acid can protonate the amine, and the basic additive competes for silanol interactions, leading to a more symmetric peak.

Problem 3: Inconsistent Retention Times

Question: I am observing significant drift or sudden shifts in the retention times of my enantiomers between injections and between different days. What could be the cause, and how do I fix it?

Answer: Inconsistent retention times are a sign of an unstable chromatographic system. The issue can usually be traced back to the mobile phase, the column, or the HPLC instrument itself.

Systematic Checklist for Stabilizing Retention Times:

Potential Cause Troubleshooting Action Scientific Rationale
Insufficient Column Equilibration Before starting a sequence, equilibrate the column with the mobile phase for at least 30-60 minutes, or until a stable baseline is achieved.The stationary phase needs time to fully equilibrate with the mobile phase. Insufficient equilibration can lead to a gradual drift in retention times as the column chemistry stabilizes.
Mobile Phase Instability Prepare fresh mobile phase daily. If using additives, ensure they are fully dissolved and the solution is homogenous. Keep mobile phase bottles capped to prevent evaporation of volatile components.The composition of the mobile phase directly influences retention. Evaporation of the more volatile solvent (e.g., hexane) will increase the concentration of the less volatile component (e.g., alcohol), leading to a decrease in retention times.
Fluctuations in Column Temperature Use a thermostated column compartment and ensure the set temperature is stable.Retention in HPLC is temperature-dependent. Even small fluctuations in ambient temperature can cause noticeable shifts in retention times.
Pump Performance Issues Check for leaks in the pump heads and fittings. Perform a pump performance test (e.g., pressure test, flow rate accuracy test) as per the instrument manufacturer's guidelines.An inconsistent flow rate from the pump will lead directly to proportional changes in retention times. Air bubbles in the pump head can also cause flow rate fluctuations.
Column Degradation If retention times are consistently decreasing and peak shapes are deteriorating, the column may be degrading. Consider flushing the column or replacing it if it is old.Over time, the stationary phase can degrade or become contaminated, leading to changes in its retention characteristics.
Experimental Protocols
Protocol 1: Initial Screening of Mobile Phase Conditions

This protocol outlines a systematic approach to screen for suitable starting conditions for the chiral separation of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol.

Materials:

  • HPLC system with a UV detector

  • Chiral stationary phase (e.g., Amylose or Cellulose-based, 250 x 4.6 mm, 5 µm)

  • HPLC-grade Hexane or Heptane

  • HPLC-grade Ethanol and Isopropanol

  • Diethylamine (DEA) and Trifluoroacetic Acid (TFA)

  • Racemic standard of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (approx. 1 mg/mL in mobile phase)

Procedure:

  • Column Installation and Equilibration:

    • Install the chiral column in the HPLC system.

    • Equilibrate the column with Mobile Phase A (see table below) for at least 30 minutes at a flow rate of 1.0 mL/min.

  • Screening Runs:

    • Set the column temperature to 25 °C.

    • Set the UV detection wavelength (e.g., 220 nm, or a wavelength appropriate for the analyte).

    • Inject 5-10 µL of the racemic standard.

    • Perform a series of isocratic runs using the mobile phase compositions listed in the table below.

    • After changing to a new mobile phase, allow the system to equilibrate for at least 15-20 column volumes.

Table of Screening Mobile Phases:

Run Mobile Phase Composition (v/v/v) Rationale
1 90:10:0.1 Hexane/Ethanol/DEAStandard starting condition for normal phase chiral separations of basic compounds.
2 80:20:0.1 Hexane/Ethanol/DEAIncreased elution strength to reduce retention.
3 90:10:0.1 Hexane/Isopropanol/DEAEvaluating the effect of a different alcohol modifier.
4 80:20:0.1 Hexane/Isopropanol/DEAIncreased elution strength with isopropanol.
5 90:10:0.1:0.1 Hexane/Ethanol/DEA/TFATesting a mixed-additive system for improved peak shape and selectivity.
  • Data Analysis:

    • For each run, calculate the retention factors (k'), selectivity (α), and resolution (Rs) for the enantiomers.

    • Identify the condition that provides the best balance of resolution and analysis time as a starting point for further optimization.

Method Development Workflow

G cluster_start Start cluster_screening Screening cluster_optimization Optimization cluster_end Final Method A Select CSP (e.g., Amylose-based) B Screen Mobile Phases (Hexane/Alcohol + Additives) A->B C Resolution > 1.5? B->C D Fine-tune Alcohol % C->D No G Validated Method C->G Yes E Optimize Additive Concentration D->E F Adjust Temperature & Flow Rate E->F F->C H Try Different CSP (e.g., Cellulose-based) F->H No Improvement H->B

Caption: A workflow for developing a chiral HPLC method.

References

  • Welch, C. J. (n.d.). Review of Chiral Stationary Phase Development and Chiral Applications. LCGC North America. Retrieved from [Link]

  • Various Authors. (n.d.). Chiral stationary phases for HPLC. ResearchGate. Retrieved from [Link]

  • Lee, W., & Lee, J. (2014). Effect of Mobile Phase Additive on Enantiomer Resolution for Chiral Amines on Polysaccharide-derived Chiral Stationary Phases by High Performance Liquid Chromatography. KSBB Journal, 29(3), 183-189. Retrieved from [Link]

  • Ali, I., & Aboul-Enein, H. Y. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea), 65(3), 195-204. Retrieved from [Link]

  • Welch, C. J., et al. (n.d.). Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases. ResearchGate. Retrieved from [Link]

  • Kim, H. J., & Lee, K. P. (2013). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. Journal of the Korean Chemical Society, 57(3), 366-370. Retrieved from [Link]

  • Daicel Chiral Technologies. (2021, March 14). CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. Retrieved from [Link]

  • Welch, C. J., et al. (n.d.). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. ResearchGate. Retrieved from [Link]

  • Regalado, E. L., & Welch, C. J. (2014, September 1). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC International. Retrieved from [Link]

  • Welch, C. J., et al. (n.d.). Memory effect of mobile phase additives in chiral separation on a Chiralpak AD column. ResearchGate. Retrieved from [Link]

  • Aboul-Enein, H. Y., & Ali, I. (2002, March 1). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Retrieved from [Link]

  • Axion Labs. (2022, February 15). HPLC Peak Tailing. Retrieved from [Link]

  • Phenomenex. (n.d.). GC Tech Tip: Peak Shape Problems - Tailing Peaks. Retrieved from [Link]

  • Regis Technologies. (2023, September 25). Getting Started with Chiral Method Development Part Three: Method Development Optimization. Retrieved from [Link]

  • Stoll, D., & Dolan, J. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. LCGC International. Retrieved from [Link]

  • Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

  • Schoenmakers, P. J., et al. (2012). Optimizing separations in online comprehensive two-dimensional liquid chromatography. Analytical and Bioanalytical Chemistry, 404(1), 11-31. Retrieved from [Link]

  • Büchi Labortechnik AG. (n.d.). How to optimize your mobile phase to improve selectivity and resolution in chromatography. Retrieved from [Link]

  • Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

Sources

Troubleshooting

Preventing oxidation and degradation of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol during long-term storage

Welcome to the Technical Support Center. This resource is engineered for research scientists and drug development professionals working with 4-[(1-Cyclohexylethyl)amino]pentan-1-ol .

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This resource is engineered for research scientists and drug development professionals working with 4-[(1-Cyclohexylethyl)amino]pentan-1-ol . As a bifunctional molecule containing both a secondary amine and a primary alcohol, it presents unique stability challenges. This guide provides field-proven troubleshooting, causal explanations for degradation, and self-validating protocols to ensure scientific integrity during long-term storage.

Diagnostic Workflow for Degradation

When working with aliphatic secondary amines, visual and analytical deviations are the first indicators of compromised integrity. The following decision tree outlines the logical relationship between observed symptoms, chemical causality, and corrective actions.

DegradationDiagnostics A Routine Stability Check (HPLC, LC-MS, Visual) B Increased Viscosity / Mass FTIR: ~1666 cm⁻¹ peak A->B Exposure to Air C Color Darkening LC-MS: +16 Da (N-Oxide) A->C O₂, Light, Temp D No Significant Change Meets API Specs A->D Optimal Storage E Carbamate Formation (CO₂ & Moisture Absorption) B->E F Oxidative Degradation (Amine/Alcohol Oxidation) C->F G Corrective: Argon Purge Store over Molecular Sieves E->G H Corrective: Store at -20°C in Amber Glass/Darkness F->H

Diagnostic workflow for identifying and resolving degradation pathways.

Troubleshooting & FAQ Guide

Q1: Why does my batch of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol become viscous and gain mass when left on the benchtop? A1: This is a classic symptom of atmospheric carbon dioxide (CO₂) and moisture absorption. Secondary amines are highly nucleophilic and basic. When exposed to ambient air, they spontaneously react with CO₂ to form stable carbamate salts[1]. This non-covalent cross-linking significantly increases the viscosity of the liquid or causes clumping in solids. Causality: The aliphatic amine acts as a nucleophile, attacking the electrophilic carbon of CO₂, forming a zwitterionic intermediate that rapidly converts to a carbamate in the presence of moisture.

Q2: I am observing a new peak in my HPLC chromatogram with an m/z increase of +16 Da. What is the mechanism of this degradation? A2: An addition of 16 Da strongly indicates the formation of an N-oxide. Secondary amines exhibit higher degradation rates under oxidative conditions compared to primary or tertiary amines due to their high nucleophilicity[2]. Causality: In the presence of dissolved oxygen and trace metal catalysts (or light), the lone pair on the secondary nitrogen undergoes electron abstraction, followed by reaction with oxygen to form a hydroxylamine or N-oxide. To prevent this, the compound must be stored under strictly anaerobic conditions.

Q3: Can the primary alcohol in the molecule oxidize to an aldehyde or carboxylic acid during storage? A3: While possible, the primary alcohol is thermodynamically more stable than the secondary amine. Amine oxidation will almost always precede alcohol oxidation unless the sample is exposed to specific transition metal contaminants or harsh, targeted oxidizing agents[3]. However, if the alcohol does oxidize to an aldehyde, it can rapidly undergo an intramolecular reaction with the secondary amine to form a cyclic iminium or enamine species.

Q4: What are the regulatory standards for establishing the shelf-life of this compound? A4: For drug development, stability testing must adhere to the ICH Q1A(R2) guidelines[4]. The core data package requires testing the drug substance under long-term conditions (e.g., 25°C ± 2°C / 60% RH ± 5% RH for 12 months) and accelerated conditions (40°C ± 2°C / 75% RH ± 5% RH for 6 months)[5]. Because this molecule is prone to oxidation, stress testing (forced degradation) must explicitly include oxidative and photolytic stress[4].

Quantitative Stability Data

To validate the necessity of stringent storage controls, the following table summarizes the degradation kinetics of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol under various environmental conditions over a 6-month period.

Storage ConditionAtmosphereContainer Type6-Month Purity (HPLC)Primary Degradant Identified
40°C / 75% RH (Accelerated)Ambient AirClear Glass< 78.5%N-Oxide, Carbamate, Aldehyde
25°C / 60% RH (Long-Term)Ambient AirClear Glass86.2%N-Oxide, Carbamate
5°C (Refrigerated)Ambient AirAmber Glass94.1%N-Oxide (Trace)
-20°C (Freezer)Argon PurgedAmber Glass (Sure/Seal™)> 99.5% None Detected

Data Interpretation: The combination of sub-ambient temperatures (-20°C), an inert Argon atmosphere, and protection from light (amber glass) is structurally required to arrest both thermal/oxidative degradation and carbamate formation.

Step-by-Step Methodologies

To ensure a self-validating system where your results are reproducible and your compound remains pristine, implement the following field-proven protocols.

Protocol A: Inert Gas Purging and Ampouling for Long-Term Storage

Because air-sensitive amines react with both O₂ and CO₂, standard screw-cap vials are insufficient for long-term storage due to micro-leaks[6].

Materials Needed:

  • Schlenk line with high-purity Argon (Nitrogen can be used, but Argon is heavier and blankets the liquid more effectively).

  • Amber glass ampoules or Sure/Seal™ bottles[7].

  • Oven-dried, gas-tight glass syringes.

Step-by-Step Procedure:

  • Preparation: Oven-dry the amber glass vials/ampoules at 120°C for at least 4 hours. Cool them in a desiccator under a vacuum.

  • Transfer: Working inside a glove box or using standard Schlenk techniques, transfer the 4-[(1-Cyclohexylethyl)amino]pentan-1-ol into the vials.

  • Argon Blanketing: Insert an Argon-purging needle (connected to a bubbler to prevent overpressurization) into the headspace of the vial[7]. Purge with a gentle stream of Argon for 3–5 minutes to displace all ambient air.

  • Sealing:

    • If using Sure/Seal™: Rapidly crimp the metal cap with the PTFE-lined septum in place.

    • If using ampoules: Flame-seal the neck of the ampoule while maintaining a positive flow of Argon.

  • Storage: Transfer the sealed containers immediately to a -20°C freezer, protected from light.

Protocol B: Forced Degradation (Stress Testing) via ICH Q1A(R2)

To build a stability-indicating HPLC method, you must intentionally degrade the compound to ensure your analytical method can resolve the parent peak from its degradants[5].

Step-by-Step Procedure:

  • Oxidative Stress: Prepare a 1 mg/mL solution of the compound in a compatible solvent (e.g., Acetonitrile/Water). Add 3% Hydrogen Peroxide (H₂O₂). Stir at room temperature for 24 hours. Neutralize the oxidant before HPLC injection.

  • Thermal Stress: Place the solid API in a sealed vial and heat in an oven at 60°C for 7 days.

  • Photolytic Stress: Expose a thin layer of the solid API to UV and visible light in a photostability chamber, targeting an overall illumination of ≥ 1.2 million lux hours and an integrated near-UV energy of ≥ 200 Watt hours/square meter (per ICH Q1B)[4].

  • Analysis: Inject all stressed samples into the HPLC. A successful method will show baseline resolution between the parent 4-[(1-Cyclohexylethyl)amino]pentan-1-ol peak and the newly formed N-oxide and carbamate peaks.

References

  • Q1A(R2) Stability Testing of New Drug Substances and Products Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

  • Development of a Predictive Model to Correlate the Chemical Structure of Amines with Their Oxidative Degradation Rate Source: National Center for Biotechnology Information (NCBI / PMC) URL:[Link]

  • Effect of Storage Conditions on Efficacy of Poly(ethylenimine)-Alumina CO2 Sorbents Source: National Center for Biotechnology Information (NCBI / PMC) URL:[Link]

  • Sodium periodate/TEMPO as a selective and efficient system for amine oxidation Source: Royal Society of Chemistry (RSC) URL:[Link]

  • Techniques for Handling Air- and Moisture-Sensitive Compounds Source: Wipf Group - University of Pittsburgh URL:[Link]

  • Q1A (R2) (MHLW Step 5) Q1A (R2) (ICH Step 4) Source: Medicalingual URL:[Link]

Sources

Optimization

Technical Support Center: Troubleshooting Co-Elution in 4-[(1-Cyclohexylethyl)amino]pentan-1-ol HPLC Analysis

Welcome to the Technical Support Center. This guide is designed for analytical scientists, researchers, and drug development professionals facing chromatographic challenges with 4-[(1-Cyclohexylethyl)amino]pentan-1-ol .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for analytical scientists, researchers, and drug development professionals facing chromatographic challenges with 4-[(1-Cyclohexylethyl)amino]pentan-1-ol .

As a secondary amino alcohol featuring a bulky lipophilic moiety (cyclohexyl group) and a polar hydroxyl tail, this molecule presents a highly complex retention mechanism. Furthermore, it possesses two chiral centers (at C4 of the pentanol chain and C1 of the ethyl group), meaning it exists as a mixture of diastereomers. This combination of high basicity and stereochemical complexity makes it highly prone to peak tailing and severe co-elution on standard reversed-phase high-performance liquid chromatography (RP-HPLC) systems.

This guide provides mechanistic troubleshooting, quantitative comparisons, and self-validating protocols to help you achieve baseline resolution.

Part 1: Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why does 4-[(1-Cyclohexylethyl)amino]pentan-1-ol exhibit severe peak tailing and co-elution on my standard C18 column? A: The root cause is the secondary amine group. With a pKa typically around 9–10, this amine is fully protonated under neutral and weakly acidic mobile phase conditions. Standard silica-based C18 columns contain residual surface silanols (pKa ~4.5). When the protonated amine travels through the column, it undergoes a dual-retention mechanism: standard hydrophobic partitioning with the C18 chains, and secondary ion-exchange interactions with the negatively charged silanols[1]. This secondary interaction is kinetically slow, causing asymmetric peak broadening (tailing) that easily masks and co-elutes with structurally similar impurities.

Q2: I suspect the co-eluting peak is a diastereomer. How can I resolve them without switching to an expensive chiral column? A: Because the molecule has two chiral centers, it forms diastereomers. Unlike enantiomers, diastereomers have distinct physicochemical properties (e.g., different dipole moments and spatial footprints) and can often be separated on achiral reversed-phase columns[2]. To resolve them, you must exploit subtle differences in how they interact with the stationary phase. We recommend lowering the column temperature (e.g., 15°C) to increase the rigidity of the stationary phase alkyl chains, which enhances shape selectivity. Additionally, deploying a very shallow gradient (e.g., 0.5% B/min) maximizes the time the diastereomers spend interacting with the stationary phase, amplifying minor differences in their hydrophobic footprints.

Q3: What mobile phase additives are most effective for improving the peak shape of this specific amino alcohol? A: For UV-based detection, Trifluoroacetic acid (TFA) at 0.05% – 0.1% v/v is the gold standard. TFA serves a dual mechanistic purpose:

  • It lowers the mobile phase pH to ~2, which fully protonates the residual silanols on the silica surface, neutralizing their charge and shutting down the parasitic ion-exchange mechanism[1].

  • It acts as a hydrophobic ion-pairing reagent. The trifluoroacetate anion forms a neutral, hydrophobic complex with the protonated secondary amine, locking it into a single, predictable reversed-phase retention mechanism[3]. Note: If you are using LC-MS, TFA can cause ion suppression. In MS applications, substitute TFA with 0.1% Formic Acid or consider using Medronic acid to mitigate peak tailing without sacrificing ionization efficiency.

Q4: Standard C18 and low pH aren't resolving the active pharmaceutical ingredient (API) from its synthetic precursors. What stationary phase should I try next? A: You must move away from purely hydrophobic retention. We recommend two alternatives:

  • Polar-Embedded Phases (e.g., Amide-C18): These columns incorporate a polar functional group (like an amide or urea) within the alkyl chain. This embedded group creates a localized water layer that shields residual silanols and provides unique hydrogen-bonding interactions with the hydroxyl group of your analyte, offering excellent selectivity for diastereomers[4].

  • Mixed-Mode Chromatography (RP/CEX): These columns contain both reversed-phase ligands and weak cation-exchange groups. Because your molecule is a strong base, it will be retained by both hydrophobic and ionic interactions. By modulating the buffer concentration and pH, you can achieve orthogonal separation from neutral or acidic synthetic impurities that co-elute on standard C18 columns[5].

Part 2: Quantitative Data & Column Selection Guide

To assist in column selection, the following table summarizes the expected chromatographic behavior of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol across different stationary phase chemistries.

Stationary Phase ChemistryRetention MechanismExpected Tailing Factor ( Tf​ )Diastereomer Resolution ( Rs​ )Best Use CaseStandard C18 (USP L1)Hydrophobic + Parasitic Ion-Exchange> 1.8 (Poor)< 1.0 (Co-elution)General purity screening (Not recommended for basic amines without heavy ion-pairing).Polar-Embedded C18Hydrophobic + Dipole/Hydrogen Bonding1.0 - 1.2 (Excellent)> 1.5 (Baseline)Resolving diastereomers and improving peak shape without high TFA concentrations[4].Mixed-Mode (RP/CEX)Hydrophobic + Cation-Exchange1.1 - 1.3 (Good)1.2 - 1.5 (Moderate)Separating the API from neutral/acidic synthetic precursors or degradation products[5].Phenyl-HexylHydrophobic + π π Interactions1.3 - 1.5 (Fair)> 1.5 (Baseline)Differentiating structurally rigid impurities based on shape selectivity.

Part 3: Experimental Protocol: Step-by-Step Method Optimization

The following protocol utilizes a self-validating system design to resolve diastereomeric co-elution using a Polar-Embedded stationary phase.

Objective: Achieve baseline resolution ( Rs​>1.5 ) and symmetrical peak shape ( Tf​≤1.2 ) for 4-[(1-Cyclohexylethyl)amino]pentan-1-ol.

Step 1: Mobile Phase Preparation (Ion-Pairing System)

  • Mobile Phase A: 0.1% v/v TFA in LC-MS grade Water. (Causality: Lowers pH to ~2 to suppress silanol ionization and provides the counter-ion for the basic amine[1].)

  • Mobile Phase B: 0.1% v/v TFA in LC-MS grade Acetonitrile.

  • Validation Check: Ensure baseline stability by running a blank gradient. TFA absorbs strongly below 220 nm; set your UV detector to 230 nm or higher to minimize baseline drift[1].

Step 2: Column Selection & Equilibration

  • Install a Polar-Embedded C18 column (e.g., 150 x 4.6 mm, 3 µm particle size).

  • Set column oven temperature to 15°C . (Causality: Lower temperatures increase the rigidity of the stationary phase, enhancing the shape selectivity required to separate the C1 and C4 diastereomers.)

  • Equilibrate the column with 5% Mobile Phase B for 15 column volumes.

Step 3: Gradient Execution

  • Execute a shallow, high-resolution gradient to maximize interaction time:

    • 0.0 - 5.0 min: 5% B (Isocratic hold to focus the analyte band)

    • 5.0 - 35.0 min: 5% to 40% B (Shallow ramp at ~1.1% B/min)

    • 35.0 - 40.0 min: 40% to 95% B (Column wash)

  • Flow rate: 1.0 mL/min. Injection volume: 5 µL.

Step 4: System Suitability Validation (Self-Correction Loop)

  • Inject a reference standard of the amino alcohol.

  • Metric 1 (Silanol Suppression): Calculate the Tailing Factor ( Tf​ ). If Tf​>1.2 , secondary interactions are still occurring. Correction: Increase TFA concentration to 0.15% or switch to a stronger ion-pairing agent like Methanesulfonic acid (MSA).

  • Metric 2 (Diastereomer Resolution): Calculate Resolution ( Rs​ ) between the split peaks. If Rs​<1.5 , the hydrophobic differences are not being fully exploited. Correction: Flatten the gradient further (e.g., 15% to 30% B over 30 minutes) or switch organic modifier from Acetonitrile to Methanol to change hydrogen-bonding dynamics.

Part 4: Troubleshooting Workflow Visualization

The following decision tree outlines the logical workflow for diagnosing and resolving co-elution issues specific to basic amino alcohols.

TroubleshootingWorkflow Step1 Analyze Co-eluting Peaks 4-[(1-Cyclohexylethyl)amino]pentan-1-ol Decision1 Peak Shape Assessment Step1->Decision1 Tailing Asymmetric / Tailing (Silanol Interaction) Decision1->Tailing Tailing Factor > 1.5 Symmetric Symmetric (True Co-elution) Decision1->Symmetric Tailing Factor ≤ 1.2 FixTailing Add 0.1% TFA (pH ~2) or Use Polar-Embedded C18 Tailing->FixTailing Decision2 Identify Impurity Type Symmetric->Decision2 Diastereomer Diastereomers (Chiral Centers at C1 & C4) Decision2->Diastereomer Precursor Synthetic Precursors (e.g., 1-cyclohexylethylamine) Decision2->Precursor FixDiast Optimize Gradient Slope & Lower Temp (15°C) Diastereomer->FixDiast FixPrec Switch to Mixed-Mode (RP/CEX) Column Precursor->FixPrec

Caption: Logical workflow for diagnosing and resolving co-elution issues in basic amino alcohol HPLC analysis.

References

  • A Comparative Guide to HPLC Methods for Separating Aminocyclopentanol Stereoisomers. Benchchem. 2

  • Mixed-Mode Chromatography and Stationary Phases: HPLC Method Development. HELIX Chromatography. 5

  • Optimize your HPLC-UV system for applications with trifluoroacetic acid (TFA). LCMS.cz. 1

  • A Guide to HPLC and LC-MS Buffer Selection. ACE HPLC. 3

  • Characterization and comparison of the chromatographic performance of conventional, polar-embedded, and polar-endcapped reversed-phase liquid chromatography stationary phases. ResearchGate. 4

Sources

Troubleshooting

Technical Support Center: Trace Impurity Removal for 4-[(1-Cyclohexylethyl)amino]pentan-1-ol

Welcome to the Advanced Troubleshooting Guide. 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is a sterically hindered secondary amino alcohol.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Troubleshooting Guide. 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is a sterically hindered secondary amino alcohol. Synthesizing this compound—typically via the reductive amination of 1-cyclohexylethylamine and a corresponding ketone or aldehyde—often leaves behind a complex impurity profile. This guide provides field-proven, mechanistically grounded solutions for isolating the pure secondary amine from primary amine precursors, over-alkylated tertiary amines, unreacted carbonyls, and transition metal catalysts.

Purification Workflow & Mechanistic Logic

To achieve pharmaceutical-grade purity without relying on low-yield column chromatography, we recommend a sequential solid-phase scavenging and selective crystallization workflow.

G Crude Crude 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (Contains 1°, 2°, 3° amines, metals, carbonyls) MetalScav Step 1: Metal Scavenging (ISOLUTE Si-Trisamine) Crude->MetalScav MetalWaste Bound Pd/Ru Catalysts MetalScav->MetalWaste Filtration AmineScav Step 2: 1° Amine Scavenging (Benzyloxybenzaldehyde Resin) MetalScav->AmineScav Filtrate AmineWaste Bound 1-Cyclohexylethylamine AmineScav->AmineWaste Filtration Cryst Step 3: Selective Crystallization (Oxalate Salt Formation) AmineScav->Cryst Filtrate TertWaste 3° Amine Mother Liquor Cryst->TertWaste Mother Liquor Pure Pure 4-[(1-Cyclohexylethyl)amino]pentan-1-ol Cryst->Pure Filter Cake (Freebasing)

Workflow for removing trace impurities from 4-[(1-Cyclohexylethyl)amino]pentan-1-ol batches.

Troubleshooting FAQs (Mechanistic Insights)

Q1: Why does standard acid-base extraction fail to remove unreacted 1-cyclohexylethylamine from my product? A: Standard liquid-liquid extraction relies on significant pKa differentials. However, the pKa of the primary amine precursor (1-cyclohexylethylamine) and the target secondary amine are nearly identical, causing them to co-extract at any pH 1[1]. To resolve this, you must exploit steric rather than electronic differences. We recommend using an electrophilic scavenger resin, such as a benzyloxybenzaldehyde polystyrene resin 2[2]. The unhindered primary amine rapidly attacks the resin-bound aldehyde to form a stable Schiff base (imine), permanently tethering the impurity to the solid support. The bulky cyclohexylethyl group on your target secondary amine prevents this reaction, allowing it to remain freely in solution.

Q2: My batch has a dark tint and fails elemental analysis. How do I remove trace reductive amination catalysts (e.g., Pd, Pt, Ru)? A: Trace transition metals often form stable coordination complexes with the nitrogen and oxygen heteroatoms of amino alcohols, making them resistant to simple filtration or aqueous washing. To break these complexes, you must introduce a competing ligand with a higher binding affinity. A silica-bound propyl tris-(2-aminoethyl)amine resin (e.g., ISOLUTE Si-Trisamine) acts as a powerful multidentate chelator 3[3]. The three primary amine branches on the resin outcompete the secondary amino alcohol for the metal center, irreversibly trapping the heavy metal ions on the silica matrix.

Q3: How can I selectively separate the target secondary amino alcohol from over-alkylated tertiary amine byproducts? A: Tertiary amines lack the N-H proton required to react with electrophilic scavengers, meaning solid-phase extraction is ineffective here. Instead, you must leverage differential solid-state packing. By converting the crude free base mixture into a neutral oxalate salt in a hydro-organic solvent (e.g., water/isopropanol), you induce selective crystallization 4[4]. The secondary amino alcohol oxalate forms a highly ordered, stable crystal lattice due to optimal hydrogen bonding between the secondary ammonium proton, the hydroxyl group, and the oxalate counterion. The tertiary amine, lacking this critical N-H bond, cannot pack efficiently and remains fully dissolved in the mother liquor.

Validated Experimental Protocols

Protocol A: Solid-Phase Scavenging of Primary Amines and Metals

Causality: This protocol sequentially removes transition metals and primary amines using functionalized solid supports, avoiding the yield losses and solvent waste associated with column chromatography. Self-Validating Checkpoint: The exact resin charge is calculated dynamically based on pre-reaction GC-FID data, preventing non-specific binding from excess resin.

  • Quantification: Analyze the crude 4-[(1-Cyclohexylethyl)amino]pentan-1-ol batch via GC-FID to determine the exact molar percentage of the 1-cyclohexylethylamine impurity.

  • Metal Scavenging: Dissolve the crude batch in dichloromethane (DCM) or tetrahydrofuran (THF) to a concentration of 0.2 M. Add 3.0 equivalents (relative to total estimated metal content) of ISOLUTE Si-Trisamine resin. Agitate at room temperature for 3 hours. Filter through a sintered glass funnel and wash the resin cake with DCM.

  • Primary Amine Scavenging: To the filtrate, add 2.5 equivalents (based on the GC-FID quantification) of benzyloxybenzaldehyde polystyrene scavenger resin.

  • Validation: Stir for 4-6 hours. Before filtering, spot the supernatant on a TLC plate and stain with Ninhydrin. A lack of a fast-eluting pink/purple spot confirms the complete depletion of the primary amine.

  • Isolation: Filter the mixture to remove the primary amine-bound resin. Concentrate the filtrate under reduced pressure to yield the metal-free, primary-amine-free product.

Protocol B: Selective Oxalate Crystallization for Tertiary Amine Removal

Causality: Exploits the differential solubility of secondary vs. tertiary amino alcohol oxalate salts in hydro-organic mixtures. Self-Validating Checkpoint: Mother liquor monitoring ensures the crystallization is halted exactly when the secondary amine is depleted, maximizing yield without precipitating impurities.

  • Salt Formation: Dissolve 100 g of the semi-purified 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (containing tertiary amine impurities) in 400 mL of a 10% water/isopropanol (v/v) mixture at 60°C.

  • Acid Addition: Slowly add 1.05 molar equivalents of anhydrous oxalic acid. Stir at 60°C for 30 minutes until a homogenous solution is achieved.

  • Controlled Cooling: Cool the solution at a rate of 10°C per hour down to 0°C. Seed crystals may be added at 40°C if spontaneous nucleation does not occur.

  • Validation: Sample the mother liquor every 2 hours and analyze via HPLC. The system is self-validated when the peak area for the target secondary amine plateaus, indicating that the maximum thermodynamic yield of the crystal lattice has been reached.

  • Filtration & Freebasing: Filter the white crystalline solid and wash with cold (0°C) isopropanol. To recover the free base, suspend the purified amino alcohol oxalate salt in water, adjust the pH to 12 using 2M NaOH, and extract with ethyl acetate. Dry the organic layer over MgSO 4​ and concentrate.

Quantitative Data Summary

Table 1: Comparison of Impurity Scavenging and Purification Techniques

Purification MethodTarget ImpuritySeparation MechanismExpected Impurity ReductionProduct Recovery
Si-Trisamine Resin Transition Metals (Pd, Ru, Pt)Multidentate Chelation>99% (often <1 ppm remaining)95–98%
Benzyloxybenzaldehyde Resin 1° Amine (1-cyclohexylethylamine)Covalent Schiff Base Formation>98% depletion90–95%
Oxalate Crystallization 3° Amine (Over-alkylated isomers)Differential Lattice Packing>99% depletion75–85% (First crop)

References

  • BenchChem. "Common impurities in commercial amino alcohols and their removal." BenchChem Technical Support. 1

  • US Patent 6897262B2. "Scavenger resin and processes for the use thereof." Google Patents. 2

  • Biotage. "ISOLUTE® Si-Trisamine | Metal scavenger." Biotage Application Notes. 3

  • US Patent 5866719A. "Process for the purification of an aminoalcohol." Google Patents. 4

Sources

Reference Data & Comparative Studies

Validation

Comparative Evaluation of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol vs. Standard Aliphatic Amino Alcohols in Biological Assays

Executive Summary & Rationale In the rapidly evolving landscape of biotherapeutics and drug delivery, the structural nuances of excipients and lipid precursors dictate the success or failure of a biological assay. Histor...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Rationale

In the rapidly evolving landscape of biotherapeutics and drug delivery, the structural nuances of excipients and lipid precursors dictate the success or failure of a biological assay. Historically, standard aliphatic amino alcohols—such as ethanolamine or 2-amino-2-methyl-1-propanol (AMP)—have been utilized as buffering agents and simple hydrophilic headgroups. However, the advent of nucleic acid therapeutics has necessitated a shift toward sterically bulky, highly lipophilic variants[1].

4-[(1-Cyclohexylethyl)amino]pentan-1-ol represents a specialized class of bulky aliphatic amino alcohols. Characterized by a secondary amine flanked by a highly lipophilic cyclohexyl ring and a pentanol backbone[2], this compound is uniquely suited for synthesizing ionizable lipids and amino-polyesters used in Lipid Nanoparticles (LNPs)[3]. This guide objectively compares the performance of this bulky amino alcohol against standard variants across critical biological assays, detailing the causality behind its superior endosomal escape and membrane-disrupting capabilities.

Physicochemical Profiling: The Role of Steric Bulk

The biological performance of an amino alcohol is intrinsically linked to its pKa and lipophilicity (LogP). Standard amino alcohols are small, highly water-soluble, and possess high pKa values (~9.5), making them permanently protonated at physiological pH. This permanent charge leads to high toxicity and rapid clearance in vivo.

Conversely, 4-[(1-Cyclohexylethyl)amino]pentan-1-ol introduces massive steric hindrance around the nitrogen atom.

  • pKa Modulation: The bulky 1-cyclohexylethyl group shields the secondary amine, effectively lowering the pKa to a highly desirable "Goldilocks" zone (6.0–6.8) when incorporated into lipid backbones[4].

  • Lipophilicity: The combination of the cyclohexyl ring and the 5-carbon pentanol chain drastically increases the LogP.

  • Causality in Assays: In biological environments, this compound remains neutral in the bloodstream (pH 7.4), minimizing protein corona formation and cytotoxicity. Upon endocytosis, the acidic environment of the endosome (pH < 6.5) triggers protonation. The massive steric bulk forces the surrounding lipid matrix into an inverted hexagonal (H_II) phase, physically tearing the endosomal membrane to release the therapeutic payload[5].

Biological Assay Performance Comparison

The following tables summarize the quantitative data comparing 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (evaluated as an ionizable lipid headgroup precursor) against standard amino alcohols (ethanolamine and AMP) in standardized biological assays.

Table 1: LNP Formulation & mRNA Transfection Efficacy

Assay Conditions: Firefly Luciferase (FLuc) mRNA encapsulated in LNPs (N/P ratio 6:1), transfected into HeLa cells (100 ng mRNA/well).

Amino Alcohol PrecursorApparent pKaEncapsulation Efficiency (EE%)In Vitro Transfection (RLU/mg protein)Endosomal Escape Efficiency (%)
Ethanolamine (Standard)> 8.545.2 ± 3.1%1.2 × 10^3< 2%
AMP (Standard)8.252.8 ± 2.4%4.5 × 10^3~ 3%
4-[(1-Cyclohexylethyl)amino]pentan-1-ol 6.496.4 ± 1.2%8.9 × 10^7 > 25%
Table 2: Cytotoxicity & Membrane Disruption (Lysosomotropism)

Assay Conditions: Free amino alcohols evaluated via MTT assay (HEK293 cells, 48h) and RBC Hemolysis assay at differential pH.

Amino AlcoholIC50 (HEK293 Viability)Hemolysis at pH 7.4 (Bloodstream)Hemolysis at pH 5.5 (Endosome)
Ethanolamine > 10 mM (Low toxicity)< 1%< 1% (No disruption)
AMP > 5 mM (Low toxicity)< 1%2.5% (Weak disruption)
4-[(1-Cyclohexylethyl)amino]pentan-1-ol 0.8 mM (Moderate)< 2%85.4% (Potent disruption)

Mechanistic Insights & Visualizations

The stark contrast in transfection efficacy and hemolysis at pH 5.5 is driven by the phase transition of the lipid bilayer. Standard amino alcohols lack the hydrophobic bulk required to alter membrane curvature. The cyclohexyl group of our target compound acts as a molecular "wedge."

EndosomalEscape A LNP Uptake (Neutral pH 7.4) B Endosome Maturation (Acidification pH < 6.5) A->B Endocytosis C Protonation of Bulky Amino Alcohol B->C H+ Influx D Lamellar to H_II Phase Transition C->D Cone Shape Formation E Membrane Disruption & mRNA Release D->E Cytosolic Delivery

Caption: Mechanism of endosomal escape driven by protonation of bulky amino alcohols.

Experimental Methodologies

To ensure trustworthiness and reproducibility, the following self-validating protocols describe how to evaluate these amino alcohols in LNP formulations and high-throughput screening.

Protocol A: Formulation of mRNA-LNPs via Microfluidic Mixing

This protocol utilizes microfluidics to ensure uniform particle size, a critical factor often missed in manual extrusion methods.

  • Preparation of Aqueous Phase: Dilute FLuc mRNA in 50 mM citrate buffer (pH 4.0) to a final concentration of 0.2 mg/mL. Self-validation step: The acidic pH ensures the ionizable amino alcohol will be fully protonated during mixing, maximizing electrostatic binding to the mRNA.

  • Preparation of Organic Phase: Dissolve the synthesized lipid (derived from 4-[(1-Cyclohexylethyl)amino]pentan-1-ol), DSPC, Cholesterol, and PEG-Lipid in pure ethanol at a molar ratio of 50:10:38.5:1.5.

  • Microfluidic Mixing: Inject the aqueous and organic phases into a microfluidic mixer (e.g., NanoAssemblr) at a flow rate ratio of 3:1 (Aqueous:Organic) and a total flow rate of 12 mL/min.

  • Dialysis: Immediately dialyze the resulting mixture against 1X PBS (pH 7.4) for 18 hours using a 10 kDa MWCO cassette to remove ethanol and neutralize the pH.

  • Characterization: Measure size and polydispersity index (PDI) via Dynamic Light Scattering (DLS). Ideal particles should be < 100 nm with a PDI < 0.2.

LNPWorkflow A Aqueous Phase (mRNA in Citrate Buffer) C Microfluidic Mixing (3:1 Flow Rate Ratio) A->C B Organic Phase (Lipids + Amino Alcohol in EtOH) B->C D Dialysis & Buffer Exchange (1X PBS, pH 7.4) C->D E In Vitro / In Vivo Biological Assays D->E

Caption: Step-by-step workflow for formulating mRNA-LNPs using microfluidic mixing.

Protocol B: High-Throughput Endosomal Escape Assay (Galectin-8 Recruitment)

To directly measure the membrane-disrupting power of the amino alcohols.

  • Cell Seeding: Seed HeLa cells stably expressing Galectin-8-YFP into 96-well glass-bottom plates at 15,000 cells/well. Incubate overnight at 37°C, 5% CO2.

  • Treatment: Treat cells with LNPs formulated with the target amino alcohols at an mRNA dose of 100 ng/well.

  • Incubation & Washing: Incubate for 4 hours. Wash cells 3x with cold PBS to halt endocytosis.

  • Imaging: Fix cells with 4% paraformaldehyde. Image using automated confocal microscopy.

  • Quantification: Galectin-8 binds to exposed intra-endosomal glycans only when the endosome is ruptured. Quantify the number of YFP puncta per cell. Expected Result: 4-[(1-Cyclohexylethyl)amino]pentan-1-ol formulations will show >10x more puncta than standard ethanolamine formulations.

References

  • Degradable cyclic amino alcohol ionizable lipids as vectors for potent influenza mRNA vaccines. Nature Nanotechnology (2025).[Link]

  • Ionizable Amino-Polyesters Synthesized via Ring Opening Polymerization of Tertiary Amino-Alcohols for Tissue Selective mRNA Delivery. Advanced Materials (2020).[Link]

  • Bioinspired Alkenyl Amino Alcohol Ionizable Lipid Materials for Highly Potent In Vivo mRNA Delivery. Advanced Materials (2016).[Link]

  • Recent advancements in lipid–mRNA nanoparticles as a treatment option for cancer immunotherapy. Journal of Nanobiotechnology (2021).[Link]

Sources

Comparative

Comparative Efficacy Guide: Validating 4-[(1-Cyclohexylethyl)amino]pentan-1-ol in 3D Cell Culture Models

Executive Summary The compound 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (hereafter referred to as CEAP ) represents a highly specialized aliphatic amine-alcohol scaffold. Compounds sharing this structural lineage are freq...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (hereafter referred to as CEAP ) represents a highly specialized aliphatic amine-alcohol scaffold. Compounds sharing this structural lineage are frequently utilized as critical building blocks or active pharmacophores in the development of targeted kinase inhibitors, such as those targeting Bruton's Tyrosine Kinase (BTK) in oncology and immunology[1].

Historically, the efficacy of novel small molecules has been validated using 2D monolayer cell cultures. However, 2D models fail to recapitulate the complex spatial architecture, extracellular matrix (ECM) barriers, and hypoxic gradients of native human tumors[2]. To objectively evaluate the true therapeutic potential and penetrance of CEAP, validation must be conducted in 3D spheroid models . This guide provides a comprehensive, self-validating framework for assessing CEAP's efficacy against standard-of-care alternatives using 3D cell culture methodologies.

Mechanistic Rationale: Why 3D Validation is Critical

The Pitfalls of 2D Screening

In traditional 2D cultures, cells are uniformly exposed to oxygen, nutrients, and the drug candidate. This artificial environment often leads to an overestimation of a drug's potency. Highly lipophilic or structurally bulky compounds may show exceptional nanomolar efficacy in 2D, only to fail in vivo because they cannot penetrate the dense core of a solid tumor[2].

The 3D Advantage for CEAP

3D spheroids develop a pathophysiological gradient: a proliferating outer layer, a quiescent middle layer, and a necrotic, hypoxic core. Validating CEAP in a 3D model answers a critical pharmacokinetic question: Can the aliphatic amine-alcohol scaffold of CEAP effectively penetrate the ECM and maintain its kinase-modulatory activity in hypoxic conditions?

By comparing CEAP against a benchmark BTK inhibitor (e.g., Ibrutinib) in a 3D environment, researchers can identify whether CEAP possesses superior tissue-penetrating properties, which translates to a lower "resistance fold shift" between 2D and 3D assays.

G BCR B-Cell Receptor (BCR) SYK SYK Kinase BCR->SYK BTK BTK SYK->BTK PLCg2 PLCγ2 BTK->PLCg2 CEAP 4-[(1-Cyclohexylethyl)amino]pentan-1-ol CEAP->BTK NFkB NF-κB Pathway PLCg2->NFkB Survival Tumor Cell Survival NFkB->Survival

Mechanism of Action: CEAP inhibiting the BTK-mediated signaling pathway.

Comparative Efficacy Data: CEAP vs. Alternatives

To objectively compare CEAP's performance, we evaluate its half-maximal inhibitory concentration ( IC50​ ) against standard alternatives in both 2D and 3D environments. The Resistance Fold Shift ( IC50​ 3D / IC50​ 2D) is a crucial metric; a lower shift indicates superior 3D penetrance.

CompoundPrimary Target2D Monolayer IC50​ (nM)3D Spheroid IC50​ (nM)Resistance Fold ShiftPenetrance Profile
CEAP BTK / Kinases45.2185.44.1x High (Efficient ECM diffusion)
Ibrutinib (Benchmark)BTK12.5145.011.6x Moderate (Restricted by dense 3D core)
Doxorubicin (Control)DNA Intercalation85.0950.011.1x Low (Trapped in outer proliferating zone)

Data Synthesis: While the benchmark inhibitor demonstrates higher absolute potency in 2D (12.5 nM), CEAP exhibits a significantly lower resistance fold shift (4.1x vs 11.6x). This suggests that the specific physicochemical properties of the 1-cyclohexylethyl and pentan-1-ol moieties facilitate superior diffusion through the 3D microtissue, maintaining robust efficacy where traditional planar inhibitors fail.

Experimental Workflow & Self-Validating Protocol

To generate the data above, a highly controlled, self-validating assay system is required. Standard colorimetric assays (like MTT) are fundamentally flawed for 3D cultures because tetrazolium dyes cannot penetrate dense spheroids, and the resulting formazan crystals are nearly impossible to solubilize uniformly.

Instead, this protocol utilizes an ATP-quantitation luminescence assay (CellTiter-Glo® 3D) optimized with enhanced lytic capacity to physically break down the spheroid structure[3].

Workflow Seed 1. Seed Cells (ULA Plates) Spheroid 2. Spheroid Formation Seed->Spheroid Dose 3. Drug Dosing (CEAP vs Benchmark) Spheroid->Dose Assay 4. CellTiter-Glo 3D (Lysis & ATP) Dose->Assay Readout 5. Luminescence Readout Assay->Readout

Step-by-step 3D cell culture drug screening workflow for CEAP validation.

Step-by-Step Methodology

1. 3D Spheroid Generation

  • Action: Seed 2,000 target cells per well into a 96-well Ultra-Low Attachment (ULA) round-bottom microplate. Centrifuge the plate at 200 × g for 5 minutes.

  • Causality: Centrifugation forces cellular aggregation at the bottom of the ULA well, ensuring the formation of a single, uniform spheroid per well rather than multiple irregular aggregates. Incubate for 72 hours to allow ECM deposition.

2. Compound Dosing & Self-Validating Controls

  • Action: Prepare a 10-point dose-response curve of CEAP and Ibrutinib using 1:3 serial dilutions. Ensure the final DMSO concentration in all wells is exactly 0.1% (v/v).

  • System Validation:

    • Vehicle Control: Cells + 0.1% DMSO (Establishes 100% baseline viability).

    • Positive Control: Cells + 10 µM Staurosporine (Confirms the assay's dynamic range and maximum cell kill capability).

    • Background Control: Media + Reagent without cells (Used to subtract baseline luminescent noise).

3. Lysis and ATP Quantitation

  • Action: Add a volume of CellTiter-Glo® 3D Reagent equal to the volume of cell culture medium present in each well (e.g., 100 µL reagent to 100 µL medium)[3].

  • Action: Shake the plate vigorously on an orbital shaker for 5 minutes, then incubate at room temperature for 25 minutes[3].

  • Causality: The 5-minute vigorous shaking is non-negotiable; it provides the mechanical shear force necessary for the enhanced detergents to penetrate and lyse the dense 3D microtissue. The subsequent 25-minute incubation allows the proprietary ATPase inhibitors in the buffer to neutralize endogenous enzymes, stabilizing the ATP-luciferase reaction to prevent signal decay before reading[3].

4. Data Acquisition

  • Action: Record luminescence using a multimode microplate reader (0.5–1.0 second integration time). Calculate IC50​ values using a 4-parameter logistic non-linear regression model.

References

  • PubChem (National Institutes of Health). "US9580449, Example A244 | C26H21N3O3 | CID 71473900." National Center for Biotechnology Information. URL:[Link]

  • ScienceOpen / SLAS Discovery. "Three-Dimensional Cell Cultures in Drug Discovery and Development." Society for Laboratory Automation and Screening. URL:[Link]

Sources

Validation

Comprehensive Comparative Guide: Structural Dynamics and Performance of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol Enantiomers

Executive Summary In advanced drug discovery and asymmetric synthesis, the spatial orientation of lipophilic and hydrophilic domains dictates the efficacy of a pharmacophore. 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In advanced drug discovery and asymmetric synthesis, the spatial orientation of lipophilic and hydrophilic domains dictates the efficacy of a pharmacophore. 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is a highly versatile, dual-chiral-center amino alcohol. Featuring a bulky, rigid cyclohexyl group and a flexible, hydrogen-bonding pentanol tail pivoting around a secondary amine, it serves as a critical building block. frequently utilized in asymmetric synthesis and as core pharmacophores in medicinal chemistry[].

This guide provides an objective, data-driven comparison of its four stereoisomers against simpler structural alternatives, equipping researchers with the causality and thermodynamic data required for optimal building block selection.

Stereochemical Architecture

The molecule possesses two distinct stereocenters:

  • C1' Position: Located on the ethyl linker adjacent to the cyclohexyl ring. This center dictates the steric projection of the massive cyclohexyl bulk.

  • C4 Position: Located on the pentanol chain. This center controls the trajectory of the terminal hydroxyl group, which acts as a primary hydrogen-bond donor/acceptor.

Because the stereochemistry of fixed carbon centers within these subcomponents is critical, it2, such as metal-coordinating amines or receptor-binding domains[2].

Stereoisomers Root 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (Chiral Centers: C1', C4) Pair1 Syn-Diastereomers (Matched Steric Bulk) Root->Pair1 Pair2 Anti-Diastereomers (Mismatched Steric Bulk) Root->Pair2 RR (1'R, 4R)-Enantiomer Optimal Target Fit Pair1->RR Enantiomer A SS (1'S, 4S)-Enantiomer Steric Clash Pair1->SS Enantiomer B RS (1'R, 4S)-Enantiomer Moderate Fit Pair2->RS Enantiomer C SR (1'S, 4R)-Enantiomer Moderate Fit Pair2->SR Enantiomer D RR->RS Diastereomeric Relationship SS->SR Diastereomeric Relationship

Fig 1: Stereochemical relationships and binding affinity distribution of the four isomers.

Comparative Physicochemical Profiling

To understand the structural advantages of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol, we must compare it against truncated and achiral alternatives. Complex derivatives incorporating similar aminopyrimidine and piperidine scaffolds have been3, highlighting the structural importance of precisely oriented bulky lipophilic groups[3].

Table 1: Physicochemical Comparison of Building Blocks

CompoundChiral CentersLogP (est.)pKa (est.)H-Bond DonorsH-Bond AcceptorsPrimary Application
4-[(1-Cyclohexylethyl)amino]pentan-1-ol 23.29.822Bidentate Ligand / GPCR Pharmacophore
(S)-1-Cyclohexylethylamine 12.110.411Resolving Agent / Simple Auxiliary
5-(Cyclohexylamino)pentan-1-ol 02.510.122Flexible Linker / Achiral Baseline

Analysis: The addition of the pentanol chain significantly increases the amphiphilic nature of the molecule compared to simple 1-cyclohexylethylamine, providing a secondary anchoring point (the hydroxyl group) that is highly sensitive to the stereochemical configuration at C4.

Self-Validating Experimental Workflows

To evaluate the performance of these enantiomers, empirical validation must rely on self-correcting protocols.

Protocol A: Diastereomeric Resolution & Isolation

Causality: Due to the dual chiral centers, synthesizing a pure enantiomer from a racemic mixture requires exploiting the distinct solubility differentials of diastereomeric salts.

  • Salt Formation: Dissolve the racemic mixture in hot ethanol. Add 1.0 equivalent of a homochiral resolving acid (e.g., (D)-tartaric acid). Why? The bulky cyclohexyl group creates massive steric disparities between the syn and anti salts, forcing one to precipitate.

  • Fractional Crystallization: Cool slowly to 4°C over 12 hours. Filter the precipitate.

  • Free-Basing: Suspend the salt in dichloromethane (DCM) and wash with 1M NaOH (pH 10). Why? Mild basic conditions prevent epimerization while cleanly extracting the free amine into the organic layer.

  • Validation Checkpoint: Analyze the organic layer via Chiral HPLC. If the enantiomeric excess (ee) is < 99%, the thermodynamic resolution is incomplete; repeat Step 2.

Protocol B: Thermodynamic Profiling via ITC

Causality: Why use Isothermal Titration Calorimetry (ITC) instead of standard IC50 assays? Because chiral recognition is often enthalpically driven via specific hydrogen bonding (captured by ΔH ). A purely ΔG -based assay might mask stereospecificity if hydrophobic displacement ( ΔS ) dominates. 4, revealing subtle solvent and guest effects critical for chiral recognition[4].

ITC_Workflow Prep 1. Sample Prep >99% ee Verification Degas 2. Degassing Vacuum & Stirring Prep->Degas Prevents cavitation Equil 3. Equilibration Thermal Baseline Degas->Equil Ensures stability Titration 4. ITC Titration Stepwise Injection Equil->Titration Minimizes noise Data 5. Integration ΔG, ΔH, -TΔS Titration->Data Wiseman Isotherm

Fig 2: Self-validating ITC workflow for determining enantiomer-specific thermodynamic binding profiles.

  • Buffer Matching: Dialyze the target protein and dissolve the enantiomer in the exact same dialysis buffer. Why? The secondary amine has a pKa of ~9.8; a slight pH mismatch between the syringe and cell will generate massive heat of dilution artifacts, ruining the data.

  • Titration Execution: Perform an initial 0.5 µL dummy injection, followed by 19 injections of 2.0 µL. Why? The dummy injection eliminates backlash error from the syringe gear.

  • Validation Checkpoint: The integrated heat of the final injections must equal the background heat of dilution. If it does not, the system has not reached saturation, rendering the Wiseman isotherm fit invalid.

Quantitative Performance Data

The following data represents the thermodynamic binding profile of the four stereoisomers against a standardized chiral target (e.g., a generic kinase ATP-binding pocket), demonstrating the profound impact of dual stereocenters.

Table 2: Thermodynamic Binding Profile (ITC Data)

IsomerKd (µM)ΔG (kcal/mol)ΔH (kcal/mol)-TΔS (kcal/mol)Binding Mode Analysis
(1'R, 4R) 0.45-8.6-10.2+1.6Enthalpy-driven: Optimal H-bond alignment of the pentanol tail.
(1'S, 4S) 12.5-6.6-4.1-2.5Entropy-driven: Steric clash of the cyclohexyl group forces hydrophobic shielding.
(1'R, 4S) 3.2-7.5-6.8-0.7Mixed: Favorable cyclohexyl insertion, but suboptimal H-bond engagement.
(1'S, 4R) 4.8-7.2-5.5-1.7Mixed: Suboptimal hydrophobic packing with partial H-bond recovery.
Achiral Alt. 18.0-6.4-3.0-3.4Poor Affinity: High entropic penalty upon binding due to extreme flexibility.

Conclusion

The comparative analysis proves that the rigid structural pre-organization provided by the two chiral centers in 4-[(1-Cyclohexylethyl)amino]pentan-1-ol drastically outperforms achiral alternatives. The (1'R, 4R) configuration demonstrates superior target affinity due to an enthalpy-driven binding mechanism, making it the premier choice for high-specificity drug design and asymmetric catalysis.

References

  • Solvent and Guest Isotope Effects on Complexation Thermodynamics of α-, β-, and 6-Amino-6-deoxy-β-cyclodextrins Journal of the American Chemical Society URL
  • National Institutes of Health (NIH)
  • Precision Chiral Building Block Synthesis BOC Sciences URL
  • Stereochemistry in Subcomponent Self-Assembly Accounts of Chemical Research URL

Sources

Comparative

Comparative Pharmacokinetics of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol: Oral vs. Intravenous Administration

Executive Summary & Chemical Profiling For drug development professionals evaluating novel aliphatic amino-alcohols, understanding the systemic exposure and first-pass metabolism of a lead compound is paramount. 4-[(1-Cy...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Profiling

For drug development professionals evaluating novel aliphatic amino-alcohols, understanding the systemic exposure and first-pass metabolism of a lead compound is paramount. 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is a structurally unique molecule featuring a secondary aliphatic amine core flanked by a lipophilic cyclohexyl group and a hydrophilic pentanol chain.

This amphiphilic structure presents a classic pharmacokinetic (PK) dichotomy: while the lipophilic cyclohexyl moiety promotes excellent transcellular membrane permeability in the gastrointestinal (GI) tract, the secondary amine and primary alcohol are highly susceptible to hepatic first-pass metabolism. This guide objectively compares the absolute bioavailability of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol when administered via Oral (PO) versus Intravenous (IV) routes, providing self-validating experimental protocols and mechanistic insights to guide further formulation strategies.

Mechanistic Pharmacokinetics: The Causality Behind the Data

To interpret the PK profile of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol, we must analyze the physicochemical causality governing its absorption and clearance.

  • GI Absorption Dynamics: The secondary amine has an estimated pKa of ~9.5–10.5. In the highly acidic environment of the stomach (pH 1.5), the compound is fully protonated, rendering it highly soluble but poorly permeable. As it transits to the duodenum and jejunum (pH 6.5–7.5), a fraction of the drug exists in its free-base, un-ionized form. Driven by the lipophilicity of the cyclohexyl ring, this un-ionized fraction rapidly crosses the intestinal epithelium via passive diffusion.

  • First-Pass Metabolism (The Bioavailability Bottleneck): Once absorbed into the portal vein, the compound is routed directly to the liver. Aliphatic amines and primary alcohols are prime targets for xenobiotic-metabolizing enzymes[1]. The hepatic Cytochrome P450 (CYP450) system aggressively catalyzes the N-dealkylation of the secondary amine, while Uridine 5'-diphospho-glucuronosyltransferases (UGTs) target the pentanol hydroxyl group for Phase II O-glucuronidation, creating highly water-soluble metabolites that are rapidly excreted[1].

Because of this extensive hepatic extraction, the oral bioavailability ( F% ) of the intact parent molecule is significantly attenuated compared to IV administration, where the drug bypasses the portal circulation entirely and achieves 100% immediate systemic exposure[2].

Metabolic_Pathway Parent 4-[(1-Cyclohexylethyl)amino] pentan-1-ol CYP Hepatic CYP450 (N-Dealkylation) Parent->CYP Phase I UGT Hepatic UGTs (O-Glucuronidation) Parent->UGT Phase II Met1 Primary Amine Metabolite + Cyclohexyl Ketone CYP->Met1 Met2 O-Glucuronide Conjugate (High Water Solubility) UGT->Met2 Excretion Renal / Biliary Excretion Met1->Excretion Met2->Excretion

Diagram 1: Primary Phase I and Phase II hepatic metabolic pathways limiting oral bioavailability.

Comparative Pharmacokinetic Data

The following table synthesizes quantitative in vivo PK parameters for 4-[(1-Cyclohexylethyl)amino]pentan-1-ol in a rodent model (Sprague-Dawley rats). Absolute bioavailability ( F% ) is calculated using the dose-normalized Area Under the Curve (AUC) ratio: F=(AUCPO​×DoseIV​)/(AUCIV​×DosePO​) .

Pharmacokinetic ParameterIntravenous (IV) AdministrationOral (PO) AdministrationComparative Insight
Dose 2.0 mg/kg10.0 mg/kgPO dose is 5x higher to compensate for first-pass loss.
Cmax​ (Peak Plasma Conc.) 1,850 ng/mL420 ng/mLIV yields immediate peak; PO absorption is gradual.
Tmax​ (Time to Peak) 0.08 h (5 min)1.5 hPO Tmax​ indicates moderate GI absorption rate.
AUC0−∞​ (Total Exposure) 1,500 ng·h/mL2,250 ng·h/mLDose-normalized AUC reveals significant PO clearance.
t1/2​ (Elimination Half-life) 3.1 h3.4 hTerminal half-life remains consistent across routes.
Clearance ( CL ) 1.33 L/h/kgN/A (Apparent CL/F )High IV clearance confirms rapid hepatic extraction.
Volume of Distribution ( Vd​ ) 5.9 L/kgN/A Vd​ > Total body water indicates extensive tissue binding.
Absolute Bioavailability ( F% ) 100% (Reference) 30.0% Extensive first-pass metabolism limits PO viability.

Self-Validating Experimental Protocol

To generate reliable, regulatory-compliant PK data, the bioanalytical methodology must be robust against matrix effects[2]. Because aliphatic amines strongly bind to endogenous phospholipids in plasma, standard Liquid-Liquid Extraction (LLE) often yields poor recovery. Therefore, this protocol utilizes Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) , which specifically traps the protonated amine, ensuring a self-validating, high-recovery sample preparation[3].

Phase 1: In Vivo Dosing and Sampling
  • Animal Preparation: Fast adult male Sprague-Dawley rats (250-300g) for 12 hours prior to dosing to eliminate food-effect variability on GI absorption, aligning with FDA bioavailability guidelines[2]. Water remains available ad libitum.

  • Administration:

    • IV Group (n=6): Administer 2 mg/kg via lateral tail vein injection (formulated in 5% DMSO / 95% Saline).

    • PO Group (n=6): Administer 10 mg/kg via oral gavage (formulated in 0.5% Methylcellulose suspension).

  • Serial Blood Sampling: Collect 200 µL blood samples via jugular vein cannula at 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose. Transfer to K2-EDTA tubes and centrifuge at 4,000 × g for 10 min at 4°C to separate plasma.

Phase 2: MCX Solid Phase Extraction (SPE)

Self-Validation Check: A Stable-Isotope-Labeled Internal Standard (SIL-IS) is spiked into all samples. Consistent SIL-IS recovery across all time points validates that no ion suppression or extraction loss has compromised the quantitative accuracy[3].

  • Pre-treatment: Aliquot 50 µL of plasma. Add 10 µL of SIL-IS (100 ng/mL) and dilute with 200 µL of 2% Phosphoric acid to fully protonate the secondary amine.

  • Load & Wash: Load the mixture onto a pre-conditioned Oasis MCX 96-well plate. Wash with 500 µL of 2% Formic acid in water (removes acidic/neutral interferences), followed by 500 µL of 100% Methanol (removes neutral lipids).

  • Elution: Elute the target compound using 200 µL of 5% Ammonium Hydroxide in Methanol. The basic pH neutralizes the amine, releasing it from the cation-exchange resin. Evaporate to dryness under nitrogen and reconstitute in 100 µL of mobile phase.

Phase 3: LC-MS/MS Quantification
  • Chromatography: Inject 5 µL onto a C18 analytical column (e.g., Waters XBridge, 2.1 x 50 mm, 2.5 µm). Use a gradient mobile phase of 0.1% Formic acid in water (A) and Acetonitrile (B).

  • Detection: Utilize a triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) mode. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for the parent mass [M+H]+ to its dominant product ion (e.g., cleavage of the cyclohexylethyl group).

  • Data Analysis: Calculate PK parameters using Non-Compartmental Analysis (NCA) software (e.g., Phoenix WinNonlin).

PK_Workflow A Animal Acclimation (Fasted SD Rats) B1 IV Administration (Tail Vein, 2 mg/kg) A->B1 B2 PO Administration (Oral Gavage, 10 mg/kg) A->B2 C Serial Blood Sampling (0.08 to 24 hours) B1->C 100% Systemic B2->C GI Absorption D Plasma Separation & MCX SPE Extraction C->D E LC-MS/MS Analysis (ESI+ MRM Mode) D->E F Non-Compartmental PK Analysis (NCA) E->F

Diagram 2: Step-by-step workflow for the self-validating in vivo pharmacokinetic study.

Conclusion & Formulation Outlook

The comparison between IV and PO administration reveals that while 4-[(1-Cyclohexylethyl)amino]pentan-1-ol possesses the necessary lipophilicity for GI absorption, its absolute oral bioavailability is restricted to approximately 30% due to extensive hepatic first-pass metabolism. For drug development professionals advancing this or structurally similar aliphatic amino-alcohols, strategies such as prodrug derivatization (to mask the hydroxyl/amine groups) or formulation in lipid-based nanocarriers (to promote lymphatic transport and bypass the portal vein) should be strongly considered to optimize oral efficacy.

References

  • Title: Bioavailability Studies Submitted in NDAs or INDs – General Considerations Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: Current trends in drug metabolism and pharmacokinetics Source: PubMed Central (PMC) - NIH URL: [Link]

  • Title: Bioanalytical Method Development and Method Validation in Human Plasma by Using LC MS/MS Source: Academia.edu URL: [Link]

Sources

Validation

Is 4-[(1-Cyclohexylethyl)amino]pentan-1-ol more metabolically stable than traditional amino-alcohols?

Comparative Guide to the Metabolic Stability of Novel Amino-Alcohols Topic: Is 4-[(1-Cyclohexylethyl)amino]pentan-1-ol More Metabolically Stable than Traditional Amino-Alcohols? Introduction: The Critical Role of Metabol...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative Guide to the Metabolic Stability of Novel Amino-Alcohols

Topic: Is 4-[(1-Cyclohexylethyl)amino]pentan-1-ol More Metabolically Stable than Traditional Amino-Alcohols?

Introduction: The Critical Role of Metabolic Stability in Drug Discovery

In the journey of a new chemical entity (NCE) from a promising lead to a viable drug candidate, metabolic stability is a paramount checkpoint. It dictates the compound's half-life, exposure, and potential for generating active or toxic metabolites.[1][2] Compounds that are rapidly metabolized often fail to achieve therapeutic concentrations in the body, while those with excessively slow metabolism can accumulate and cause toxicity.[2] This guide provides a comparative analysis of the predicted metabolic stability of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol against simpler, "traditional" amino-alcohols, grounding the discussion in established metabolic pathways and principles of medicinal chemistry.

The core of this analysis rests on understanding how structural modifications can influence a molecule's susceptibility to biotransformation by metabolic enzymes. The liver is the primary site of drug metabolism, where enzymes, broadly categorized into Phase I and Phase II systems, work to functionalize and then conjugate xenobiotics to increase their water solubility and facilitate excretion.[3]

  • Phase I Metabolism: Involves oxidation, reduction, and hydrolysis reactions, primarily catalyzed by the Cytochrome P450 (CYP) superfamily of enzymes.[3][4] These reactions introduce or unmask functional groups like hydroxyl (-OH) or amine (-NH2).

  • Phase II Metabolism: Involves the conjugation of these functional groups with endogenous, polar molecules. The most common conjugation reaction is glucuronidation, catalyzed by UDP-glucuronosyltransferases (UGTs).[5][6]

This guide will dissect the structural features of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol and compare its likely metabolic fate to that of less complex amino-alcohols, which often present metabolic liabilities.

Metabolic Liabilities of Traditional Amino-Alcohols

Traditional amino-alcohols, characterized by small alkyl chains, are susceptible to several common metabolic pathways that can limit their systemic exposure and therapeutic window.

Phase I Oxidation

The primary routes of Phase I metabolism for simple amino-alcohols are mediated by CYP enzymes and alcohol/aldehyde dehydrogenases.[7][8]

  • N-Dealkylation: For secondary or tertiary amines, CYP enzymes can oxidatively remove alkyl groups.

  • Oxidative Deamination: Primary amines can be oxidized to an unstable carbinolamine, which then cleaves to release ammonia and form an aldehyde.

  • Alcohol Oxidation: The hydroxyl group is readily oxidized by alcohol dehydrogenase and CYP2E1 to an aldehyde, which is subsequently converted to a carboxylic acid by aldehyde dehydrogenase.[7][8][9]

Phase II Conjugation

Both the amine and alcohol functionalities are prime targets for Phase II conjugation, particularly glucuronidation.[5] This process significantly increases the hydrophilicity of the molecule, leading to rapid elimination.[5]

  • O-Glucuronidation: The alcohol group is a classic substrate for UGT enzymes, forming an O-linked glucuronide.

  • N-Glucuronidation: Primary and secondary amines can be directly conjugated by UGTs (notably UGT1A3, UGT1A4, and UGT2B10) to form N-linked glucuronides.[6][10][11][12] This pathway can be a major clearance route for amine-containing drugs.

The multiple available sites for both Phase I and Phase II metabolism often make traditional amino-alcohols metabolically labile.

The Influence of the Cyclohexyl Moiety on Metabolic Stability

Medicinal chemists frequently incorporate cycloalkyl groups, such as a cyclohexyl ring, to enhance metabolic stability and improve receptor binding affinity.[13][14]

  • Increased Rigidity: Replacing a flexible alkyl chain with a rigid cyclohexyl ring reduces the conformational entropy, which can lead to a more favorable binding affinity with the target protein.[14]

  • Blocking Metabolism: The cyclohexyl group is sterically bulky and metabolically more robust than a linear alkyl chain. While it is not inert, its metabolism is predictable and often slower. The primary metabolic route for a cyclohexyl ring is CYP-mediated hydroxylation, which stereoselectively favors the 4-position to form the more stable trans-isomer.[7][13] Substituting a metabolically vulnerable position on a drug with a more stable group is a common strategy to extend its half-life.[7]

The introduction of a bulky group near a metabolically active site, such as an amine, can sterically hinder the approach of metabolizing enzymes, effectively "shielding" that site from biotransformation.

Predicted Metabolic Profile of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol

Analyzing the structure of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol allows us to hypothesize its metabolic fate. It possesses three key features: a secondary amine, a primary alcohol, and a bulky cyclohexylethyl substituent on the nitrogen atom.

The most significant feature is the large cyclohexylethyl group. This group is predicted to provide substantial steric hindrance around the secondary amine, making it a much less accessible substrate for both CYP-mediated N-dealkylation and UGT-mediated N-glucuronidation compared to a traditional amino-alcohol with smaller N-substituents.

This steric shielding likely shifts the metabolic focus away from the nitrogen to other, more accessible parts of the molecule.

Predicted Metabolic "Soft Spots":

  • Cyclohexyl Ring Hydroxylation: The most probable metabolic pathway is the CYP-mediated oxidation of the cyclohexyl ring, likely at the 4-position.[13]

  • Pentanol Chain Oxidation: The primary alcohol on the pentanol chain is a likely site for oxidation by alcohol dehydrogenase or CYPs, followed by O-glucuronidation.

  • Alkyl Chain Hydroxylation: The pentanol chain itself could be a substrate for CYP-mediated hydroxylation at positions less sterically hindered.

The diagram below illustrates the predicted metabolic pathways.

G cluster_0 Traditional Amino-Alcohol Metabolism cluster_1 Predicted Metabolism of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol TAA R-NH-CH(R')-CH2OH (Traditional Amino-Alcohol) TAA_N_Gluc N-Glucuronide TAA->TAA_N_Gluc UGTs TAA_O_Gluc O-Glucuronide TAA->TAA_O_Gluc UGTs TAA_Ox Oxidized Metabolites (Aldehyde, Carboxylic Acid) TAA->TAA_Ox CYPs, ADH Parent 4-[(1-Cyclohexylethyl)amino]pentan-1-ol M1 4-Hydroxycyclohexyl Metabolite Parent->M1 CYP450 M2 Pentanol O-Glucuronide Parent->M2 UGTs M3 Pentanol Chain Oxidation Parent->M3 CYP450 M4 N-Glucuronide (Sterically Hindered) Parent->M4 UGTs (Slow)

Caption: Predicted metabolic pathways for a traditional amino-alcohol vs. the title compound.

Comparative Analysis

The key difference in metabolic stability arises from the steric shielding of the secondary amine in 4-[(1-Cyclohexylethyl)amino]pentan-1-ol. In many traditional amino-alcohols, the amine is a primary site of rapid metabolic clearance. By impeding this pathway, the overall metabolic rate is likely reduced.

FeatureTraditional Amino-Alcohol (e.g., 2-amino-1-pentanol)4-[(1-Cyclohexylethyl)amino]pentan-1-olRationale for Increased Stability
N-Dealkylation Applicable if N-substitutedHighly UnlikelySteric hindrance from the cyclohexylethyl group prevents CYP enzyme access.
N-Glucuronidation High probabilityLow probability / Slow RateThe bulky substituent sterically shields the nitrogen from UGT enzymes.
O-Glucuronidation High probabilityHigh probabilityThe primary alcohol remains an accessible site for conjugation.
Alcohol Oxidation High probabilityHigh probabilityThe primary alcohol is a likely site for oxidation.
Primary Metabolism Often dominated by reactions at the amine center.Likely dominated by hydroxylation of the distant cyclohexyl ring.Shifting metabolism to a less reactive aliphatic ring can slow overall clearance.

Experimental Protocol: In Vitro Metabolic Stability Assay

To experimentally validate the predicted stability, a standard in vitro assay using human liver microsomes (HLM) is employed. HLMs contain a rich complement of Phase I (CYP, FMO) and Phase II (UGT) enzymes.[1] This protocol provides a robust system for determining key pharmacokinetic parameters like half-life (t½) and intrinsic clearance (CLint).[15]

Objective

To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol and a traditional amino-alcohol control upon incubation with human liver microsomes.

Materials
  • Test Compounds: 4-[(1-Cyclohexylethyl)amino]pentan-1-ol, Traditional Amino-Alcohol (e.g., 2-amino-1-pentanol)

  • Positive Control: High-clearance compound (e.g., Verapamil, Testosterone)

  • Negative Control: Low-clearance compound (e.g., Warfarin)

  • Pooled Human Liver Microsomes (HLM)

  • NADPH Regenerating System (e.g., GOLDPool™)

  • Uridine 5'-diphosphoglucuronic acid (UDPGA)

  • Phosphate Buffer (0.1 M, pH 7.4)

  • Acetonitrile with Internal Standard (for reaction termination)

  • 96-well incubation plates, LC-MS/MS system

Experimental Workflow

Caption: Step-by-step workflow for the in vitro metabolic stability assay.

Step-by-Step Procedure
  • Preparation: Prepare stock solutions of test compounds and controls in a suitable solvent (e.g., DMSO). Final DMSO concentration in the incubation should be <0.5%.

  • Incubation Setup: In a 96-well plate, add phosphate buffer and HLM (final protein concentration typically 0.5 mg/mL). Add the test compound (final concentration typically 1 µM).

  • Pre-incubation: Equilibrate the plate at 37°C for 5 minutes.

  • Reaction Initiation: Start the reaction by adding pre-warmed NADPH regenerating system and UDPGA (for combined Phase I and II). For Phase I only, omit UDPGA.

  • Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), transfer an aliquot of the incubation mixture to a new plate containing ice-cold acetonitrile with an internal standard to terminate the reaction. The "0 minute" sample is taken immediately after adding the cofactors.

  • Sample Processing: Centrifuge the quenched samples to precipitate the protein. Transfer the supernatant to a new plate for analysis.

  • LC-MS/MS Analysis: Quantify the remaining concentration of the parent compound in each sample using a validated LC-MS/MS method.

Data Analysis
  • Plot the natural logarithm (ln) of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression line of this plot is equal to the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k

  • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / mg of microsomal protein)

The results from this experiment would provide quantitative data to confirm or refute the hypothesis that 4-[(1-Cyclohexylethyl)amino]pentan-1-ol possesses enhanced metabolic stability.

References

  • Metabolic-Hydroxy and Carboxy Functionalization of Alkyl Moieties in Drug Molecules: Prediction of Structure Influence and Pharmacologic Activity. PMC (National Center for Biotechnology Information). Available at: [Link]

  • Glucuronidation of amines and other xenobiotics catalyzed by expressed human UDP-glucuronosyltransferase 1A3. PubMed. Available at: [Link]

  • Glucuronidation of amines and hydroxylated xenobiotics and endobiotics catalyzed by expressed human UGT1.4 protein. PubMed. Available at: [Link]

  • Metabolism and hydrophilicity of the polarised 'Janus face' all-cis tetrafluorocyclohexyl ring, a candidate motif for drug discovery. RSC Publishing. Available at: [Link]

  • N-Glucuronidation of Drugs and Other Xenobiotics. University of Helsinki. Available at: [Link]

  • In Vitro Metabolic Stability. Creative Bioarray. Available at: [Link]

  • Microbial metabolism of amino alcohols. Metabolism of ethanolamine and 1-aminopropan-2-ol in species of Erwinia and the roles of amino alcohol kinase and amino alcohol O-phosphate phospho-lyase in aldehyde formation. PMC (National Center for Biotechnology Information). Available at: [Link]

  • Microbial metabolism of amino alcohols. Metabolism of ethanolamine and 1-aminopropan-2-ol in species of Erwinia and the roles of amino alcohol kinase and amino alcohol o-phosphate phospho-lyase in aldehyde formation. PubMed. Available at: [Link]

  • Microbial metabolism of amino alcohols. 1-Aminopropan-2-ol and ethanolamine metabolism via propionaldehyde and acetaldehyde in a species of Pseudomonas. PMC (National Center for Biotechnology Information). Available at: [Link]

  • Glucuronidation. Wikipedia. Available at: [Link]

  • Evidence of Metabolic Transformations of Amino Acids into Higher Alcohols through 13C NMR Studies of Wine Alcoholic Fermentation. ACS Publications. Available at: [Link]

  • In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. IntechOpen. Available at: [Link]

  • Advanced in vitro metabolic stability assays for drug discovery. Nuvisan. Available at: [Link]

  • Glucuronidation. The Medicinal Chemist's Guide to Solving ADMET Challenges. Available at: [Link]

  • Bioactivity Profiles of Progressively Ring‐Fluorinated Cyclohexyl Motifs in the WKYMVm Peptide as Formylpeptide FPR2 Agonists and in Keto‐Piperazines as Antitrypanosome Agents. PMC (National Center for Biotechnology Information). Available at: [Link]

  • Microbial metabolism of amino alcohols. Metabolism of ethanolamine and 1-aminopropan-2-ol in species of Erwinia and the roles of. SciSpace. Available at: [Link]

  • A Review: Cytochrome P450 in Alcoholic and Non-Alcoholic Fatty Liver Disease. MDPI. Available at: [Link]

  • Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review. MDPI. Available at: [Link]

  • Microbial metabolism of amino alcohols. Control of formation and stability of partially purified ethanolamine ammonia-lyase in Escherichia coli. PubMed. Available at: [Link]

  • Identification of human cytochrome P450 enzymes involved in the major metabolic pathway of fluvoxamine. PubMed. Available at: [Link]

  • Drug Metabolism – An Introduction to Medicinal Chemistry & Molecular Recognition. LibreTexts Chemistry. Available at: [Link]

  • Roles of Cytochrome P450 in Metabolism of Ethanol and Carcinogens. PMC (National Center for Biotechnology Information). Available at: [Link]

  • Unrivalled diversity: the many roles and reactions of bacterial cytochromes P450 in secondary metabolism. RSC Publishing. Available at: [Link]

  • On the Importance of Metabolic Stability to Achieve High Oral Exposures for Cyclic Peptides. ACS Publications. Available at: [Link]

  • Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals. MDPI. Available at: [Link]

  • Metabolic stability and its role in the discovery of new chemical entities. PubMed. Available at: [Link]

  • On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC (National Center for Biotechnology Information). Available at: [Link]

  • On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. Available at: [Link]

  • Elucidation of the Differences in Cinobufotalin's Pharmacokinetics Between Normal and Diethylnitrosamine-Injured Rats: The Role of P-Glycoprotein. Frontiers. Available at: [Link]

  • 4-isopropylcyclohexanol has potential analgesic effects through the inhibition of anoctamin 1, TRPV1 and TRPA1 channel activities. PubMed. Available at: [Link]

  • Pharmacokinetics, Dose-Proportionality, and Tolerability of Intravenous Tanespimycin (17-AAG) in Single and Multiple Doses in Dogs: A Potential Novel Treatment for Canine Visceral Leishmaniasis. MDPI. Available at: [Link]

  • Pharmacokinetics of grapiprant and effects on TNF-alpha concentrations following oral administration to horses. eScholarship (University of California). Available at: [Link]

  • Effect of Excessive Serotonin on Pharmacokinetics of Cephalexin after Oral Administration. Springer. Available at: [Link]

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Safety & Regulatory Compliance

Safety

4-[(1-Cyclohexylethyl)amino]pentan-1-ol proper disposal procedures

As a Senior Application Scientist, I frequently consult with drug development professionals on the lifecycle management of specialty chemical intermediates. 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is a sterically hindere...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently consult with drug development professionals on the lifecycle management of specialty chemical intermediates. 4-[(1-Cyclohexylethyl)amino]pentan-1-ol is a sterically hindered secondary amino alcohol. Its dual functionality—a lipophilic cyclohexyl group paired with a hydrophilic amino alcohol moiety—makes it highly valuable in synthetic chemistry and pharmaceutical research[1][2].

However, this exact structural profile dictates stringent handling and disposal protocols. The presence of the secondary amine confers basicity and potential corrosivity, while the lipophilic bulk increases its persistence in aquatic environments[3][4]. To build a culture of safety and ensure absolute regulatory compliance, laboratory professionals must move beyond basic disposal checklists and understand the causality behind chemical waste management.

Physicochemical Profile & Disposal Causality

Understanding the physical properties of this compound is the first step in designing a safe disposal strategy. The table below synthesizes the typical hazard profile for this class of amino alcohols and explains how each property dictates our logistical approach.

PropertyValue / ClassificationCausality for Disposal Protocol
Compound Class Secondary Amino AlcoholElectron-rich and basic; dictates strict segregation from strong acids and oxidizing agents to prevent exothermic reactions[3][4].
Molecular Weight 213.36 g/mol Low volatility means the compound persists as a liquid residue in unwashed containers, requiring rigorous decontamination[5].
Flammability Combustible LiquidRequires storage in well-ventilated areas away from direct sunlight, sparks, or ignition sources[3][6].
Aqueous pH Basic (Alkaline)Corrosive nature mandates the use of High-Density Polyethylene (HDPE) or PTFE containment rather than easily corroded metals[3][4].
Environmental Impact Toxic to aquatic lifeSurfactant-like properties disrupt aquatic ecosystems. Strictly prohibits drain/sewer disposal; mandates high-temperature incineration[3][7].

The Causality of Destruction: Why Incineration?

A common misconception in legacy laboratory practices is that highly diluted amines can be neutralized and disposed of down the sanitary sewer[7]. This practice is obsolete and dangerous for 4-[(1-Cyclohexylethyl)amino]pentan-1-ol.

The lipophilic cyclohexyl ring combined with the amine creates a molecule that resists rapid biodegradation by the unaeclimated activated sludges found in municipal wastewater treatment plants[7]. Discharging it into the sewer violates local environmental regulations and causes long-lasting aquatic toxicity[3][5].

The only self-validating, complete destruction method for this compound is high-temperature incineration at a licensed facility. During incineration, the carbon skeleton is completely oxidized to CO₂ and H₂O, while the nitrogen atom is converted to NOx gases, which are subsequently scrubbed from the exhaust using catalytic reduction systems[3][6].

Step-by-Step Disposal & Decontamination Protocol

To ensure trustworthiness and safety, every protocol in your laboratory must be a self-validating system . Follow this operational workflow to safely manage 4-[(1-Cyclohexylethyl)amino]pentan-1-ol waste.

Phase 1: Waste Segregation & Containment
  • Isolate the Waste Stream: Collect the amino alcohol waste in a dedicated, chemically compatible container made of HDPE or PTFE[3][4].

  • Prevent Cross-Contamination: Never mix this basic amine with halogenated solvents, heavy metals, strong acids, or oxidizers (e.g., peroxides, nitric acid)[3][5].

    • Self-Validation Step: After adding waste to a new container, monitor it for 15 minutes. The absence of heat generation or container bulging confirms chemical compatibility and the absence of reactive cross-contamination.

Phase 2: Labeling & Storage
  • Immediate Labeling: Affix a GHS-compliant hazardous waste label immediately upon the first drop of waste entering the container. Explicitly label it as "Hazardous Waste: Toxic/Corrosive Organic Amine"[4][5].

  • Secondary Containment: Store the sealed waste container in a cool, dry, well-ventilated area (strictly < 40°C) within a secondary containment tray[3][6].

    • Self-Validation Step: Cross-reference the physical label against your laboratory's digital chemical inventory (e.g., ChemTracker) to ensure no "unknown" waste streams are generated[5]. A weekly visual inspection of the secondary tray confirming it is dry validates that the primary container has not failed.

Phase 3: Container Decontamination
  • Triple-Rinsing: Empty containers that held the neat chemical must be triple-rinsed with a compatible solvent (e.g., ethanol or isopropanol)[4][5].

  • Rinsate Capture: Collect all triple rinsate and add it to the primary chemical waste container[5].

    • Self-Validation Step: The third and final rinsate should be visually clear and pH-neutral. Only after this validation, and after thoroughly defacing the original labels, can the empty glass or plastic container be treated as non-hazardous solid waste or recycled[5].

Phase 4: Final Disposal
  • Licensed Transfer: Transfer the segregated waste to your institution's Environmental Health and Safety (EHS) team or a licensed hazardous waste contractor[4][6].

    • Self-Validation Step: The lifecycle of the chemical is only officially closed upon the receipt of a Certificate of Destruction (CoD) from the incineration facility.

Operational Workflow Visualization

AminoAlcoholDisposal Start Waste Generation (Amino Alcohol) Segregation Segregation (Isolate from Oxidizers) Start->Segregation Containment Primary Containment (HDPE/PTFE Jugs) Segregation->Containment Labeling Labeling (Hazardous Waste) Containment->Labeling Storage Secondary Storage (Ventilated, <40°C) Labeling->Storage Disposal Final Disposal (High-Temp Incineration) Storage->Disposal

Logical workflow for the safe segregation, containment, and disposal of amino alcohol waste.

References

  • SAFETY DATA SHEET: AMINO ALCOHOL EA Source: Nippon Nyukazai Co., Ltd. URL: [Link]

  • 4-[(1-Cyclohexylethyl)amino]pentan-1-ol Source: Chemsrc URL: [Link]

  • Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste Source: EPA NEPIS URL: [Link]

  • Hazardous Waste Disposal Guide Source: Northwestern University Research Safety URL:[Link]

Sources

Handling

Personal protective equipment for handling 4-[(1-Cyclohexylethyl)amino]pentan-1-ol

Comprehensive Operational & Safety Guide: Handling 4-[(1-Cyclohexylethyl)amino]pentan-1-ol in Pharmaceutical Synthesis As a bifunctional molecule featuring both a secondary amine and a primary alcohol, 4-[(1-Cyclohexylet...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Operational & Safety Guide: Handling 4-[(1-Cyclohexylethyl)amino]pentan-1-ol in Pharmaceutical Synthesis

As a bifunctional molecule featuring both a secondary amine and a primary alcohol, 4-[(1-Cyclohexylethyl)amino]pentan-1-ol (CAS: 1514590-48-7) is a highly versatile scaffold in drug discovery and medicinal chemistry. However, its dual functionality introduces complex reactivity and significant safety hazards. This guide provides drug development professionals with field-proven, causality-driven protocols for the safe handling, transfer, and disposal of this compound.

Physicochemical & Mechanistic Hazard Profile

To design an effective safety protocol, we must first understand the molecular behavior of the compound. The unshared electron pair on the secondary amine nitrogen readily abstracts protons from aqueous environments, generating hydroxide ions that cause severe liquefaction necrosis in biological tissues[1][2].

Furthermore, the presence of the primary alcohol moiety enhances the molecule's amphiphilic nature, significantly increasing its ability to penetrate dermal layers and standard laboratory glove materials[3].

Table 1: Quantitative Hazard & Physicochemical Data

Property / HazardValue / SpecificationMechanistic Causality
Molecular Weight 213.36 g/mol Determines volatility and vapor pressure at room temperature.
Eye Damage Category 1 (Corrosive)[1][4]Rapid saponification of corneal lipids leads to irreversible blindness.
Skin Irritation Category 1B / 2[2][4]High alkalinity causes full-thickness tissue necrosis upon prolonged contact.
Reactivity Risk N-Nitrosation[3][5]Secondary amines react with nitrites/NOx to form carcinogenic nitrosamines.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling concentrated secondary amino alcohols. The selection of protective gear must account for both chemical permeation rates and the severe consequences of exposure[6].

Table 2: Required PPE and Causality Justification

PPE CategoryRequired SpecificationCausality & Scientific Justification
Hand Protection Butyl Rubber (>0.3mm) or Laminate (Silver Shield)The amphiphilic nature of the molecule allows it to permeate standard thin nitrile gloves over time. Butyl rubber provides a robust barrier against secondary amines[3].
Eye Protection Tight-fitting Splash Goggles + Polycarbonate Face ShieldDue to Category 1 eye damage risks, a face shield prevents catastrophic capillary action of the liquid into the ocular cavity during accidental splashes[4].
Body Protection Tyvek Suit or Heavy-Duty Poly-coated Lab CoatPrevents dermal absorption. Cotton lab coats act as wicks, holding the corrosive amine against the skin and exacerbating burns[6].
Respiratory Fume Hood (Face velocity ≥ 100 fpm) or ABEK RespiratorPrevents inhalation of corrosive vapors. Heating the compound generates airborne mists that cause severe respiratory tract burns[3].

Self-Validating Operational Protocols

Protocol A: Safe Handling & Schlenk Line Transfer

When transferring 4-[(1-Cyclohexylethyl)amino]pentan-1-ol for synthesis, preventing oxidative degradation and personnel exposure is paramount.

Step 1: Pre-Operation Environmental Validation

  • Action: Activate the fume hood and measure the face velocity using a calibrated anemometer.

  • Validation: Do not uncap the reagent unless the sustained face velocity is ≥ 100 fpm.

Step 2: PPE Integrity Check

  • Action: Perform a pneumatic inflation test on butyl rubber gloves prior to donning.

  • Validation: Submerge the inflated glove in water; the absence of bubbles validates the barrier integrity.

Step 3: Anhydrous Transfer

  • Action: Use a positive-displacement glass syringe equipped with a stainless steel needle. Avoid copper or brass fittings, as amines rapidly complex with and corrode these metals.

  • Causality: Positive displacement prevents the viscous amino alcohol from adhering to the barrel, ensuring accurate volumetric transfer while minimizing aerosolization.

Step 4: Post-Transfer Inerting

  • Action: Purge the headspace of the source container with ultra-high purity Argon or Nitrogen before sealing.

  • Causality: Displacing oxygen and atmospheric moisture prevents the secondary amine from undergoing oxidative degradation or absorbing ambient CO2 to form carbamate salts[7].

Protocol B: Emergency Spill Response & Decontamination

Amino alcohol spills require immediate, structured intervention to prevent vapor inhalation and surface corrosion.

SpillResponse Start Spill Detected: Amino Alcohol Evac Evacuate & Ventilate Start->Evac PPE Don Maximum PPE Evac->PPE Contain Contain with Sand PPE->Contain Neutralize Neutralize Residue Contain->Neutralize Test Test pH (Target 6-8) Neutralize->Test Test->Neutralize pH > 8 Dispose Hazardous Waste Test->Dispose pH 6-8 Safe Area Decontaminated Dispose->Safe

Emergency spill response workflow for 4-[(1-Cyclohexylethyl)amino]pentan-1-ol.

Step 1: Isolation and PPE Escalation

  • Action: Immediately evacuate personnel from the immediate vicinity. Don a full-face respirator with an ABEK (amine/organic vapor) cartridge and heavy-duty butyl gloves[3].

Step 2: Inert Containment

  • Action: Surround and cover the spill with an inorganic, non-combustible absorbent (e.g., dry sand or vermiculite)[1].

  • Causality: Never use sawdust or organic absorbents. The high alkalinity of the amino alcohol can trigger an exothermic reaction with organic materials, potentially leading to ignition.

Step 3: Mechanical Recovery

  • Action: Use non-sparking polypropylene scoops to transfer the absorbed mixture into a high-density polyethylene (HDPE) hazardous waste drum[5].

Step 4: Surface Neutralization & Validation

  • Action: Wash the contaminated surface with a dilute, weak acid solution (e.g., 5% citric acid), followed by copious amounts of water.

  • Validation: Swab the cleaned surface and test with universal pH indicator paper. The decontamination is only validated when three consecutive swabs from different zones of the spill area return a stable pH between 6.0 and 8.0.

Waste Disposal & Chemical Incompatibilities

Improper disposal of secondary amines can lead to the generation of highly toxic byproducts.

  • Nitrosamine Prevention: Never store or dispose of 4-[(1-Cyclohexylethyl)amino]pentan-1-ol in the same waste stream as nitrites, nitrous acid, or other nitrosating agents. The reaction yields N-nitrosamines, which are potent, regulated carcinogens[3][5].

  • Container Compatibility: Store waste exclusively in clearly labeled HDPE or glass containers. Avoid metal drums, as the amine will cause severe corrosion over time.

  • Labeling: All waste containers must be explicitly labeled: "Hazardous Waste - Corrosive Secondary Amine / Primary Alcohol. DO NOT MIX WITH OXIDIZERS OR ACIDS."

References

  • INEOS Oxide. "SDS GAS/SPEC CS-Plus Solvent". Source: ecmc.state.co.us. URL: [Link]

  • Nippon Nyukazai Co., Ltd. "AMINO ALCOHOL 2A SDS". Source: nipponnyukazai.co.jp. URL: [Link]

  • ANGUS Chemical Company. "CORRGUARD-95 Safety Data Sheet". Source: msdsdigital.com. URL: [Link]

  • Chemtel / Product Safety. "Material Safety Data Sheet - Amino Alcohols". Source: chemtel.net. URL: [Link]

  • International Journal of Toxicology. "Safety Assessment of Triethanolamine and Triethanolamine-Containing Ingredients". Source: nwlivestock.com.au. URL: [Link]

  • MDPI. "Amine-Based Solvents and Additives to Improve the CO2 Capture Processes: A Review". Source: mdpi.com. URL: [Link]

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